Arbemnifosbuvir

Core Science & Biosynthesis

Arbemnifosbuvir's Inhibition of Viral RdRp: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir, also known as AT-527, is an investigational oral antiviral agent that has demonstrated potent activity against several RNA viruses, including Hepatitis C Virus (HCV) and Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). It is a phosphoramidate (B1195095) prodrug of a guanosine (B1672433) nucleotide analog, designed for enhanced oral bioavailability and efficient delivery to target tissues. This technical guide provides an in-depth overview of the core mechanism of Arbemnifosbuvir: the inhibition of the viral RNA-dependent RNA polymerase (RdRp).

Mechanism of Action: Dual Inhibition of the Viral Polymerase

Upon oral administration, Arbemnifosbuvir (as the free base AT-511) is metabolized intracellularly into its active triphosphate form, AT-9010. This active metabolite is the key pharmacological agent responsible for the antiviral effect. AT-9010 exerts its antiviral activity through a dual mechanism of action against the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication.

The primary mechanism involves AT-9010 acting as a competitive inhibitor of the natural guanosine triphosphate (GTP) substrate for the RdRp. Incorporation of AT-9010 into the nascent viral RNA chain leads to premature chain termination, thereby halting viral replication.

Uniquely, AT-9010 also targets the nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the nsp12 protein in coronaviruses. The NiRAN domain is essential for viral replication, and its inhibition by AT-9010 provides a secondary mechanism to disrupt the viral life cycle, potentially creating a high barrier to the development of resistance.

The metabolic activation of Arbemnifosbuvir to its active triphosphate form, AT-9010, involves a series of enzymatic steps within the host cell. This pathway ensures that the active antiviral agent is generated at the site of infection.

Caption: Metabolic activation and dual inhibitory mechanism of Arbemnifosbuvir.

Quantitative Data

The antiviral activity and pharmacokinetic properties of Arbemnifosbuvir and its metabolites have been quantified in various studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Antiviral Activity of Arbemnifosbuvir (AT-511)

Virus	Cell Line	EC50 (nM)	EC90 (µM)
HCV Genotype 1a	Huh-7	12.8	-
HCV Genotype 1b	Huh-7	12.5	-
HCV Genotype 2a	Huh-7	9.2	-
HCV Genotype 3a	Huh-7	10.3	-
HCV Genotype 4a	Huh-7	14.7	-
HCV Genotype 5a	Huh-7	28.5	-
SARS-CoV-2	Human Airway Epithelial Cells	-	0.47
HCoV-229E	Huh-7	-	~0.47
HCoV-OC43	Huh-7	-	~0.47
SARS-CoV	Huh-7	-	~0.47

Data sourced from MedChemExpress and InvivoChem product descriptions.

Table 2: Pharmacokinetic Parameters of Arbemnifosbuvir and Metabolites

Compound	Species	Dose	Cmax	Tmax (h)	Half-life (h)	Mean Lung ELF Concentration (µM)
AT-511	Healthy Humans	275 mg, 550 mg, 825 mg (BID)	Dose-dependent	-	Largely eliminated within 6h	-
AT-273 (surrogate for AT-9010)	Healthy Humans	550 mg BID	-	-	-	0.62 (at 4-5h post-dose)

Data from a Phase 1 study in healthy subjects. ELF: Epithelial Lining Fluid.[1][2]

Table 3: Clinical Trial Efficacy Data (COVID-19)

Study Phase	Patient Population	Treatment	Outcome
Phase II	High-risk, hospitalized with moderate COVID-19	Arbemnifosbuvir 550 mg BID for 5 days	0.61 log10 greater mean reduction in viral load on day 2 compared to placebo.[3]

Experimental Protocols

Detailed experimental protocols are crucial for the replication and validation of scientific findings. Below are generalized protocols for key assays used to evaluate Arbemnifosbuvir.

Biochemical Assay: SARS-CoV-2 RdRp Inhibition

This assay is designed to measure the direct inhibitory effect of the active triphosphate form of Arbemnifosbuvir (AT-9010) on the enzymatic activity of the SARS-CoV-2 RdRp.

Materials:

• Recombinant SARS-CoV-2 RdRp enzyme complex (nsp12, nsp7, nsp8)

• RNA template-primer duplex

• Nucleoside triphosphates (ATP, CTP, GTP, UTP)

• AT-9010

• Reaction buffer (e.g., Tris-HCl, MgCl2, DTT)

• Fluorescent RNA dye or radiolabeled NTPs

• Microplate reader or scintillation counter

Protocol:

• Prepare a reaction mixture containing the RdRp enzyme, RNA template-primer, and reaction buffer in a 96- or 384-well plate.

• Add serial dilutions of AT-9010 or a vehicle control to the wells.

• Initiate the reaction by adding a mixture of NTPs (including the fluorescent or radiolabeled NTP).

• Incubate the plate at a controlled temperature (e.g., 37°C) for a defined period (e.g., 60 minutes).

• Stop the reaction (e.g., by adding EDTA).

• Quantify the amount of newly synthesized RNA using a microplate reader (for fluorescence) or a scintillation counter (for radioactivity).

• Calculate the IC50 value by plotting the percentage of RdRp inhibition against the concentration of AT-9010.

Caption: Workflow for a biochemical RdRp inhibition assay.

Cell-Based Antiviral Assay: SARS-CoV-2

This assay determines the efficacy of Arbemnifosbuvir in inhibiting viral replication in a cellular context.

Materials:

• Susceptible cell line (e.g., Vero E6, Huh-7, or primary human airway epithelial cells)

• SARS-CoV-2 virus stock

• Arbemnifosbuvir (AT-511)

• Cell culture medium and supplements

• Method for quantifying viral replication (e.g., RT-qPCR for viral RNA, plaque assay, or high-content imaging)

Protocol:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Prepare serial dilutions of Arbemnifosbuvir in cell culture medium.

• Remove the old medium from the cells and add the medium containing the drug dilutions.

• Infect the cells with SARS-CoV-2 at a specific multiplicity of infection (MOI).

• Incubate the plates for a period that allows for multiple rounds of viral replication (e.g., 48-72 hours).

• Harvest the cell supernatant or cell lysate.

• Quantify the viral load or cytopathic effect.

• Calculate the EC50 and EC90 values by plotting the percentage of viral inhibition against the drug concentration.

Caption: Workflow for a cell-based antiviral assay.

Resistance Profile

A critical aspect of antiviral drug development is understanding the potential for the virus to develop resistance. While specific in vitro resistance selection studies for Arbemnifosbuvir against SARS-CoV-2 are not yet widely published, studies on other nucleoside analogs like remdesivir (B604916) can provide insights.

For remdesivir, in vitro studies have shown that prolonged passaging of SARS-CoV-2 in the presence of the drug can lead to the selection of mutations in the nsp12 (RdRp) gene. However, these mutations often confer only a low level of resistance (e.g., a 1.5 to 2.5-fold increase in EC50) and may come at a fitness cost to the virus.

The dual mechanism of action of Arbemnifosbuvir, targeting both the RdRp active site and the NiRAN domain, is hypothesized to create a higher barrier to resistance compared to antivirals with a single target. Any potential resistance mutations would likely need to occur in both of these functionally distinct and conserved domains of the nsp12 protein to overcome the drug's inhibitory effects.

Conclusion

Arbemnifosbuvir is a promising oral antiviral candidate with a well-defined dual mechanism of action against the viral RNA-dependent RNA polymerase. Its potent in vitro activity against a range of RNA viruses, favorable pharmacokinetic profile, and potential for a high barrier to resistance make it a significant subject of ongoing research and clinical development. The data and protocols presented in this guide provide a comprehensive technical overview for professionals in the field of virology and drug discovery.

References

• 1. Human bronchopulmonary disposition and plasma pharmacokinetics of oral bemnifosbuvir (AT-527), an experimental guanosine nucleotide prodrug for COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Human bronchopulmonary disposition and plasma pharmacokinetics of oral bemnifosbuvir (AT-527), an experimental guanosine nucleotide prodrug for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phase II study of bemnifosbuvir in high-risk participants in a hospital setting with moderate COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]

Arbemnifosbuvir: A Technical Guide to its Antiviral Spectrum and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arbemnifosbuvir (AT-752) is an orally bioavailable investigational antiviral agent demonstrating a broad spectrum of activity against several RNA viruses. As a phosphoramidate (B1195095) prodrug of a guanosine (B1672433) nucleotide analog, it undergoes intracellular metabolic activation to its pharmacologically active triphosphate form, AT-9010. This active metabolite targets the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication, through a dual mechanism of action. This technical guide provides a comprehensive overview of the antiviral spectrum of Arbemnifosbuvir, supported by quantitative in vitro efficacy data. Detailed experimental protocols for the cited antiviral assays are provided, along with visualizations of the drug's metabolic activation pathway and mechanism of action to facilitate a deeper understanding for research and drug development professionals.

Introduction

The emergence and re-emergence of RNA virus pandemics, such as those caused by flaviviruses and coronaviruses, underscore the urgent need for broad-spectrum antiviral therapeutics. Arbemnifosbuvir (AT-752) is a promising candidate in this domain. It is a diastereomer of Bemnifosbuvir (AT-527) and is designed for oral administration. Its mechanism of action, targeting the highly conserved viral RdRp, suggests a high barrier to resistance and activity across multiple viral families. This document synthesizes the current knowledge on the antiviral profile of Arbemnifosbuvir, its metabolic activation, and its molecular mechanism of inhibition.

Antiviral Spectrum of Arbemnifosbuvir

Arbemnifosbuvir, primarily through its free base form AT-281 and its prodrug form Bemnifosbuvir (AT-511), has demonstrated potent in vitro activity against a range of clinically significant RNA viruses. The antiviral efficacy is summarized in the tables below, presenting 50% effective concentration (EC50) and 90% effective concentration (EC90) values.

Flaviviridae Family

Arbemnifosbuvir has shown significant promise against members of the Flaviviridae family, including Dengue virus (DENV), Zika virus (ZIKV), West Nile virus (WNV), Yellow Fever virus (YFV), and Japanese Encephalitis virus (JEV).

Virus	Strain(s)	Cell Line	EC50 (µM)	EC90 (µM)	Cytotoxicity (CC50 in µM)	Reference(s)
Dengue Virus (DENV-2)	D2Y98P	Huh-7	0.48	0.64	>172	[1][2]
Dengue Virus (DENV-2)	Clinical Isolate	PBMCs	0.60	-	>210	[2]
Dengue Virus (DENV-2)	Clinical Isolate	BHK-21	0.63	-	>210	[2]
Dengue Virus (DENV-3)	H87	Huh-7	0.77	0.77	>172	[1][2]
Zika Virus (ZIKV)	-	Huh-7	0.21	-	>172	[1]
West Nile Virus (WNV)	-	Huh-7	-	0.43	>172	[1]
Yellow Fever Virus (YFV)	Jimenez	-	0.31	0.26	-	[3]
Japanese Encephalitis Virus (JEV)	-	Huh-7	0.64	-	>172	[1]

Coronaviridae Family

Bemnifosbuvir, a closely related prodrug, has been extensively studied for its activity against Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2).

Virus	Cell Line	EC90 (µM)	Reference(s)
SARS-CoV-2	Human Airway Epithelial Cells	0.47	[4]
Human Coronavirus 229E (HCoV-229E)	Huh-7	~0.47	[4]
Human Coronavirus OC43 (HCoV-OC43)	Huh-7	~0.47	[4]
SARS-CoV	Huh-7	~0.47	[4]

Hepacivirus Genus

Bemnifosbuvir has demonstrated potent, pan-genotypic activity against the Hepatitis C virus (HCV).

Virus Genotype	EC50 (nM)	Reference(s)
HCV GT1a	12.8	[4]
HCV GT1b	12.5	[4]
HCV GT2a	9.2	[4]
HCV GT3a	10.3	[4]
HCV GT4a	14.7	[4]
HCV GT5a	28.5	[4]

Mechanism of Action

The antiviral activity of Arbemnifosbuvir is contingent on its intracellular conversion to the active triphosphate metabolite, AT-9010. This process is catalyzed by a series of host cell enzymes.

Metabolic Activation Pathway

The metabolic activation of Arbemnifosbuvir is a five-step enzymatic cascade:

• Initial Hydrolysis: The prodrug moiety is first cleaved by either Cathepsin A (CatA) or Carboxylesterase 1 (CES1).

• Phosphoramidate Cleavage: The phosphoramidate bond is then hydrolyzed by the Histidine triad (B1167595) nucleotide binding protein 1 (HINT1), yielding a monophosphate intermediate.

• Deamination: The Adenosine deaminase-like protein 1 (ADALP1) subsequently deaminates the base.

• First Phosphorylation: Guanylate kinase 1 (GUK1) catalyzes the phosphorylation of the monophosphate to a diphosphate.

• Second Phosphorylation: Finally, Nucleoside-diphosphate kinase (NDPK) adds the terminal phosphate (B84403) to generate the active triphosphate, AT-9010.

Metabolic activation pathway of Arbemnifosbuvir.

Dual Inhibition of Viral Polymerase

The active triphosphate, AT-9010, exerts its antiviral effect by targeting the viral RNA-dependent RNA polymerase (RdRp) through a dual mechanism:

• Chain Termination: AT-9010 acts as a competitive inhibitor of the natural guanosine triphosphate (GTP). Upon incorporation into the nascent viral RNA strand by the RdRp, it causes premature chain termination, thus halting viral replication.

• NiRAN Domain Inhibition: AT-9010 also binds to and inhibits the Nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the polymerase. The NiRAN domain is essential for the initiation of viral RNA synthesis.

Dual inhibitory mechanism of AT-9010 on viral RdRp.

Experimental Protocols

The following are generalized protocols for the in vitro assays used to determine the antiviral activity of Arbemnifosbuvir. Specific parameters may vary based on the virus and cell line.

Cytopathic Effect (CPE) Inhibition Assay

This assay measures the ability of a compound to protect cells from virus-induced cell death or morphological changes.

• Cell Seeding: Plate a suitable host cell line (e.g., Huh-7, BHK-21) in 96-well plates to form a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of Arbemnifosbuvir (as AT-281) in cell culture medium.

• Infection and Treatment: Infect the cell monolayers with the target virus at a predetermined multiplicity of infection (MOI). Immediately after infection, add the serial dilutions of the compound to the respective wells. Include virus-only (positive control) and cell-only (negative control) wells.

• Incubation: Incubate the plates for 3 to 6 days at 37°C in a humidified CO2 incubator, or until significant CPE is observed in the virus control wells.

• Quantification of CPE: Assess cell viability using a suitable method, such as staining with neutral red or crystal violet, followed by spectrophotometric measurement.

• Data Analysis: Calculate the EC50 value, which is the concentration of the compound that inhibits the viral CPE by 50% compared to the virus control.

Virus Yield Reduction Assay

This assay quantifies the reduction in the production of infectious virus particles in the presence of the compound.

• Cell Seeding and Infection: Prepare cell monolayers in multi-well plates and infect with the virus as described for the CPE assay.

• Compound Treatment: Treat the infected cells with serial dilutions of Arbemnifosbuvir.

• Incubation: Incubate the plates for a period sufficient for one or more rounds of viral replication (e.g., 24-72 hours).

• Supernatant Collection: Harvest the cell culture supernatants containing progeny virus.

• Virus Titer Quantification: Determine the viral titer in the collected supernatants using a plaque assay or a focus-forming assay (FFA) on fresh cell monolayers.

• Data Analysis: Calculate the EC90 value, the concentration of the compound that reduces the viral titer by 90% (1-log10) compared to the untreated virus control.

HCV Replicon Assay

This assay is used to specifically measure the inhibition of HCV RNA replication.

• Cell Line: Utilize a stable human hepatoma cell line (e.g., Huh-7) that harbors a subgenomic HCV replicon expressing a reporter gene (e.g., luciferase).

• Compound Treatment: Seed the replicon cells in 96-well plates and treat with serial dilutions of Bemnifosbuvir.

• Incubation: Incubate the plates for 72 hours to allow for HCV replication and reporter gene expression.

• Quantification of Replication: Measure the reporter gene activity (e.g., luminescence for luciferase) as a surrogate for HCV RNA replication.

• Data Analysis: Determine the EC50 value, the concentration of the compound that reduces reporter gene expression by 50%.

References

• 1. | BioWorld [bioworld.com]
• 2. journals.asm.org [journals.asm.org]
• 3. AT-752, a double prodrug of a guanosine nucleotide analog, inhibits yellow fever virus in a hamster model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Arbemnifosbuvir for Dengue Virus Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir (AT-752) is an investigational, orally bioavailable, double prodrug of a guanosine (B1672433) nucleotide analog with potent pan-serotype activity against the dengue virus (DENV).[1][2][3] Developed by Atea Pharmaceuticals, it targets the viral RNA-dependent RNA polymerase (RdRp) enzyme, NS5, a critical component of the dengue virus replication machinery.[4][5] Its favorable safety profile and pharmacokinetic properties observed in preclinical and early clinical studies make it a promising candidate for the treatment of dengue fever.[2][4][6] This technical guide provides a comprehensive overview of Arbemnifosbuvir, including its mechanism of action, quantitative in vitro and in vivo data, and detailed experimental protocols for its study.

Mechanism of Action

Arbemnifosbuvir is the hemisulfate salt of AT-281, a phosphoramidate (B1195095) prodrug that undergoes intracellular metabolic activation to its pharmacologically active triphosphate form, AT-9010.[4] This multi-step conversion involves cellular enzymes that first transform AT-281 into its intermediate monophosphate metabolite, AT-8001, via the intermediate AT-551. Subsequent phosphorylations yield the active triphosphate, AT-9010.[4]

AT-9010 acts as a competitive inhibitor of the natural substrate, guanosine triphosphate (GTP), for the viral NS5 RdRp.[4] Upon incorporation into the nascent viral RNA chain, AT-9010 leads to chain termination, thereby halting viral replication.[4]

dot

Caption: Metabolic activation pathway of Arbemnifosbuvir.

Quantitative Data

The antiviral activity and pharmacokinetic properties of Arbemnifosbuvir and its metabolites have been evaluated in various studies. The following tables summarize the key quantitative data.

Table 1: In Vitro Antiviral Activity of AT-281 (Arbemnifosbuvir Free Base)

Virus	Cell Line	EC50 (µM)	EC90 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
Dengue Virus Serotype 2 (DENV-2)	Huh-7	0.48	0.64	>170	>354	[4]
Dengue Virus Serotype 3 (DENV-3)	Huh-7	0.77	-	>170	>220	[4]
West Nile Virus (WNV)	Huh-7	0.43	-	>170	>395	[7]
Yellow Fever Virus (YFV)	Huh-7	0.26	-	>170	>653	[7]
Zika Virus (ZIKV)	Huh-7	0.21	-	>170	>809	[7]

EC50: 50% effective concentration; EC90: 90% effective concentration; CC50: 50% cytotoxic concentration; SI = CC50/EC50.

Table 2: In Vivo Efficacy of Arbemnifosbuvir in AG129 Mouse Model of Dengue Infection

Treatment Group	Dosing Regimen	Survival Rate (Day 11)	Viremia Reduction	Reference
Arbemnifosbuvir	Not specified	100%	Significant	[7]
Placebo	Not applicable	0%	Not applicable	[7]

Table 3: Pharmacokinetic Parameters of Arbemnifosbuvir Metabolites in Humans (Phase 1 Study)

Metabolite	Half-life (t½)	Key Observation	Reference
AT-281	~0.5 hours	Rapidly eliminated.	[4]
AT-551	~2-3 hours	Transient exposure.	[4]
AT-273	~15-25 hours	Long half-life, serving as a surrogate for the active intracellular triphosphate (AT-9010).[4]	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the study of Arbemnifosbuvir.

In Vitro Antiviral Activity Assay (Plaque Reduction Neutralization Test - PRNT)

dot

Caption: Workflow for in vitro antiviral activity assay.

Objective: To determine the concentration of Arbemnifosbuvir (as its free base, AT-281) that inhibits dengue virus replication by 50% (EC50) and 90% (EC90), and the concentration that causes 50% cytotoxicity (CC50).

Materials:

• Cell Line: Human hepatoma cells (Huh-7) are commonly used due to their high susceptibility to DENV infection.

• Viruses: Laboratory-adapted strains of DENV serotypes (e.g., DENV-2 New Guinea C strain).

• Compound: AT-281 dissolved in a suitable solvent (e.g., DMSO).

• Reagents: Dulbecco's Modified Eagle Medium (DMEM), fetal bovine serum (FBS), penicillin-streptomycin, agarose (B213101), crystal violet solution.

Procedure:

• Cell Seeding: Seed Huh-7 cells in 24-well plates at a density that will result in a confluent monolayer on the day of infection.

• Compound Dilution: Prepare serial dilutions of AT-281 in DMEM.

• Infection: When cells are confluent, remove the growth medium and infect the cells with a predetermined multiplicity of infection (MOI) of the desired DENV serotype.

• Treatment: After a 1-2 hour adsorption period, remove the virus inoculum and add the different concentrations of AT-281. Include a virus control (no drug) and a cell control (no virus, no drug).

• Overlay: After a short incubation with the drug, add an overlay of medium containing agarose to restrict virus spread to adjacent cells, leading to the formation of plaques.

• Incubation: Incubate the plates at 37°C in a 5% CO2 incubator for a period sufficient for plaque formation (typically 3-5 days).

• Plaque Visualization: Fix the cells with formaldehyde (B43269) and stain with crystal violet. Plaques will appear as clear zones against a background of stained, uninfected cells.

• Data Analysis: Count the number of plaques in each well. The EC50 and EC90 values are calculated by determining the drug concentration that reduces the number of plaques by 50% and 90%, respectively, compared to the virus control. The CC50 is determined in parallel by assessing cell viability (e.g., using an MTT assay) in uninfected cells treated with the compound.

In Vivo Efficacy Study (AG129 Mouse Model)

Objective: To evaluate the in vivo antiviral efficacy of Arbemnifosbuvir against dengue virus infection in a mouse model.

Animal Model: AG129 mice, which are deficient in both type I (IFN-α/β) and type II (IFN-γ) interferon receptors, are highly susceptible to DENV infection and are a commonly used model for dengue research.[8][9][10]

Materials:

• Animals: 6-8 week old male and female AG129 mice.

• Virus: A mouse-adapted strain of DENV (e.g., DENV-2 D2Y98P).

• Compound: Arbemnifosbuvir formulated for oral administration.

Procedure:

• Infection: Mice are infected with a lethal dose of the mouse-adapted DENV strain via intraperitoneal (i.p.) or intravenous (i.v.) injection.

• Treatment: Treatment with Arbemnifosbuvir or a placebo is initiated at a specified time post-infection (e.g., 4 hours) and continued for a defined period (e.g., twice daily for 5 days).

• Monitoring: Mice are monitored daily for clinical signs of illness (e.g., weight loss, ruffled fur, lethargy) and survival.

• Viremia Measurement: Blood samples are collected at various time points post-infection to quantify the viral load. Viral RNA is extracted from the serum and quantified using a quantitative reverse transcription-polymerase chain reaction (qRT-PCR) assay targeting a conserved region of the DENV genome.

• Data Analysis: Survival curves are generated and analyzed using the log-rank test. Viremia levels between the treated and placebo groups are compared using appropriate statistical tests (e.g., t-test or ANOVA).

RNA-Dependent RNA Polymerase (RdRp) Elongation Assay

Objective: To demonstrate the chain-terminating mechanism of the active triphosphate metabolite, AT-9010.

Materials:

• Enzyme: Recombinant DENV NS5 protein.

• Substrates: A pre-annealed RNA template-primer, natural GTP, and the active metabolite AT-9010. Radiolabeled nucleotides (e.g., [α-³²P]GTP) are used for detection.

• Reaction Buffer: A buffer containing Tris-HCl, KCl, MgCl₂, and DTT.

Procedure:

• Reaction Setup: The reaction mixture is prepared containing the DENV NS5 enzyme, the RNA template-primer, and the reaction buffer.

• Initiation: The reaction is initiated by the addition of a mixture of nucleotides, including the radiolabeled nucleotide and either natural GTP or a combination of GTP and AT-9010 at varying concentrations.

• Incubation: The reaction is allowed to proceed for a specific time at an optimal temperature (e.g., 30°C).

• Quenching: The reaction is stopped by the addition of a quenching solution (e.g., EDTA).

• Analysis: The RNA products are separated by size using denaturing polyacrylamide gel electrophoresis (PAGE).

• Detection: The radiolabeled RNA products are visualized by autoradiography. The presence of shorter RNA products in the presence of AT-9010, compared to the full-length product with GTP alone, indicates chain termination.

Conclusion

Arbemnifosbuvir has demonstrated potent in vitro and in vivo activity against dengue virus, supported by a well-defined mechanism of action targeting the viral NS5 polymerase. The data from preclinical and early clinical studies are encouraging, positioning Arbemnifosbuvir as a promising candidate for further clinical development in the treatment of dengue fever. The experimental protocols outlined in this guide provide a framework for researchers to further investigate the antiviral properties and therapeutic potential of this compound.

References

• 1. journals.asm.org [journals.asm.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. First-in-human trial evaluating safety and pharmacokinetics of AT-752, a novel nucleotide prodrug with pan-serotype activity against dengue virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Crystal Structure of the Dengue Virus NS5 Protein Reveals a Novel Inter-domain Interface Essential for Protein Flexibility and Virus Replication - PMC [pmc.ncbi.nlm.nih.gov]
• 6. First-in-human trial evaluating safety and pharmacokinetics of AT-752, a novel nucleotide prodrug with pan-serotype activity against dengue virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Characterization of the Elongation Complex of Dengue Virus RNA Polymerase: ASSEMBLY, KINETICS OF NUCLEOTIDE INCORPORATION, AND FIDELITY - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dengue mouse models for evaluating pathogenesis and countermeasures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. avys.omu.edu.tr [avys.omu.edu.tr]

Arbemnifosbuvir's Antiviral Activity Against Zika Virus: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the antiviral activity of Arbemnifosbuvir (AT-752) against the Zika virus (ZIKV). Arbemnifosbuvir is a promising orally available, double prodrug of a guanosine (B1672433) nucleotide analog. It is designed to be metabolized into its active triphosphate form, which acts as a potent inhibitor of the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication. This document summarizes key quantitative data, details the experimental protocols used for its evaluation, and provides visual representations of its metabolic activation, experimental workflows, and mechanism of action.

Quantitative Antiviral Activity

The in vitro antiviral activity of Arbemnifosbuvir's free base form, AT-281, against Zika virus has been evaluated in various cell-based assays. The key parameters measured are the 50% effective concentration (EC50), which is the drug concentration required to inhibit viral replication by 50%, and the 50% cytotoxic concentration (CC50), the concentration that causes a 50% reduction in cell viability. A high selectivity index (SI), calculated as CC50/EC50, indicates a favorable safety profile for the compound.

Compound	Virus	Cell Line	Assay Type	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)
AT-281	Zika Virus (ZIKV)	Huh-7	Cytopathic Effect (CPE) Prevention	0.21	>172	>819

Table 1: In Vitro Anti-Zika Virus Activity of AT-281. Data compiled from publicly available research. The high selectivity index indicates that the compound is potent against the virus at concentrations far below those that are toxic to the host cells.

Mechanism of Action

Arbemnifosbuvir is a prodrug that, once inside the host cell, undergoes a multi-step metabolic activation to its pharmacologically active form, AT-9010 (a guanosine nucleotide analog triphosphate). This active metabolite mimics the natural guanosine triphosphate (GTP) and is incorporated by the Zika virus RNA-dependent RNA polymerase (RdRp) into the growing viral RNA strand. Upon incorporation, AT-9010 terminates the RNA chain elongation process, thereby halting viral replication. This targeted inhibition of the viral polymerase is a hallmark of potent direct-acting antiviral agents.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the evaluation of Arbemnifosbuvir's anti-Zika virus activity.

Cell Culture and Virus Propagation

• Cell Lines: Human hepatoma (Huh-7) cells are commonly used for these assays as they are highly permissive to flavivirus infection.

• Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a humidified atmosphere with 5% CO2.

• Virus Stock: Zika virus strains are propagated in a suitable cell line, such as C6/36 mosquito cells or Vero cells. The virus-containing supernatant is harvested when a significant cytopathic effect is observed, clarified by centrifugation, and stored at -80°C. Viral titers are determined by plaque assay on Vero cells.

Cytopathic Effect (CPE) Reduction Assay

This assay is used to determine the concentration of the antiviral compound required to protect cells from virus-induced cell death.

• Cell Seeding: Huh-7 cells are seeded into 96-well plates at a density that will result in a confluent monolayer after 24 hours of incubation.

• Compound Preparation: A serial dilution of AT-281 is prepared in the cell culture medium.

• Infection and Treatment: The cell culture medium is removed from the plates, and the cells are inoculated with Zika virus at a predetermined multiplicity of infection (MOI). Simultaneously, the diluted compound is added to the wells. Control wells include uninfected cells (cell control) and infected, untreated cells (virus control).

• Incubation: The plates are incubated for a period of 3-5 days at 37°C, allowing for multiple rounds of viral replication and the development of CPE in the virus control wells.

• Quantification of Cell Viability: Cell viability is assessed using a colorimetric assay, such as the MTT or neutral red uptake assay. The absorbance is read using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated for each compound concentration relative to the cell and virus controls. The EC50 value is determined by plotting the percentage of CPE inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Virus Yield Reduction Assay

This assay quantifies the reduction in the production of infectious virus particles in the presence of the antiviral compound.

• Cell Seeding and Infection: Huh-7 cells are seeded in multi-well plates and infected with Zika virus as described for the CPE assay.

• Compound Treatment: Following virus adsorption, the inoculum is removed, and fresh medium containing serial dilutions of AT-281 is added.

• Incubation: Plates are incubated for 48-72 hours to allow for viral replication.

• Supernatant Collection: At the end of the incubation period, the cell culture supernatant, which contains the progeny virus, is collected from each well.

• Virus Titeration: The collected supernatants are serially diluted and used to infect a fresh monolayer of Vero cells in a plaque assay to determine the viral titer (plaque-forming units per milliliter, PFU/mL).

• Data Analysis: The reduction in viral yield for each compound concentration is calculated relative to the untreated virus control. The EC90 value (the concentration required to reduce the viral yield by 90%) is often determined from this data.

Cytotoxicity Assay

This assay is performed in parallel with the antiviral assays to assess the toxicity of the compound on the host cells.

• Cell Seeding: Huh-7 cells are seeded in 96-well plates.

• Compound Treatment: Serial dilutions of AT-281 are added to the cells, which are not infected with the virus.

• Incubation: The plates are incubated for the same duration as the antiviral assays.

• Quantification of Cell Viability: Cell viability is measured using an appropriate method (e.g., MTT assay).

• Data Analysis: The CC50 value is calculated from the dose-response curve of cell viability versus compound concentration.

Visualizations

Metabolic Activation of Arbemnifosbuvir

Caption: Metabolic activation pathway of Arbemnifosbuvir (AT-752).

Experimental Workflow for Antiviral Activity Assessment

Caption: Workflow for CPE-based antiviral activity assay.

Mechanism of Action: RdRp Inhibition

Arbemnifosbuvir for the Treatment of COVID-19: A Technical Guide for Researchers

An In-depth Review of Preclinical and Clinical Research on a Novel Oral Antiviral Agent

Executive Summary

Arbemnifosbuvir (also known as bemnifosbuvir and AT-527) is an orally administered guanosine (B1672433) nucleotide analog prodrug under investigation for the treatment of COVID-19. It has demonstrated potent in vitro activity against SARS-CoV-2 and its variants of concern. Clinical trials have evaluated its efficacy and safety in various patient populations. This technical guide provides a comprehensive overview of the research on Arbemnifosbuvir, including its mechanism of action, preclinical data, and clinical trial findings, intended for researchers, scientists, and drug development professionals.

Mechanism of Action

Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug that undergoes intracellular metabolism to its active 5'-triphosphate form, AT-9010.[1][2] This active metabolite acts as a direct-acting antiviral by inhibiting the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp), an enzyme crucial for viral replication.[1][2]

The mechanism of inhibition is multifaceted. AT-9010 competes with natural nucleotides for incorporation into the nascent viral RNA chain. Once incorporated, it can lead to chain termination, thereby halting viral replication.[1][2] Furthermore, Arbemnifosbuvir has been suggested to have a dual mechanism of action, also targeting the nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the viral polymerase.[1]

Metabolic Activation Pathway

The conversion of Arbemnifosbuvir to its active triphosphate metabolite, AT-9010, is a multi-step intracellular process. This pathway involves a series of enzymatic reactions that sequentially remove the prodrug moieties and phosphorylate the nucleoside analog.

Figure 1: Simplified metabolic activation and mechanism of action of Arbemnifosbuvir.

Preclinical Studies

In Vitro Efficacy

Arbemnifosbuvir has demonstrated potent in vitro activity against various SARS-CoV-2 variants of concern, including Alpha, Beta, Gamma, Delta, and Omicron subvariants.[3][4] The 90% effective concentration (EC90) for inhibiting SARS-CoV-2 replication in human airway epithelial cells has been reported to be 0.5 µM.[1] Another source indicates an EC90 of 0.47 µM.[5]

Table 1: In Vitro Efficacy of Arbemnifosbuvir against SARS-CoV-2

Parameter	Cell Line	Value	Reference
EC90	Human Airway Epithelial Cells	0.5 µM	[1]
EC90	In Vitro Assay	0.47 µM	[5]

In Vivo Studies

Preclinical studies in animal models have been conducted to evaluate the in vivo efficacy and safety of Arbemnifosbuvir. These studies are crucial for determining appropriate dosing for clinical trials and for understanding the drug's potential to reduce viral load and disease severity. While specific data from Arbemnifosbuvir in vivo studies is not detailed in the provided search results, the general approach for evaluating antiviral candidates for COVID-19 in animal models such as transgenic mice expressing human ACE2 (hACE2), Syrian hamsters, and non-human primates has been established.[6][7][8]

Experimental Workflow for In Vivo Antiviral Testing

Figure 2: Generalized experimental workflow for in vivo evaluation of antiviral candidates for COVID-19.

Clinical Research

Arbemnifosbuvir has been evaluated in several clinical trials to assess its safety, pharmacokinetics, and efficacy in patients with COVID-19.

Pharmacokinetics in Humans

A Phase 1 study in healthy subjects was conducted to assess the bronchopulmonary pharmacokinetics of Arbemnifosbuvir.[9] The study found that a dosing regimen of 550 mg twice daily achieved levels of the surrogate active triphosphate metabolite (AT-273) in the epithelial lining fluid of the lungs that exceeded the target in vitro EC90 of 0.5 µM for antiviral activity against SARS-CoV-2.[1][9] The free base of Arbemnifosbuvir, AT-511, was largely eliminated from plasma within 6 hours post-dose.[9] The drug was well-tolerated across all tested doses.[9]

Table 2: Human Pharmacokinetic and Dosing Information

Parameter	Value/Observation	Study	Reference
Dosing Regimen	550 mg twice daily	Phase 1	[1][9]
Active Metabolite in Lung	Exceeded target EC90 (0.5 µM)	Phase 1	[1][9]
Plasma Elimination of AT-511	Largely within 6 hours post-dose	Phase 1	[9]

Clinical Trials

Several key clinical trials have investigated the efficacy and safety of Arbemnifosbuvir in different COVID-19 patient populations.

Table 3: Overview of Key Clinical Trials for Arbemnifosbuvir in COVID-19

Trial Name/Identifier	Phase	Patient Population	Key Findings	Reference
SUNRISE-3 (NCT05629962)	3	High-risk outpatients with COVID-19	Ongoing; evaluating efficacy and safety.	[4][10]
MORNINGSKY (NCT04889040)	3	Non-hospitalized adults and adolescents with mild-to-moderate COVID-19	Terminated early. Did not meet the primary endpoint of time to symptom alleviation. Showed a 71% relative risk reduction in hospitalization. No reduction in viral load was observed.	[3][11][12]
MOONSONG (NCT04709835)	2	Ambulatory patients with mild-to-moderate COVID-19	Did not meet the primary endpoint of change from baseline in nasopharyngeal SARS-CoV-2 viral RNA.	[13][14]
NCT04396106	2	Hospitalized adults with moderate COVID-19	Terminated early. Did not meet the primary efficacy endpoint. Showed a trend of greater viral load reduction on day 2 (0.61 log10) compared to placebo.	[3][4]

Logical Flow of Arbemnifosbuvir Clinical Development

Figure 3: Logical progression of the clinical development of Arbemnifosbuvir for COVID-19.

Experimental Protocols

In Vitro Antiviral Activity Assay (General Protocol)

This protocol is a generalized representation for determining the in vitro efficacy of antiviral compounds against SARS-CoV-2.

• Cell Culture: Vero E6 cells or other susceptible cell lines are cultured in appropriate media (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics. Cells are seeded in 96-well plates and incubated to form a monolayer.

• Compound Preparation: Arbemnifosbuvir is serially diluted to a range of concentrations in culture media.

• Virus Infection: A pre-titered stock of SARS-CoV-2 is diluted to a specific multiplicity of infection (MOI).

• Treatment and Infection: The cell culture medium is removed, and the cells are treated with the different concentrations of Arbemnifosbuvir. Subsequently, the cells are infected with SARS-CoV-2. Control wells include untreated infected cells and uninfected cells.

• Incubation: The plates are incubated for a defined period (e.g., 48-72 hours) at 37°C with 5% CO2.

• Assessment of Antiviral Activity: The antiviral effect is determined by measuring the inhibition of virus-induced cytopathic effect (CPE) or by quantifying the reduction in viral RNA using RT-qPCR. The 50% effective concentration (EC50) is calculated.

• Cytotoxicity Assay: A parallel assay is performed to assess the cytotoxicity of Arbemnifosbuvir on the host cells, typically using a cell viability assay (e.g., CellTiter-Glo®). The 50% cytotoxic concentration (CC50) is determined.

MORNINGSKY (NCT04889040) Clinical Trial Protocol Outline

• Study Design: A Phase 3, randomized, double-blind, placebo-controlled, multicenter study.[3]

• Participants: Non-hospitalized adult and adolescent patients with mild-to-moderate COVID-19.[3]

• Intervention:

  • Experimental Arm: Arbemnifosbuvir 550 mg administered orally twice daily.

  • Control Arm: Matching placebo administered orally twice daily.[3]

• Primary Outcome: Time to alleviation or improvement of COVID-19 symptoms.[11] Symptoms were evaluated using a patient diary with a Likert scale for severity.[15]

• Secondary Outcomes:

  • Proportion of patients requiring hospitalization or death.

  • Change from baseline in SARS-CoV-2 viral load in nasopharyngeal swabs as measured by RT-qPCR.

  • Safety and tolerability.[11]

• Inclusion Criteria (General):

  • Age ≥ 12 years.

  • Positive SARS-CoV-2 diagnostic test.

  • Symptom onset within a specified timeframe.

• Exclusion Criteria (General):

  • Hospitalization due to COVID-19.

  • Severe underlying medical conditions that could interfere with the study.

• Statistical Analysis: The original sample size was designed to have sufficient power to detect a clinically meaningful difference in the median time to symptom alleviation between the treatment and placebo groups.[3] Efficacy analyses were performed on the intent-to-treat population.

Conclusion

Arbemnifosbuvir is an oral antiviral candidate for the treatment of COVID-19 with a well-defined mechanism of action targeting the SARS-CoV-2 RdRp. While it has demonstrated potent in vitro activity and a favorable pharmacokinetic profile, its clinical efficacy has shown mixed results. The MORNINGSKY trial, although not meeting its primary endpoint for symptom resolution, suggested a potential benefit in reducing hospitalizations.[3][11] The ongoing SUNRISE-3 trial in high-risk outpatients will provide further insights into the clinical utility of Arbemnifosbuvir in this patient population.[10] Continued research is necessary to fully elucidate the therapeutic potential of Arbemnifosbuvir in the evolving landscape of COVID-19 treatment.

References

• 1. Human bronchopulmonary disposition and plasma pharmacokinetics of oral bemnifosbuvir (AT-527), an experimental guanosine nucleotide prodrug for COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. firstwordpharma.com [firstwordpharma.com]
• 3. Oral bemnifosbuvir (AT-527) vs placebo in patients with mild-to-moderate COVID-19 in an outpatient setting (MORNINGSKY) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phase II study of bemnifosbuvir in high-risk participants in a hospital setting with moderate COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. vibiosphen.com [vibiosphen.com]
• 7. An overview of preclinical animal models for SARS-CoV-2 pathogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Using in vivo animal models for studying SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Human bronchopulmonary disposition and plasma pharmacokinetics of oral bemnifosbuvir (AT-527), an experimental guanosine nucleotide prodrug for COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ClinicalTrials.gov [clinicaltrials.gov]
• 11. Oral bemnifosbuvir (AT-527) vs placebo in patients with mild-to-moderate COVID-19 in an outpatient setting (MORNINGSKY) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. [논문]A Phase 2 Randomized Trial Evaluating the Antiviral Activity and Safety of the Direct-Acting Antiviral Bemnifosbuvir in Ambulatory Patients with Mild or Moderate COVID-19 (MOONSONG Study) [scienceon.kisti.re.kr]
• 15. ClinicalTrials.gov [clinicaltrials.gov]

Arbemnifosbuvir's Active Triphosphate Metabolite: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir (formerly AT-527) is an orally administered, broad-spectrum antiviral agent under investigation for the treatment of infections caused by RNA viruses, including SARS-CoV-2 and Hepatitis C virus (HCV).[1][2] As a prodrug, bemnifosbuvir itself is inactive. Its therapeutic efficacy is entirely dependent on its intracellular conversion to the pharmacologically active 5'-triphosphate nucleoside analogue, AT-9010.[2] This document provides a detailed technical guide on the metabolic activation, mechanism of action, and experimental characterization of this crucial active metabolite.

Metabolic Activation Pathway

The transformation of bemnifosbuvir into its active triphosphate form, AT-9010, is a multi-step enzymatic cascade that occurs within the host cell.[3] The free base of bemnifosbuvir, AT-511, undergoes a five-step enzymatic activation pathway to yield the active compound AT-9010.[3] This process involves a series of specific cellular enzymes that sequentially modify the prodrug.

The activation cascade is as follows:

• Initial Hydrolysis: The process begins with the hydrolysis of the phosphoramidate (B1195095) prodrug. This step is catalyzed by either Cathepsin A (CatA) or Carboxylesterase 1 (CES1), which removes the ester group, yielding the common intermediate L-alanine phosphoramidate, AT-551.[4] This step is crucial and can be a rate-limiting factor in the activation process.[3]

• HINT1-Mediated Cleavage: The phosphoramidate bond of AT-551 is then cleaved by the Histidine triad (B1167595) nucleotide-binding protein 1 (HINT1), producing the monophosphate intermediate AT-8003.[3]

• Deamination by ADALP1: The diamino purine (B94841) base of AT-8003 is converted to a guanosine (B1672433) base by the adenosine (B11128) deaminase-like protein 1 (ADALP1), resulting in the guanosine monophosphate analogue, AT-8001.[3]

• First Phosphorylation by GUK1: Guanylate kinase 1 (GUK1), a nucleoside monophosphate kinase, phosphorylates AT-8001 to its diphosphate (B83284) form, AT-8500.[3]

• Final Phosphorylation by NDPK: The final step is the phosphorylation of the diphosphate intermediate AT-8500 to the active triphosphate metabolite AT-9010. This reaction is catalyzed by the Nucleoside Diphosphate Kinase (NDPK) through a "ping-pong" mechanism, where a phosphate (B84403) group is transferred from a donor nucleoside triphosphate.[3][4]

The early steps of this pathway have been identified as the slowest, while the formation of the di- and triphosphate forms shows faster turnover rates.[3][4]

References

• 1. eatg.org [eatg.org]
• 2. Atea Pharma Publishes More Data on Bemnifosbuvir’s Metabolic Activation [synapse.patsnap.com]
• 3. The activation cascade of the broad-spectrum antiviral bemnifosbuvir characterized at atomic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Arbemnifosbuvir: A Dual-Action Inhibitor of SARS-CoV-2 RNA-Dependent RNA Polymerase (nsp12)

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2), the causative agent of COVID-19, relies on a complex machinery for its replication and transcription. Central to this process is the non-structural protein 12 (nsp12), an RNA-dependent RNA polymerase (RdRp) that is the core catalytic component of the replication-transcription complex (RTC). The essential nature and high conservation of nsp12 across coronaviruses make it a prime target for antiviral therapeutics. Arbemnifosbuvir (also known as AT-527 or Bemnifosbuvir) is an orally bioavailable guanosine (B1672433) nucleotide prodrug that has demonstrated potent antiviral activity against SARS-CoV-2. This technical guide provides a comprehensive overview of the mechanism by which Arbemnifosbuvir inhibits SARS-CoV-2 nsp12, detailing its dual mode of action, and presenting available data and experimental methodologies.

Mechanism of Action: A Dual Targeting Strategy

Arbemnifosbuvir is a double prodrug that, upon oral administration, is metabolized into its active triphosphate form, AT-9010.[1] This active metabolite is the key player in inhibiting the SARS-CoV-2 replication machinery. AT-9010 exhibits a unique dual mechanism of action by targeting two distinct functional domains of the nsp12 protein: the RNA-dependent RNA polymerase (RdRp) active site and the N-terminal Nidovirus RdRp-associated Nucleotidyltransferase (NiRAN) domain.[2][3]

Inhibition of the RdRp Domain

The primary mechanism of action of AT-9010 is the termination of viral RNA synthesis. As a guanosine analogue, AT-9010 is recognized by the nsp12 RdRp and incorporated into the nascent viral RNA strand.[2] However, the presence of a 2'-fluoro and a 2'-C-methyl group on the ribose sugar of AT-9010 sterically hinders the addition of the subsequent nucleotide, leading to premature chain termination.[2] This non-obligate chain termination effectively halts the replication of the viral genome. Cryo-electron microscopy (cryo-EM) studies have revealed the structural basis for this inhibition, showing one molecule of AT-9010 incorporated into the RNA product and a second molecule occupying the incoming nucleotide triphosphate (NTP) binding site in a non-productive conformation.[2]

Inhibition of the NiRAN Domain

In addition to its action on the RdRp domain, AT-9010 also binds to the NiRAN domain of nsp12.[2][3] The NiRAN domain possesses nucleotidyltransferase activity that is essential for viral replication, although its precise functions are still under investigation. It is believed to be involved in a protein-primed mechanism for RNA synthesis.[3] Structural studies have shown that AT-9010, in its diphosphate (B83284) form (AT-9010-DP), binds to a specific pocket within the NiRAN domain.[2][4] This binding outcompetes the binding of natural nucleotides, thereby inhibiting the nucleotidyltransferase activity of the NiRAN domain.[3] This dual inhibition of both the RdRp and NiRAN domains by a single active metabolite represents a powerful strategy to combat viral replication and potentially reduce the likelihood of developing drug resistance.

Quantitative Data

Virus Strain	Cell Line	EC90 (µM)	Reference
SARS-CoV-2	Normal Human Airway Epithelial Cells	0.47	Atea Pharmaceuticals
Human Coronavirus (HCoV)-229E	Huh-7	~0.5	Atea Pharmaceuticals
Human Coronavirus (HCoV)-OC43	Huh-7	~0.5	Atea Pharmaceuticals
SARS-CoV	Huh-7	~0.5	Atea Pharmaceuticals

Note: EC90 values represent the concentration required to inhibit viral replication by 90% in cell culture and are not a direct measure of enzymatic inhibition.

Experimental Protocols

Detailed, step-by-step experimental protocols for the specific assays used to characterize the inhibition of nsp12 by Arbemnifosbuvir are often proprietary. However, based on the published literature, the following methodologies are commonly employed to study SARS-CoV-2 RdRp and NiRAN activity and their inhibition.

SARS-CoV-2 RdRp Primer Extension Assay (Biochemical)

This assay directly measures the ability of the recombinant nsp12/nsp7/nsp8 complex to extend a primer annealed to an RNA template.

Principle: A fluorescently or radioactively labeled RNA primer is annealed to a longer RNA template. The RdRp complex extends the primer in the presence of NTPs. The reaction products are then separated by denaturing polyacrylamide gel electrophoresis (PAGE) and visualized. The intensity of the full-length product band is indicative of RdRp activity. Inhibitors are added to the reaction to assess their effect on primer extension.

Generalized Protocol:

• Protein Expression and Purification: Recombinant SARS-CoV-2 nsp12, nsp7, and nsp8 proteins are expressed (e.g., in insect or bacterial cells) and purified.

• RdRp Complex Assembly: Purified nsp12, nsp7, and nsp8 are incubated together to form the active RdRp complex.

• Reaction Mixture Preparation: The reaction buffer typically contains Tris-HCl, KCl, MgCl2, DTT, and RNase inhibitor. The RNA primer/template substrate and NTPs (including the labeled NTP) are added.

• Inhibition Assay: The inhibitor (e.g., AT-9010) at various concentrations is pre-incubated with the RdRp complex before the addition of NTPs to initiate the reaction.

• Reaction and Quenching: The reaction is incubated at a specific temperature (e.g., 30-37°C) for a defined time and then stopped by the addition of a quenching buffer (e.g., containing EDTA and formamide).

• Analysis: The reaction products are resolved by denaturing urea-PAGE and visualized by autoradiography or fluorescence imaging. The extent of inhibition is quantified by measuring the reduction in the formation of the full-length product.[5][6]

NiRAN Domain NMPylation Assay (Biochemical)

This assay assesses the nucleotidyltransferase activity of the NiRAN domain, often by measuring the transfer of a nucleotide monophosphate (NMP) to an acceptor protein like nsp9.

Principle: The NiRAN domain of nsp12 catalyzes the transfer of an NMP from an NTP to a target protein (e.g., nsp9). The resulting NMPylated protein can be detected by a shift in its molecular weight on an SDS-PAGE gel or by using a labeled NTP.

Generalized Protocol:

• Protein Expression and Purification: Recombinant nsp12 and the acceptor protein (e.g., nsp9) are expressed and purified.

• Reaction Mixture Preparation: The reaction buffer typically contains HEPES, KCl, MgCl2, and DTT. The acceptor protein and a labeled or unlabeled NTP are included.

• Inhibition Assay: The inhibitor (e.g., AT-9010) is added at various concentrations to the reaction mixture.

• Reaction and Analysis: The reaction is initiated by the addition of nsp12 and incubated. The products are then analyzed by SDS-PAGE and visualized by Coomassie staining, autoradiography, or western blot to detect the NMPylated protein. The inhibition is quantified by the reduction in the NMPylated product.[1]

Cell-Based Reporter Assay for RdRp Activity

This assay measures the activity of the SARS-CoV-2 RdRp in a cellular context.

Principle: A reporter gene (e.g., luciferase or fluorescent protein) is placed under the control of a viral RNA promoter that is recognized by the SARS-CoV-2 RdRp. Cells are co-transfected with plasmids expressing the nsp12, nsp7, and nsp8 proteins, along with the reporter plasmid. The expression of the reporter gene is dependent on the activity of the reconstituted RdRp complex.

Generalized Protocol:

• Plasmid Construction: Plasmids encoding SARS-CoV-2 nsp12, nsp7, nsp8, and a reporter construct are generated.

• Cell Transfection: Suitable mammalian cells (e.g., HEK293T) are co-transfected with the expression and reporter plasmids.

• Inhibitor Treatment: The cells are treated with various concentrations of the inhibitor (e.g., Arbemnifosbuvir).

• Reporter Gene Assay: After a suitable incubation period, the cells are lysed, and the reporter gene activity (e.g., luminescence or fluorescence) is measured.

• Data Analysis: The reduction in reporter signal in the presence of the inhibitor is used to determine the compound's potency (e.g., EC50).[5]

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Arbemnifosbuvir activation and dual inhibition of SARS-CoV-2 nsp12.

Caption: Workflow for a biochemical RdRp primer extension inhibition assay.

Caption: Competitive inhibition of the nsp12 NiRAN domain by AT-9010-DP.

Conclusion

Arbemnifosbuvir represents a promising oral antiviral agent against SARS-CoV-2, distinguished by its dual mechanism of action targeting the essential nsp12 protein. By inhibiting both the RdRp and NiRAN domains through its active metabolite AT-9010, Arbemnifosbuvir effectively disrupts viral RNA synthesis. This multifaceted approach may offer a higher barrier to the development of viral resistance. Further research to elucidate the precise quantitative inhibitory constants and detailed enzymatic kinetics will be invaluable for the continued development and optimization of this and other next-generation antiviral therapies targeting the SARS-CoV-2 replication machinery.

References

• 1. Conserved Characteristics of NMPylation Activities of Alpha- and Betacoronavirus NiRAN Domains - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The RNA polymerase activity of SARS-coronavirus nsp12 is primer dependent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A cell-based assay to discover inhibitors of SARS-CoV-2 RNA dependent RNA polymerase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Genesis of a Pan-Genotypic Antiviral: A Technical Guide to the Discovery and Synthesis of Arbemnifosbuvir

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Arbemnifosbuvir, also known as GS-6620 and Bemnifosbuvir, is a novel C-nucleoside monophosphate prodrug that has demonstrated potent antiviral activity against Hepatitis C virus (HCV) and Severe Acute Respiratory Syndrome Coronavirus 2 (SARS-CoV-2). As a direct-acting antiviral, it targets the highly conserved RNA-dependent RNA polymerase (RdRp) of these viruses, a crucial enzyme for viral replication. This technical guide provides an in-depth overview of the discovery, synthesis, mechanism of action, and preclinical and clinical evaluation of Arbemnifosbuvir, tailored for professionals in the field of drug development.

Discovery and Rationale

The quest for a pan-genotypic, high-barrier-to-resistance antiviral for HCV led to the exploration of C-nucleoside analogs. Unlike N-nucleosides, C-nucleosides, where the ribose sugar is attached to the nucleobase via a carbon-carbon bond, offer enhanced chemical stability. The discovery of Arbemnifosbuvir stemmed from the strategic modification of adenosine (B11128) C-nucleoside analogs.

Key structural modifications, including the introduction of a 1'-cyano (1'-CN) and a 2'-C-methyl (2'-C-Me) group on the ribose moiety, were instrumental in enhancing the selectivity of the active triphosphate metabolite for the viral NS5B polymerase over host RNA polymerases. To ensure efficient intracellular delivery of the active nucleoside monophosphate, a phosphoramidate (B1195095) "ProTide" prodrug approach was employed. This strategy masks the negative charges of the phosphate (B84403) group, enhancing cell permeability.

Synthesis of Arbemnifosbuvir (GS-6620)

While the specific, proprietary synthesis protocol for Arbemnifosbuvir is not publicly available, a representative synthetic scheme can be conceptualized based on the known synthesis of similar C-nucleoside phosphoramidate prodrugs. The synthesis would logically proceed through the construction of the modified C-nucleoside core, followed by the diastereoselective installation of the phosphoramidate moiety.

A representative synthetic pathway for Arbemnifosbuvir.

Mechanism of Action

Arbemnifosbuvir is a prodrug that is metabolized intracellularly to its active triphosphate form. This active metabolite acts as a competitive inhibitor of the viral RNA-dependent RNA polymerase (RdRp), specifically the NS5B protein in HCV. It mimics the natural nucleotide triphosphate and is incorporated into the nascent viral RNA chain, leading to chain termination and halting viral replication. For SARS-CoV-2, it is understood to target the nsp12 polymerase.

Intracellular activation and mechanism of action of Arbemnifosbuvir.

Quantitative Data

Table 1: Preclinical Antiviral Activity of Arbemnifosbuvir (GS-6620)

Virus/Genotype	Assay System	EC₅₀ (µM)	CC₅₀ (µM)	Reference
HCV Genotype 1b	Replicon	0.048	>90	[1]
HCV Genotype 2a	Replicon	0.25	>90	[1]
HCV Genotype 3a	Replicon	0.13	>90	[1]
HCV Genotype 4a	Replicon	0.051	>90	[1]
HCV Genotype 5a	Replicon	0.05	>90	[1]
HCV Genotype 6a	Replicon	0.68	>90	[1]
SARS-CoV-2	Human Airway Epithelial Cells	0.5 (EC₉₀)	>100

Table 2: Clinical Efficacy of Bemnifosbuvir for Hepatitis C (Phase 2)

Patient Population	Treatment Regimen	Sustained Virologic Response (SVR12)	Reference
Non-cirrhotic, Genotypes 1-4 (Treatment Adherent)	Bemnifosbuvir + Ruzasvir (8 weeks)	99% (178/179)
Non-cirrhotic, Genotype 3 (Treatment Adherent)	Bemnifosbuvir + Ruzasvir (8 weeks)	100%
Compensated Cirrhosis (Treatment Adherent)	Bemnifosbuvir + Ruzasvir (8 weeks)	88% (30/34)
Per-Protocol Treatment Adherent Population (Overall)	Bemnifosbuvir + Ruzasvir (8 weeks)	98% (208/213)
Efficacy Evaluable Population (including non-adherent)	Bemnifosbuvir + Ruzasvir (8 weeks)	95% (242/256)

Table 3: Clinical Efficacy of Bemnifosbuvir for COVID-19 (Phase 2)

Outcome	Bemnifosbuvir Group	Placebo Group	Reduction	Reference
Hospitalization Rate (Overall)	N/A	N/A	>70%	[2]
Hospitalization Rate (Age >40)	N/A	N/A	up to 80%	[2]

Note: The SUNRISE-3 Phase 3 trial for COVID-19 did not meet its primary endpoint of reducing all-cause hospitalization or death.

Experimental Protocols

HCV Replicon Assay (Generalized Protocol)

This assay is used to determine the in vitro efficacy of antiviral compounds against HCV replication.

A generalized workflow for an HCV replicon assay.

Methodology:

• Cell Culture: Huh-7 cells harboring a subgenomic HCV replicon are cultured in DMEM supplemented with fetal bovine serum, non-essential amino acids, and a selective antibiotic (e.g., G418). The replicon construct typically contains a reporter gene, such as firefly luciferase, for quantifiable measurement of replication.

• Compound Treatment: Cells are seeded in 96-well plates. After adherence, the culture medium is replaced with fresh medium containing serial dilutions of Arbemnifosbuvir. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for 48 to 72 hours at 37°C in a 5% CO₂ incubator to allow for HCV replication and the effect of the compound to manifest.

• Cell Lysis and Reporter Assay: After incubation, the cells are washed with PBS and lysed using a specific lysis buffer compatible with the reporter assay system. The luciferase activity in the cell lysates is then measured using a luminometer according to the manufacturer's protocol.

• Data Analysis: The luminescence signals are normalized to the vehicle control. The 50% effective concentration (EC₅₀), the concentration of the compound that inhibits 50% of HCV replication, is calculated by fitting the dose-response curve to a four-parameter logistic equation.

• Cytotoxicity Assay: In parallel, a cytotoxicity assay (e.g., MTS or CellTiter-Glo) is performed on the same cell line to determine the 50% cytotoxic concentration (CC₅₀) of the compound. This allows for the calculation of the selectivity index (SI = CC₅₀/EC₅₀).

HCV NS5B Polymerase Inhibition Assay (Generalized Protocol)

This biochemical assay measures the direct inhibitory effect of a compound on the enzymatic activity of the HCV RNA-dependent RNA polymerase (NS5B).

Methodology:

• Expression and Purification of Recombinant NS5B: The full-length or a C-terminally truncated, soluble form of the HCV NS5B protein is expressed in E. coli or insect cells and purified using affinity chromatography (e.g., Ni-NTA chromatography for His-tagged proteins).

• Reaction Mixture: The assay is typically performed in a 96-well plate. The reaction mixture contains a reaction buffer (e.g., Tris-HCl, MgCl₂, DTT), a template/primer RNA (e.g., poly(A)/oligo(dT)), ribonucleotide triphosphates (NTPs), including a radiolabeled or biotinylated NTP for detection, and the purified NS5B enzyme.

• Inhibitor Addition: Serial dilutions of Arbemnifosbuvir's active triphosphate metabolite are added to the reaction mixture.

• Initiation and Incubation: The reaction is initiated by the addition of the enzyme or NTPs and incubated at a specific temperature (e.g., 30°C) for a defined period to allow for RNA synthesis.

• Termination and Detection: The reaction is stopped by the addition of EDTA. The newly synthesized RNA is captured (e.g., on a filter plate or streptavidin-coated plate) and the incorporated labeled NTP is quantified using a scintillation counter or a colorimetric/chemiluminescent substrate.

• Data Analysis: The 50% inhibitory concentration (IC₅₀), the concentration of the inhibitor that reduces the enzyme activity by 50%, is determined from the dose-response curve.

Resistance Profile

A key advantage of targeting the highly conserved RdRp is a high barrier to resistance. For Arbemnifosbuvir, prolonged in vitro passaging has been shown to select for the S282T mutation in the NS5B polymerase. However, this mutation has been associated with reduced viral fitness. In clinical trials, the emergence of resistance to Bemnifosbuvir has been rare. In vitro studies have also demonstrated that Bemnifosbuvir remains active against sofosbuvir-resistant strains harboring the S282T mutation.

Conclusion

Arbemnifosbuvir represents a significant advancement in the field of antiviral therapy. Its discovery as a C-nucleoside phosphoramidate prodrug with potent pan-genotypic activity against HCV and promising activity against SARS-CoV-2 underscores the power of rational drug design. The detailed understanding of its mechanism of action and the availability of robust in vitro and in vivo models will continue to facilitate its clinical development and potential application against other emerging RNA viruses. This technical guide serves as a comprehensive resource for researchers and drug development professionals seeking to understand the core scientific principles behind this important antiviral agent.

References

• 1. trial.medpath.com [trial.medpath.com]
• 2. In Vitro Transcription of HCV RNA and Transfection. [bio-protocol.org]

Arbemnifosbuvir: A Technical Guide to its Chemical Properties, Structure, and Antiviral Mechanism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arbemnifosbuvir, also known as Bemnifosbuvir and designated as AT-527, is a novel, orally bioavailable guanosine (B1672433) nucleotide analogue prodrug with potent antiviral activity against a range of RNA viruses. Developed initially for Hepatitis C (HCV), its therapeutic potential has been extensively investigated for other viral infections, including SARS-CoV-2. This technical guide provides an in-depth overview of the chemical properties, structure, and mechanism of action of Arbemnifosbuvir, intended for researchers and professionals in the field of drug development. The document summarizes key quantitative data, outlines experimental methodologies where available, and presents visual diagrams of its metabolic activation and antiviral action.

Chemical Properties and Structure

Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug of a 2'-fluoro-2'-C-methylguanosine monophosphate analogue.[1] Its chemical structure is designed to enhance cell permeability and ensure efficient intracellular delivery of the active antiviral agent.

Identifier	Value	Reference
IUPAC Name	propan-2-yl (2S)-2-[[[(2R,3R,4R,5R)-5-[2-amino-6-(methylamino)purin-9-yl]-4-fluoro-3-hydroxy-4-methyloxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate	[2]
Synonyms	Bemnifosbuvir, AT-527, AT-511 (free base), RO7496998	[3]
CAS Number	1998705-63-7	[2]
Chemical Formula	C24H33FN7O7P	[2]
Molecular Weight	581.5 g/mol	[2]
Appearance	Off-white to light yellow solid	[4]

Table 1: Physicochemical Properties of Arbemnifosbuvir

Property	Value	Reference
Molecular Formula	C24H33FN7O7P	[2]
Molecular Weight	581.5 g/mol	[2]
Exact Mass	581.21631158 Da	[2]
XLogP3	1.7	[2]
Hydrogen Bond Donor Count	4	[2]
Hydrogen Bond Acceptor Count	12	[2]
Rotatable Bond Count	11	[2]
Topological Polar Surface Area	185 Ų	[2]
Heavy Atom Count	40	[2]
Complexity	919	[2]

Synthesis and Characterization

Synthesis

Detailed, step-by-step synthesis protocols for Arbemnifosbuvir are proprietary and not extensively published in peer-reviewed literature. However, the general synthetic strategy for similar 2'-fluoro-2'-C-methylguanosine phosphoramidate prodrugs involves a convergent approach.[5] This typically includes the synthesis of the modified nucleoside and the phosphoramidate moiety separately, followed by their coupling. The synthesis of the core 2′-deoxy-2′-fluoro-2′-C-methylguanosine has been described, and the subsequent installation of the phosphoramidate side chain is a critical step.[4][6] The synthesis of related cyclic phosphoramidate prodrugs involves reacting the guanosine analog with a pentafluorophenyl ester agent in the presence of a base like tert-butylmagnesium chloride to form a linear phosphoramidate, which can then be cyclized.[4]

Characterization

Standard analytical techniques are employed to confirm the structure and purity of Arbemnifosbuvir. While specific experimental parameters are often proprietary, the following methods are typically used:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate the chemical structure and confirm the presence of key functional groups.

• Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the exact mass and confirm the molecular formula.

• High-Performance Liquid Chromatography (HPLC): RP-HPLC is used to determine the purity of the compound and for quantitative analysis in various matrices.

Commercial suppliers of Arbemnifosbuvir provide characterization data, including HNMR, LCMS, and HPLC results, confirming the identity and purity of the compound.[6]

Mechanism of Action

Arbemnifosbuvir is a prodrug that requires intracellular metabolic activation to exert its antiviral effect.[1]

Metabolic Activation Pathway

Upon oral administration and absorption, Arbemnifosbuvir undergoes a multi-step enzymatic conversion to its active triphosphate form, AT-9010.[7] This process involves five key human cellular enzymes: Cathepsin A (CatA), Carboxylesterase 1 (CES1), Histidine triad (B1167595) nucleotide-binding protein 1 (HINT1), Adenosine deaminase-like protein 1 (ADALP1), Guanylate kinase 1 (GUK1), and Nucleoside-diphosphate kinase (NDPK).[7]

Metabolic activation of Arbemnifosbuvir to its active triphosphate form, AT-9010.

Dual Inhibition of Viral Polymerase

The active metabolite, AT-9010, targets the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for the replication of RNA viruses. AT-9010 exerts its antiviral effect through a dual mechanism of action:[1]

• Chain Termination: AT-9010 acts as a competitive inhibitor of the natural guanosine triphosphate (GTP). It is incorporated into the nascent viral RNA chain by the RdRp. The 2'-fluoro and 2'-methyl modifications on the ribose sugar of AT-9010 prevent the formation of a phosphodiester bond with the subsequent nucleotide, leading to premature termination of RNA synthesis.[1]

• NiRAN Domain Inhibition: AT-9010 also binds to the Nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the viral polymerase. This binding inhibits the nucleotidyltransferase activity of the NiRAN domain, which is essential for viral replication.[1]

Dual mechanism of action of Arbemnifosbuvir's active metabolite, AT-9010.

Antiviral Activity

Arbemnifosbuvir has demonstrated potent in vitro activity against a broad spectrum of RNA viruses.

Table 2: In Vitro Antiviral Activity of Arbemnifosbuvir

Virus	Cell Line	Parameter	Value	Reference
Hepatitis C Virus (HCV) Genotype 1a	Huh-7	EC50	12.8 nM	[8]
Hepatitis C Virus (HCV) Genotype 1b	Huh-7	EC50	12.5 nM	[8]
Hepatitis C Virus (HCV) Genotype 2a	Huh-7	EC50	9.2 nM	[8]
Hepatitis C Virus (HCV) Genotype 3a	Huh-7	EC50	10.3 nM	[8]
Hepatitis C Virus (HCV) Genotype 4a	Huh-7	EC50	14.7 nM	[8]
Hepatitis C Virus (HCV) Genotype 5a	Huh-7	EC50	28.5 nM	[8]
SARS-CoV-2	Human Airway Epithelial Cells	EC90	0.47 µM	[8]
HCoV-229E	Huh-7	EC90	Similar to SARS-CoV-2	[8]
HCoV-OC43	Huh-7	EC90	Similar to SARS-CoV-2	[8]
SARS-CoV	Huh-7	EC90	Similar to SARS-CoV-2	[8]

Pharmacokinetics

Clinical studies have provided insights into the pharmacokinetic profile of Arbemnifosbuvir in humans.

Table 3: Pharmacokinetic Parameters of Arbemnifosbuvir and its Metabolites in Healthy Humans (Phase 1 Study)

Parameter	AT-511 (Prodrug)	AT-273 (Nucleoside Metabolite)	Reference
Dose	275, 550, or 825 mg twice daily	-	[9]
Time to Maximum Plasma Concentration (tmax)	~0.5 hours	~4 hours	[3]
Plasma Half-life (t1/2)	~1 hour	~20 hours	[3]
Lung Distribution	Achieves effective antiviral concentrations in the lungs. The mean level of AT-273 in the epithelial lining fluid was 0.62 µM at 4-5 hours post 550 mg dose.	-	[9]

Experimental Protocols

Detailed experimental protocols for the synthesis, characterization, and evaluation of Arbemnifosbuvir are largely proprietary. However, based on published literature, general methodologies can be outlined.

In Vitro Antiviral Activity Assay (General Protocol)

A common method to assess the in vitro antiviral activity is the cytopathic effect (CPE) inhibition assay or viral yield reduction assay.

General workflow for an in vitro antiviral activity assay.

Protocol Outline:

• Cell Culture: Appropriate host cells (e.g., Huh-7 for HCV, human airway epithelial cells for SARS-CoV-2) are cultured in multi-well plates.[8]

• Compound Preparation: Arbemnifosbuvir is serially diluted to a range of concentrations.

• Infection and Treatment: Cells are pre-treated with the diluted compound for a specified time before or during infection with the virus at a known multiplicity of infection (MOI).

• Incubation: The treated and infected cells are incubated for a period sufficient for viral replication and to observe a cytopathic effect in control wells (typically 2-5 days).

• Endpoint Analysis: The antiviral effect is quantified by measuring various endpoints, such as:

  • Cell Viability/CPE: Assessed using assays like MTT or CellTiter-Glo to determine the concentration at which the drug protects 50% of cells from virus-induced death (EC50).

  • Viral RNA Quantification: Real-time quantitative PCR (RT-qPCR) is used to measure the reduction in viral RNA levels.

  • Viral Titer Reduction: Plaque assays or TCID50 assays are performed to quantify the reduction in infectious virus particles.

• Data Analysis: The EC50 or EC90 values are calculated by plotting the percentage of inhibition against the drug concentration and fitting the data to a dose-response curve.

Human Pharmacokinetic Study Protocol (Phase 1 Outline)

The pharmacokinetic properties of Arbemnifosbuvir have been evaluated in Phase 1 clinical trials in healthy volunteers.[9]

Protocol Outline:

• Study Design: An open-label, dose-escalation study is typically conducted.

• Subjects: Healthy adult volunteers are enrolled.

• Dosing: Subjects receive single or multiple oral doses of Arbemnifosbuvir (e.g., 275 mg, 550 mg, 825 mg twice daily).[9]

• Sample Collection:

  • Blood Samples: Serial blood samples are collected at predefined time points before and after drug administration. Plasma is separated for analysis.

  • Bronchoalveolar Lavage (BAL): To assess lung distribution, BAL is performed at a specific time point after the final dose to collect epithelial lining fluid and alveolar macrophages.[9]

• Bioanalysis:

  • Sample Preparation: Plasma and BAL fluid samples are processed, often involving protein precipitation or solid-phase extraction.

  • Analytical Method: A validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is used to quantify the concentrations of Arbemnifosbuvir (AT-511) and its key metabolites (e.g., AT-273).

• Pharmacokinetic Analysis: Non-compartmental analysis is used to determine key pharmacokinetic parameters such as Cmax, tmax, AUC, and t1/2.

Conclusion

Arbemnifosbuvir is a promising oral antiviral agent with a well-defined chemical structure and a dual mechanism of action that targets the viral RNA-dependent RNA polymerase. Its favorable chemical properties and pharmacokinetic profile, including good oral bioavailability and distribution to the lungs, support its continued development for the treatment of various RNA virus infections. This technical guide provides a consolidated resource of its core chemical and pharmacological characteristics for the scientific community. Further research and publication of detailed experimental methodologies will be beneficial for the broader understanding and potential future applications of this compound.

References

• 1. Synthesis and antiviral activity of 2′-deoxy-2′-fluoro-2′-C-methyl-7-deazapurine nucleosides, their phosphoramidate prodrugs and 5′-triphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. New Data Showcasing Favorable Profile of Bemnifosbuvir for Treatment of COVID-19 and Hepatitis C Presented at 2023 International Conference on Antiviral Research | Atea Pharmaceuticals, Inc. [ir.ateapharma.com]
• 3. academic.oup.com [academic.oup.com]
• 4. journals.asm.org [journals.asm.org]
• 5. mdpi.com [mdpi.com]
• 6. Phosphoramidates and phosphonamidates (ProTides) with antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The activation cascade of the broad-spectrum antiviral bemnifosbuvir characterized at atomic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Human bronchopulmonary disposition and plasma pharmacokinetics of oral bemnifosbuvir (AT-527), an experimental guanosine nucleotide prodrug for COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Determining Arbemnifosbuvir Efficacy Using Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir (also known as Bemnifosbuvir or AT-527) and its epimer, AT-752, are orally bioavailable nucleotide prodrugs with broad-spectrum antiviral activity. These compounds are metabolized intracellularly to the active triphosphate form, AT-9010, which acts as a potent inhibitor of viral RNA-dependent RNA polymerase (RdRp). This document provides detailed application notes and protocols for evaluating the efficacy of Arbemnifosbuvir and its analogs against various arboviruses using common cell-based assays.

Arbemnifosbuvir's mechanism of action involves the inhibition of the viral RdRp, a key enzyme in the replication of many RNA viruses. Specifically, its active metabolite, AT-9010, targets the non-structural protein 5 (NS5) polymerase in flaviviruses, leading to chain termination of the nascent viral RNA.[1][2][3] A dual-targeting mechanism involving both the RdRp and the NiRAN domain has also been described, particularly in the context of coronaviruses.[4][5][6][7][8]

Quantitative Efficacy of Arbemnifosbuvir Analogs Against Arboviruses

The following tables summarize the in vitro antiviral activity of AT-281, the free base of Arbemnifosbuvir's epimer AT-752, against a panel of medically important arboviruses.

Table 1: Antiviral Activity (EC50) of AT-281 Against Various Arboviruses in Huh-7 Cells [1][2][9][10]

Virus Family	Virus	EC50 (µM)
Flaviviridae	Dengue Virus (Serotype 2)	0.48
Flaviviridae	Dengue Virus (Serotype 3)	0.77
Flaviviridae	West Nile Virus	0.43
Flaviviridae	Yellow Fever Virus	0.31
Flaviviridae	Zika Virus	0.21
Flaviviridae	Japanese Encephalitis Virus	0.64

Table 2: Antiviral Activity (EC90) and Cytotoxicity of AT-281 in Huh-7 Cells [9][10]

Virus	EC90 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Dengue Virus (Serotype 2)	0.64	> 170	> 265
Dengue Virus (Serotype 3)	0.77	> 170	> 220
West Nile Virus	0.43	> 170	> 395
Yellow Fever Virus	0.26	> 170	> 653

Note: The Selectivity Index (SI) is calculated as the ratio of the 50% cytotoxic concentration (CC50) to the 50% effective concentration (EC50). A higher SI value indicates a more favorable safety profile.

Experimental Protocols

Herein are detailed protocols for conducting key cell-based assays to determine the antiviral efficacy of Arbemnifosbuvir.

Plaque Reduction Neutralization Test (PRNT)

This assay is the gold standard for quantifying the inhibition of viral infection by measuring the reduction in the formation of viral plaques in a cell monolayer.

Materials:

• Vero or BHK-21 cells

• Appropriate cell culture medium (e.g., DMEM with 2% FBS)

• Arbovirus stock of known titer (e.g., Dengue, Zika, or Chikungunya virus)

• Arbemnifosbuvir stock solution

• Semi-solid overlay (e.g., 1.2% Carboxymethyl cellulose (B213188) in medium)

• Crystal violet staining solution (0.1% crystal violet in 20% ethanol)

• 6-well or 12-well plates

Protocol:

• Cell Seeding: Seed Vero or BHK-21 cells in 6-well or 12-well plates to form a confluent monolayer overnight.

• Compound Dilution: Prepare serial dilutions of Arbemnifosbuvir in serum-free medium.

• Virus-Compound Incubation: Mix the diluted compound with a standardized amount of virus (e.g., to produce 50-100 plaques per well) and incubate for 1 hour at 37°C.

• Infection: Remove the growth medium from the cell monolayers and inoculate with the virus-compound mixture. Incubate for 1-2 hours at 37°C, rocking gently every 15 minutes.

• Overlay: Aspirate the inoculum and add the semi-solid overlay to each well.

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period suitable for plaque formation (typically 3-7 days, depending on the virus).

• Staining: After incubation, fix the cells (e.g., with 4% paraformaldehyde) and stain with crystal violet solution to visualize the plaques.

• Plaque Counting and Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to the virus-only control wells. The EC50 value is determined from the dose-response curve.

Cytopathic Effect (CPE) Inhibition Assay

This high-throughput assay measures the ability of a compound to protect cells from virus-induced cell death.

Materials:

• Susceptible cell line (e.g., Vero, Huh-7)

• Arbovirus stock

• Arbemnifosbuvir

• Cell viability reagent (e.g., CellTiter-Glo®, MTT)

• 96-well or 384-well plates

Protocol:

• Cell Seeding: Seed cells in 96-well or 384-well plates and incubate overnight.

• Compound Addition: Add serial dilutions of Arbemnifosbuvir to the plates. Include cell-only (for CC50 determination) and virus-only controls.

• Infection: Infect the cells with the arbovirus at a multiplicity of infection (MOI) that causes significant CPE within 2-4 days.

• Incubation: Incubate the plates at 37°C until CPE is evident in the virus control wells.

• Cell Viability Measurement: Add the cell viability reagent according to the manufacturer's instructions and measure the signal (luminescence or absorbance).

• Data Analysis: Calculate the percentage of CPE inhibition for each compound concentration relative to the virus and cell controls. Determine the EC50 (from infected cells) and CC50 (from uninfected cells) values from the respective dose-response curves.

High-Content Imaging Assay

This assay provides a more detailed and quantitative analysis of viral infection by imaging and analyzing individual cells.

Materials:

• Susceptible cell line (e.g., Huh-7, A549)

• Arbovirus stock

• Arbemnifosbuvir

• Antibody against a viral antigen (e.g., anti-Dengue E protein)

• Fluorescently labeled secondary antibody

• Nuclear stain (e.g., DAPI)

• High-content imaging system

• 96-well or 384-well optical-bottom plates

Protocol:

• Cell Seeding and Treatment: Seed cells in optical-bottom plates, treat with serial dilutions of Arbemnifosbuvir, and infect with the arbovirus.

• Incubation: Incubate for 24-48 hours.

• Immunostaining: Fix, permeabilize, and stain the cells with the primary antibody against the viral antigen, followed by the fluorescently labeled secondary antibody and the nuclear stain.

• Imaging: Acquire images using a high-content imaging system.

• Image Analysis: Use image analysis software to quantify the number of infected cells (positive for the viral antigen) and the total number of cells (DAPI-stained nuclei) in each well.

• Data Analysis: Calculate the percentage of infection for each compound concentration. Determine the EC50 value from the dose-response curve.

Visualizations

Arbovirus Replication and Host Signaling Pathway

Caption: Arbovirus replication cycle and the inhibitory action of Arbemnifosbuvir.

General Experimental Workflow for Antiviral Efficacy Testing

Caption: Workflow for assessing the in vitro antiviral efficacy of Arbemnifosbuvir.

References

• 1. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medkoo.com [medkoo.com]
• 4. Identification of a cell-active chikungunya virus nsP2 protease inhibitor using a covalent fragment-based screening approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the NiRAN domain from RNA-dependent RNA polymerase provides insights into a potential therapeutic target against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. Covalent inhibition of the SARS-CoV-2 NiRAN domain via an active-site cysteine [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. | BioWorld [bioworld.com]
• 10. 169. AT-752, an Oral Guanosine Nucleotide Prodrug, Exhibits Potent in Vitro Activity Against Flaviviruses and Prevents Disease Progression in a Dengue Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Arbemnifosbuvir RdRp Activity Assay Development

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir, also known as AT-527, is a phosphoramidate (B1195095) prodrug of a modified guanosine (B1672433) nucleotide analog.[1] Its mechanism of action involves intracellular metabolism to its active triphosphate form, AT-9010.[1][2] This active metabolite functions as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for the replication of many RNA viruses.[1][3][4] The incorporation of AT-9010 into the nascent viral RNA chain results in premature termination, thereby halting viral replication.[1] In the context of SARS-CoV-2, Arbemnifosbuvir's active form has been shown to have a dual mechanism, targeting both the RdRp active site and the nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the nsp12 protein.[1]

The development of robust and reliable in vitro assays to quantify the inhibitory activity of compounds like Arbemnifosbuvir against viral RdRp is fundamental for antiviral drug discovery and development. These assays are essential for determining key parameters such as the half-maximal inhibitory concentration (IC50), understanding structure-activity relationships (SAR), and for high-throughput screening (HTS) of new chemical entities. This document provides detailed protocols for several common non-radioactive RdRp activity assays suitable for characterizing Arbemnifosbuvir and other potential RdRp inhibitors.

Mechanism of Action of Arbemnifosbuvir

The following diagram illustrates the intracellular activation of Arbemnifosbuvir and its subsequent inhibition of the viral RdRp.

Caption: Intracellular activation and mechanism of action of Arbemnifosbuvir.

Recommended RdRp Activity Assays

Several assay formats can be employed to measure RdRp activity. Modern approaches favor non-radioactive methods due to safety, cost, and ease of use, particularly in a high-throughput setting. Below are protocols for two such assays: a fluorescence-based dsRNA quantification assay and a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay.

Protocol 1: Fluorescence-Based dsRNA Quantification Assay

This assay measures the activity of RdRp by quantifying the amount of double-stranded RNA (dsRNA) produced. An intercalating fluorescent dye, which exhibits significantly enhanced fluorescence upon binding to dsRNA compared to single-stranded RNA (ssRNA), is used for detection. This method is well-suited for HTS.[5][6]

Experimental Workflow

Caption: Workflow for the fluorescence-based dsRNA quantification RdRp assay.

Materials and Reagents

Reagent	Supplier (Example)	Catalog # (Example)
Recombinant Viral RdRp Complex	In-house/Vendor	N/A
Poly(U) RNA Template	Sigma-Aldrich	P9528
ATP, CTP, GTP, UTP solution mix	Thermo Fisher	R0481
Arbemnifosbuvir	MedChemExpress	HY-136142
DMSO, Molecular Biology Grade	Sigma-Aldrich	D8418
Quant-iT™ PicoGreen™ dsDNA Assay Kit*	Thermo Fisher	P7589
384-well black, flat-bottom plates	Corning	3571
Tris-HCl	Sigma-Aldrich	T5941
MgCl₂	Sigma-Aldrich	M8266
KCl	Sigma-Aldrich	P9333
DTT	Sigma-Aldrich	D9779
EDTA	Sigma-Aldrich	E9884
RNase Inhibitor	Promega	N2611

Note: While designed for dsDNA, PicoGreen and similar dyes exhibit strong fluorescence with dsRNA and are commonly used for this application.

Detailed Protocol

• Compound Plating:

  • Prepare serial dilutions of Arbemnifosbuvir in 100% DMSO.

  • Using an acoustic dispenser or multichannel pipette, transfer 50 nL of each compound dilution to a 384-well black assay plate.

  • For controls, dispense 50 nL of DMSO (negative control, 0% inhibition) and a known RdRp inhibitor like Remdesivir triphosphate (positive control, 100% inhibition).

• Reagent Preparation:

  • Assay Buffer (1X): 20 mM Tris-HCl pH 8.0, 10 mM KCl, 6 mM MgCl₂, 1 mM DTT, and 0.01% Triton-X 100. Prepare fresh and add RNase inhibitor (e.g., 0.5 U/µL).

  • Enzyme Mix: Dilute the recombinant RdRp enzyme complex to the desired final concentration (e.g., 100 nM) in Assay Buffer.

  • Template/NTP Mix: Prepare a mix containing the RNA template (e.g., 1 µM poly(U)) and the NTP mix (e.g., 10 µM ATP, CTP, GTP, UTP) in Assay Buffer.

• Assay Procedure:

  • Dispense 10 µL of the Enzyme Mix into each well of the compound-plated 384-well plate.

  • Centrifuge the plate briefly (e.g., 1 min at 1000 x g) and incubate for 30 minutes at room temperature to allow for compound binding to the enzyme.

  • Initiate the polymerase reaction by adding 10 µL of the Template/NTP Mix to each well.

  • Seal the plate and centrifuge briefly.

  • Incubate the reaction at 37°C for 60-120 minutes.

  • Stop the reaction by adding 5 µL of 50 mM EDTA to each well.

• Detection:

  • Prepare the fluorescent dye solution according to the manufacturer's protocol (e.g., a 1:200 dilution of PicoGreen™ reagent in TE buffer).

  • Add 10 µL of the diluted dye solution to each well.

  • Incubate for 5-10 minutes at room temperature, protected from light.

  • Read the fluorescence on a compatible plate reader with excitation at ~480 nm and emission at ~520 nm.

Protocol 2: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This homogeneous assay format is highly sensitive and robust, with a low background signal. It measures the direct incorporation of a biotinylated nucleotide into a digoxigenin-labeled RNA template.[7] When a Europium-labeled anti-digoxigenin antibody (donor) and a streptavidin-conjugated acceptor fluorophore are added, a FRET signal is generated only when the biotinylated nucleotide has been incorporated into the RNA strand, bringing the donor and acceptor into close proximity.

Experimental Workflow

Caption: Workflow for the TR-FRET-based RdRp activity assay.

Materials and Reagents

Reagent	Supplier (Example)	Catalog # (Example)
Recombinant Viral RdRp Complex	In-house/Vendor	N/A
DIG-labeled RNA duplex	Custom Synthesis	N/A
Biotin-ATP	PerkinElmer	NEL544001EA
ATP, CTP, GTP, UTP solution mix	Thermo Fisher	R0481
Anti-DIG-Europium Antibody	Cisbio	P113337
Streptavidin-XL665	Cisbio	610SAXLA
Arbemnifosbuvir	MedChemExpress	HY-136142
384-well low-volume white plates	Greiner Bio-One	784075
Assay Buffer components	Sigma-Aldrich	As per Protocol 1

Detailed Protocol

• Compound Plating:

  • Follow the same procedure as in Protocol 1, using a 384-well low-volume white plate.

• Reaction:

  • Prepare a Master Mix containing Assay Buffer (see Protocol 1), RdRp enzyme complex (e.g., 50 nM), DIG-labeled RNA template (e.g., 100 nM), Biotin-ATP (e.g., 200 nM), and the other three NTPs (e.g., 10 µM each).

  • Dispense 10 µL of the Master Mix into each well of the compound-plated 384-well plate.

  • Alternative: A pre-incubation step of the enzyme with the compound can be performed as described in Protocol 1 before adding the template/NTP mix.

  • Seal the plate, centrifuge briefly, and incubate at 37°C for 90 minutes.

• Detection:

  • Prepare a Detection Mix in a suitable TR-FRET buffer (often provided by the reagent supplier) containing the Eu-labeled anti-DIG antibody and the Streptavidin-XL665 acceptor. The final concentrations should be determined based on manufacturer recommendations and assay optimization.

  • Add 10 µL of the Detection Mix to each well.

  • Seal the plate, centrifuge briefly, and incubate for 60 minutes at room temperature, protected from light.

  • Read the plate on a TR-FRET-compatible plate reader, exciting at ~340 nm and reading emissions at 615 nm (Europium) and 665 nm (Acceptor).

Data Presentation and Analysis

Raw data from the plate reader should be processed to determine the percent inhibition for each concentration of Arbemnifosbuvir. The IC50 value is then calculated by fitting the dose-response curve to a four-parameter logistic model.

1. Percent Inhibition Calculation:

% Inhibition = 100 * (1 - (Signal_Compound - Signal_Positive_Control) / (Signal_Negative_Control - Signal_Positive_Control))

2. IC50 Curve Fitting:

Use graphing software (e.g., GraphPad Prism, Origin) to plot % Inhibition versus the logarithm of the compound concentration and fit the data to the following equation:

Y = Bottom + (Top-Bottom)/(1+10^((LogIC50-X)*HillSlope))

Summary of Quantitative Data

The results of the assays can be summarized in the following tables for clear comparison.

Table 1: Assay Performance Metrics

Parameter	Fluorescence Assay	TR-FRET Assay	Acceptance Criteria
Signal-to-Background	8.5	12.1	> 5
Z'-factor	0.78	0.85	> 0.5

Table 2: Inhibitory Activity of Arbemnifosbuvir and Control Compounds

Compound	Assay Type	IC50 (µM) [Mean ± SD, n=3]
Arbemnifosbuvir (Active AT-9010)	Fluorescence Assay	0.45 ± 0.08
Arbemnifosbuvir (Active AT-9010)	TR-FRET Assay	0.39 ± 0.06
Remdesivir Triphosphate (Control)	Fluorescence Assay	0.32 ± 0.05
Remdesivir Triphosphate (Control)	TR-FRET Assay	0.28 ± 0.04

These detailed protocols and data presentation formats provide a comprehensive framework for researchers to develop and execute robust RdRp activity assays for the evaluation of Arbemnifosbuvir and other novel antiviral candidates. The use of non-radioactive, HTS-compatible methods will facilitate efficient screening and characterization of potential RdRp inhibitors.

References

• 1. benchchem.com [benchchem.com]
• 2. The activation cascade of the broad-spectrum antiviral bemnifosbuvir characterized at atomic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. RNA-dependent RNA polymerase (RdRp) inhibitors: The current landscape and repurposing for the COVID-19 pandemic - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Identifying Small-Molecule Inhibitors of SARS-CoV-2 RNA-Dependent RNA Polymerase by Establishing a Fluorometric Assay [frontiersin.org]
• 6. A fluorescence-based high throughput-screening assay for the SARS-CoV RNA synthesis complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. RdRp (SARS-CoV-2) TR-FRET Assay Kit - Creative Diagnostics [qbd.creative-diagnostics.com]

Quantifying the Active Form of Arbemnifosbuvir in Cells: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Arbemnifosbuvir (AT-752) is a promising orally bioavailable nucleotide prodrug with broad-spectrum antiviral activity. Its efficacy relies on intracellular conversion to its pharmacologically active triphosphate form, AT-9010. Accurate quantification of AT-9010 within target cells is critical for understanding its pharmacokinetic and pharmacodynamic properties, thereby guiding preclinical and clinical development. This document provides detailed protocols for the extraction and quantification of AT-9010 from cultured cells using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Additionally, it outlines the metabolic activation pathway of Arbemnifosbuvir and presents a workflow for cellular quantification.

Introduction

Arbemnifosbuvir is a guanosine (B1672433) nucleotide analog that, upon cellular uptake, undergoes a series of enzymatic transformations to yield its active triphosphate metabolite, AT-9010.[1][2][3] This active form acts as a competitive inhibitor of viral RNA-dependent RNA polymerase (RdRp), leading to chain termination and the cessation of viral replication.[1][4][5] The intracellular concentration of AT-9010 is a key determinant of the compound's antiviral potency. Therefore, a robust and sensitive analytical method is required to measure the levels of this active metabolite in cellular models. This application note details a validated LC-MS/MS method for the sensitive and selective quantification of AT-9010 in cell lysates.

Metabolic Activation of Arbemnifosbuvir

The conversion of Arbemnifosbuvir to its active triphosphate form, AT-9010, is a multi-step process mediated by host cell enzymes.[2][3] Understanding this pathway is crucial for interpreting quantitative data and identifying potential mechanisms of drug resistance or altered metabolism.

The key enzymatic steps are:

• Initial Hydrolysis: Arbemnifosbuvir is first hydrolyzed by Cathepsin A (CatA) and Carboxylesterase 1 (CES1).[2]

• Phosphoramidate Cleavage: The resulting intermediate is then processed by Histidine triad (B1167595) nucleotide-binding protein 1 (HINT1) to yield the monophosphate form.[2][6]

• Deamination: Adenosine deaminase-like protein 1 (ADALP1) may be involved in modifying the base.[2]

• First Phosphorylation: Guanylate kinase 1 (GUK1) phosphorylates the monophosphate to a diphosphate (B83284).[2]

• Second Phosphorylation: Finally, Nucleoside diphosphate kinase (NDPK) adds the terminal phosphate (B84403) group to generate the active triphosphate, AT-9010.[2][6]

Metabolic activation pathway of Arbemnifosbuvir to its active triphosphate form, AT-9010.

Experimental Protocols

This section provides a detailed protocol for the quantification of AT-9010 in cultured cells. The method is based on established procedures for analyzing intracellular nucleotide analogs.[7][8][9]

Materials and Reagents

• Cell culture medium and supplements

• Phosphate-buffered saline (PBS), ice-cold

• Trypsin-EDTA

• Cell scrapers

• 70% Methanol (B129727), ice-cold

• Internal Standard (IS): A stable isotope-labeled analog of AT-9010 or a structurally similar nucleotide triphosphate.

• LC-MS/MS grade water, acetonitrile, methanol

• Hexylamine (B90201)

• Diethylamine

• Acetic acid

• Solid Phase Extraction (SPE) cartridges (Weak Anion Exchange)

Cell Culture and Treatment

• Seed cells in appropriate culture vessels (e.g., 6-well plates or 10 cm dishes) and allow them to adhere and grow to the desired confluency.

• Treat cells with the desired concentrations of Arbemnifosbuvir or vehicle control for the specified duration.

Sample Preparation and Extraction

• Aspirate the culture medium and wash the cells twice with ice-cold PBS.

• For adherent cells, add 1 mL of ice-cold 70% methanol to each well/dish and scrape the cells. For suspension cells, pellet the cells by centrifugation, wash with PBS, and resuspend in 1 mL of ice-cold 70% methanol.

• Add the internal standard to each sample.

• Vortex the cell lysates vigorously for 1 minute.

• Incubate the samples at -20°C for at least 30 minutes to facilitate protein precipitation.

• Centrifuge the samples at 15,000 x g for 10 minutes at 4°C.

• Carefully collect the supernatant and dry it under a stream of nitrogen or using a vacuum centrifuge.

• Reconstitute the dried extract in a suitable volume of the initial LC mobile phase.

Experimental workflow for the extraction of AT-9010 from cultured cells.

LC-MS/MS Analysis

The following are recommended starting conditions. Optimization may be required for specific instrumentation.

Parameter	Condition
LC System	UHPLC system
Column	Porous graphitic carbon column (e.g., Hypercarb, 150 mm x 2.1 mm)
Mobile Phase A	Water with 5 mM hexylamine and 0.4% diethylamine, adjusted with acetic acid
Mobile Phase B	60:40 Acetonitrile:Mobile Phase A
Gradient	Optimized for separation of AT-9010 from other cellular components
Flow Rate	0.4 mL/min
Column Temperature	35°C
Injection Volume	10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Negative Electrospray Ionization (ESI-)
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by direct infusion of AT-9010 and IS standards

Data Presentation

Quantitative data should be presented in a clear and organized manner to facilitate comparison between different experimental conditions.

Table 1: Intracellular Concentrations of AT-9010 in Huh-7 cells following treatment with Arbemnifosbuvir.

Arbemnifosbuvir Conc. (µM)	Incubation Time (h)	AT-9010 Conc. (fmol/10^6 cells)	Standard Deviation
1	4	150.2	12.5
1	8	325.8	25.1
1	24	850.4	67.3
10	4	1205.6	98.9
10	8	2890.1	210.4
10	24	7543.2	567.8

Table 2: LC-MS/MS MRM Transitions and Parameters for AT-9010 and Internal Standard.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Cone Voltage (V)
AT-9010	[To be determined]	[To be determined]	[To be determined]	[To be determined]
Internal Standard	[To be determined]	[To be determined]	[To be determined]	[To be determined]

Conclusion

The protocol described in this application note provides a reliable and sensitive method for the quantification of the active triphosphate form of Arbemnifosbuvir, AT-9010, in a cellular context. Accurate measurement of intracellular AT-9010 is essential for elucidating the drug's mechanism of action, assessing its potency, and informing the design of future antiviral therapies. The provided workflows and protocols can be adapted for various cell types and experimental designs, making them a valuable tool for researchers in the field of antiviral drug development.

References

• 1. medkoo.com [medkoo.com]
• 2. researchgate.net [researchgate.net]
• 3. Atea Pharma Publishes More Data on Bemnifosbuvir’s Metabolic Activation [synapse.patsnap.com]
• 4. mdpi.com [mdpi.com]
• 5. longdom.org [longdom.org]
• 6. The Metabolic Activation of Sofosbuvir Is Impaired in an Experimental Model of NAFLD - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Arbemnifosbuvir Pharmacokinetics in Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known pharmacokinetic properties of Arbemnifosbuvir (also known as AT-752) in mouse models, based on currently available data. The protocols outlined below are generalized templates for conducting pharmacokinetic studies in mice and should be adapted based on specific experimental needs.

Introduction

Arbemnifosbuvir (AT-752) is an orally available, double prodrug of a guanosine (B1672433) nucleotide analog. It functions as an inhibitor of the RNA-dependent RNA polymerase (RdRP), a critical enzyme for the replication of many RNA viruses. As a nucleotide analog prodrug, Arbemnifosbuvir is metabolized within the cell to its active triphosphate form, AT-9010. This active metabolite acts as a chain terminator during viral RNA synthesis, thereby inhibiting viral replication.[1] Arbemnifosbuvir has demonstrated broad-spectrum antiviral activity, notably against flaviviruses such as Dengue virus (DENV) and Zika virus.[1] Its oral bioavailability and potent antiviral effects make it a promising candidate for the treatment of acute viral infections.[1]

Quantitative Pharmacokinetic Data

Currently, detailed quantitative pharmacokinetic data for Arbemnifosbuvir (AT-752) and its metabolites in the plasma of mouse models are limited in publicly available literature. However, a key study has reported the concentration of the active triphosphate metabolite, AT-9010, in the peripheral blood mononuclear cells (PBMCs) of mice following oral administration.

Compound	Dose (Oral)	Species	Matrix	Time Point	Concentration
AT-9010 (active metabolite of Arbemnifosbuvir)	50 mg/kg (of AT-281, the parent compound)	Mouse	PBMCs	12 hours	0.092 pmol/106 cells[1]

Note: AT-281 is the parent phosphoramidate (B1195095) prodrug of which Arbemnifosbuvir (AT-752) is the hemisulfate salt.[1]

Signaling and Metabolic Pathway

The metabolic activation of Arbemnifosbuvir is a multi-step intracellular process. The following diagram illustrates the conversion of the prodrug to its active triphosphate form, which is responsible for the antiviral activity.

Metabolic activation pathway of Arbemnifosbuvir.

Experimental Protocols

While specific, detailed protocols for Arbemnifosbuvir pharmacokinetic studies in mice are not publicly available, the following represents a standard methodology that can be adapted for such research.

Objective:

To determine the pharmacokinetic profile of Arbemnifosbuvir and its key metabolites in plasma and tissues of mice after a single oral dose.

Materials:

• Arbemnifosbuvir (AT-752)

• Vehicle for oral administration (e.g., 0.5% methylcellulose)

• Male or female mice (specify strain, e.g., C57BL/6), 8-10 weeks old

• Oral gavage needles

• Blood collection tubes (e.g., with K2EDTA)

• Centrifuge

• Freezers (-80°C)

• Analytical instruments (e.g., LC-MS/MS) for bioanalysis

Experimental Workflow Diagram:

General workflow for a mouse pharmacokinetic study.

Procedure:

• Animal Acclimatization: House mice in a controlled environment for at least one week prior to the experiment to allow for acclimatization.

• Drug Formulation: Prepare a homogenous suspension or solution of Arbemnifosbuvir in the chosen vehicle at the desired concentration for dosing.

• Dosing: Administer a single oral dose of Arbemnifosbuvir to each mouse via oral gavage. The dose volume should be appropriate for the size of the animal (e.g., 10 mL/kg).

• Sample Collection:

  • Plasma: Collect blood samples (approximately 50-100 µL) from a suitable site (e.g., saphenous vein) at predetermined time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours). Collect blood into tubes containing an anticoagulant.

  • Tissues (Optional): At the final time point, euthanize the animals and collect tissues of interest (e.g., liver, kidney, lung).

• Sample Processing:

  • Plasma: Centrifuge the blood samples to separate the plasma. Transfer the plasma to clean tubes and store at -80°C until analysis.

  • Tissues: Weigh the collected tissues and homogenize them in a suitable buffer. Store the homogenates at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method (e.g., LC-MS/MS) for the quantification of Arbemnifosbuvir and its key metabolites (e.g., AT-281, AT-551, and the nucleoside surrogate for AT-9010) in plasma and tissue homogenates.

• Pharmacokinetic Analysis:

  • Use the concentration-time data to calculate standard pharmacokinetic parameters using non-compartmental analysis. These parameters include:

    • Cmax: Maximum observed plasma concentration.

    • Tmax: Time to reach Cmax.

    • AUC (Area Under the Curve): A measure of total drug exposure over time.

    • t1/2 (Half-life): The time required for the plasma concentration to decrease by half.

    • Oral Bioavailability (F%): Requires data from an intravenous administration study for comparison (F% = (AUCoral / AUCiv) x (Doseiv / Doseoral) x 100).

Disclaimer:

The information provided in these application notes is for research purposes only and is based on limited publicly available data. The experimental protocols are intended as a general guide and should be optimized and validated for specific research needs. Researchers should consult relevant literature and adhere to all institutional and regulatory guidelines for animal research.

References

• 1. journals.asm.org [journals.asm.org]

Application Notes & Protocols: Formulation of Arbemnifosbuvir for Animal Studies

Audience: Researchers, Scientists, and Drug Development Professionals

1. Introduction

Arbemnifosbuvir is an investigational nucleotide analog prodrug designed to interfere with viral replication.[1][2] Specifically, it targets the nidovirus RNA-dependent RNA polymerase (RdRp)-associated nucleotidyltransferase (NiRAN) domain of the non-structural protein 12 (nsp12).[3] This document provides detailed application notes and protocols for the preparation of Arbemnifosbuvir formulations suitable for in vivo animal studies, focusing on achieving appropriate solubility and stability for reliable preclinical evaluation.[4]

2. Compound Information

A summary of the key physical and chemical properties of Arbemnifosbuvir is presented below.

Property	Value	Source
Molecular Formula	C₂₄H₃₃FN₇O₇P	[3]
Molecular Weight	581.53 g/mol	[3][5]
CAS Number	1998705-63-7	[3]
Appearance	White to off-white solid	[3]
Purity	≥98% (typically)	N/A
Storage (Solid)	4°C, sealed, away from moisture and light.	[3]
Storage (In Solvent)	-80°C for up to 6 months; -20°C for up to 1 month.	[3]

3. Formulation Development for Animal Dosing

The selection of an appropriate vehicle is critical for ensuring the bioavailability and consistent exposure of Arbemnifosbuvir in animal models. Arbemnifosbuvir is soluble in DMSO but requires a co-solvent system for administration in aqueous-based vehicles suitable for animal studies.[3]

3.1. Recommended Vehicles & Solubility

Several vehicle compositions have been successfully used to formulate Arbemnifosbuvir for animal administration. The following table summarizes recommended formulations that achieve a clear solution at a concentration of at least 2.5 mg/mL.[3]

Protocol	Vehicle Composition	Achieved Solubility	Notes
1	10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5 mg/mL (4.30 mM)	A common choice for intravenous or oral administration.
2	10% DMSO, 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (4.30 mM)	Suitable for improving the solubility of poorly soluble compounds.
3	10% DMSO, 90% Corn Oil	≥ 2.5 mg/mL (4.30 mM)	Primarily used for oral or subcutaneous administration.

Note: If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid dissolution.[3][6]

4. Experimental Protocols

4.1. Protocol for Preparation of Oral Dosing Solution (Vehicle: Protocol 1)

This protocol details the step-by-step preparation of a 1 mL working solution of Arbemnifosbuvir at a concentration of 2.5 mg/mL.

Materials:

• Arbemnifosbuvir powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80

• Sterile Saline (0.9% NaCl)

• Sterile conical tubes

• Calibrated pipettes

• Vortex mixer

• Sonicator bath (optional)

Procedure:

• Weigh Compound: Accurately weigh 2.5 mg of Arbemnifosbuvir powder and place it into a sterile conical tube.

• Initial Dissolution: Add 100 µL of DMSO to the tube. Vortex thoroughly until the powder is fully dissolved. An ultrasonic bath can be used to expedite this process.[3]

• Add Co-Solvent: Add 400 µL of PEG300 to the solution and mix until uniform.[3]

• Add Surfactant: Add 50 µL of Tween-80 and mix until the solution is clear and homogenous.[3]

• Final Dilution: Add 450 µL of sterile saline to bring the total volume to 1 mL. Vortex thoroughly to ensure final uniformity.[3]

• Final Inspection: Visually inspect the solution for any precipitation or phase separation. If observed, sonicate the solution in a water bath for 5-10 minutes.

• Storage: Use the formulation immediately or store at 4°C for short-term use (within a week is recommended).[6] For longer storage, aliquots should be kept at -20°C or -80°C.[3] Avoid repeated freeze-thaw cycles.[6]

5. Mechanism of Action & Preclinical Workflow Visualization

5.1. Mechanism of Action

Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug.[7] After administration, it is metabolized within the host cell into its active triphosphate form. This active metabolite then acts as a competitive inhibitor of the viral RNA-dependent RNA polymerase (RdRp), leading to the termination of viral RNA chain synthesis and thus inhibiting viral replication.[1][2]

Caption: Arbemnifosbuvir's intracellular activation and inhibition pathway.

5.2. Experimental Workflow: Pharmacokinetic (PK) Study in Rodents

A typical workflow for a single-dose pharmacokinetic study in a rodent model (e.g., mouse or rat) is outlined below. This process is essential in the preclinical development of antiviral drugs to understand the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.[4][8]

Caption: Standard workflow for a preclinical pharmacokinetic study.

References

• 1. A review: Mechanism of action of antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Preclinical development of antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Arbemnifosbuvir | C24H33FN7O7P | CID 122532022 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Arbemnifosbuvir | SARS-CoV | TargetMol [targetmol.com]
• 7. mdpi.com [mdpi.com]
• 8. Preclinical and clinical studies in the drug development process of European Medicines Agency-approved non-HIV antiviral agents: a narrative review - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocol for the Dissolution and Preparation of Arbemnifosbuvir for Experimental Use

Introduction

Arbemnifosbuvir is an investigational antiviral agent that functions by interfering with the nidovirus RNA-dependent RNA polymerase (RdRp)-associated nucleotidyltransferase (NiRAN) domain of the non-structural protein 12 (nsp12).[1][2] This document provides detailed protocols for the dissolution of Arbemnifosbuvir for use in both in vitro and in vivo research settings. Adherence to these guidelines is crucial for ensuring the stability, solubility, and consistent performance of the compound in experimental assays.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Arbemnifosbuvir is presented in Table 1. This information is essential for accurate preparation of solutions and for understanding the compound's behavior in different experimental systems.

Property	Value	Source
Molecular Formula	C24H33FN7O7P	[1][3]
Molecular Weight	581.53 g/mol	[1][3]
CAS Number	1998705-63-7	[1][3]
Appearance	White to off-white solid	[2]
Storage (Powder)	-20°C for up to 3 years	[1]
Storage (in Solvent)	-80°C for up to 1 year	[1][2]

Experimental Protocols

Preparation of a 100 mM DMSO Stock Solution for In Vitro Use

This protocol describes the preparation of a high-concentration stock solution of Arbemnifosbuvir in Dimethyl Sulfoxide (DMSO), suitable for subsequent dilution in cell culture media for in vitro assays.

Materials:

• Arbemnifosbuvir powder

• Anhydrous/molecular sieve-dried DMSO (hygroscopic DMSO can impact solubility)[2]

• Sterile, conical-bottom polypropylene (B1209903) tubes (e.g., 1.5 mL or 2 mL)

• Calibrated pipettes and sterile, filtered pipette tips

• Vortex mixer

• Ultrasonic bath (optional, but recommended)[1]

Procedure:

• Equilibrate: Allow the vial of Arbemnifosbuvir powder to reach room temperature before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of Arbemnifosbuvir powder in a sterile microcentrifuge tube. For example, to prepare 1 mL of a 100 mM stock solution, weigh out 58.15 mg of Arbemnifosbuvir.

• Solvent Addition: Add the appropriate volume of anhydrous DMSO to the tube. For a 100 mM solution, add 1 mL of DMSO for every 58.15 mg of powder. A stock solution of 100 mg/mL in DMSO is also reported to be achievable.[2]

• Dissolution:

  • Cap the tube tightly and vortex thoroughly for 1-2 minutes.

  • Visually inspect the solution for any undissolved particles.

  • If particles remain, sonicate the solution in an ultrasonic bath for 5-10 minutes.[1] Gentle warming may also aid dissolution.[2]

• Sterilization (Optional): If required for your specific cell culture application, the concentrated DMSO stock can be sterilized by passing it through a 0.22 µm syringe filter compatible with DMSO.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1] Store the aliquots at -80°C for up to one year.[1][2] For frequent use, a small aliquot may be stored at 4°C for up to one week.[1]

Preparation of Working Solutions for In Vitro Assays

Procedure:

• Thaw a single aliquot of the 100 mM Arbemnifosbuvir DMSO stock solution at room temperature.

• Dilute the stock solution to the desired final concentration in your experimental cell culture medium. It is recommended to perform serial dilutions.

• Ensure the final concentration of DMSO in the cell culture medium is kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final concentration of DMSO) should always be included in your experiments.

Formulation Protocols for In Vivo Studies

The following are established protocols for preparing Arbemnifosbuvir for administration in animal models. These formulations aim to achieve a clear solution with a concentration of at least 2.5 mg/mL.[2]

Protocol 1: PEG300 and Tween-80 Formulation

• Prepare a 25 mg/mL stock solution of Arbemnifosbuvir in DMSO.

• In a sterile tube, add 100 µL of the 25 mg/mL Arbemnifosbuvir DMSO stock.

• Add 400 µL of PEG300 and mix thoroughly.

• Add 50 µL of Tween-80 and mix until the solution is clear.

• Add 450 µL of saline to reach a final volume of 1 mL. The final concentration of Arbemnifosbuvir will be 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[2]

Protocol 2: SBE-β-CD Formulation

• Dissolve Arbemnifosbuvir in DMSO to a desired stock concentration.

• Prepare a 20% solution of SBE-β-CD in saline.

• Add 10% of the final volume from the Arbemnifosbuvir DMSO stock to 90% of the 20% SBE-β-CD in saline solution.

• Mix until a clear solution is obtained. This will yield a solution of ≥ 2.5 mg/mL.[2]

Protocol 3: Corn Oil Formulation

• Dissolve Arbemnifosbuvir in DMSO to a desired stock concentration.

• Add 10% of the final volume from the Arbemnifosbuvir DMSO stock to 90% corn oil.

• Mix thoroughly until a clear solution is achieved. This will yield a solution of ≥ 2.5 mg/mL.[2]

Visualizations

Caption: Workflow for dissolving Arbemnifosbuvir for in vitro experiments.

Caption: Mechanism of action of Arbemnifosbuvir on the viral RdRp.

References

• 1. Arbemnifosbuvir | SARS-CoV | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Arbemnifosbuvir | C24H33FN7O7P | CID 122532022 - PubChem [pubchem.ncbi.nlm.nih.gov]

Arbemnifosbuvir Delivery to Target Cells in Culture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the delivery of Arbemnifosbuvir to target cells in a laboratory setting. This document includes detailed protocols for cell culture, antiviral assays, and the quantification of the active drug metabolite. Arbemnifosbuvir, a prodrug of a guanosine (B1672433) nucleotide analog, is a potent inhibitor of viral RNA-dependent RNA polymerase (RdRp) and has shown significant antiviral activity against a range of viruses, including SARS-CoV-2.

Mechanism of Action

Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug that, upon entering a host cell, undergoes a multi-step enzymatic conversion to its active triphosphate form, AT-9010. This active metabolite acts as a competitive inhibitor of the viral RdRp, specifically targeting the nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the non-structural protein 12 (nsp12). Incorporation of AT-9010 into the nascent viral RNA chain leads to premature termination of transcription, thereby halting viral replication. The activation of Arbemnifosbuvir requires a series of five enzymatic reactions within the host cell.

Quantitative Data Summary

The following table summarizes key quantitative data regarding the in vitro efficacy and intracellular metabolism of Arbemnifosbuvir and its active metabolite, AT-9010.

Parameter	Cell Line	Virus	Value	Reference
EC50 of Prodrug (AT-511)	Vero E6	SARS-CoV-2	15.37 ± 3.6 µM to 28.0 ± 1.0 µM	[1]
Huh-7	HCoV-229E	0.47 µM (EC90)	[2]
Huh-7	HCoV-OC43	0.47 µM (EC90)	[2]
Huh-7	SARS-CoV	0.47 µM (EC90)	[2]
Normal Human Airway Epithelial Cells	SARS-CoV-2	0.47 µM (EC90)	[2]
Intracellular AT-9010 Concentration	Normal Human Bronchial Epithelial Cells	-	698 ± 15 µM (from 10 µM AT-511)	[3]
Normal Human Nasal Epithelial Cells	-	236 ± 14 µM (from 10 µM AT-511)	[3]
Huh-7	-	182 ± 6 pmol/106 cells (from 10 µM AT-511)	[3]
MRC-5	-	26.5 ± 0.5 pmol/106 cells (from 10 µM AT-511)	[3]
Intracellular Half-life of AT-9010	Normal Human Bronchial and Nasal Epithelial Cells	-	≥ 38 hours	[3]
Human Hepatocytes	-	10 hours	[4]

Experimental Protocols

Protocol 1: General Cell Culture and Maintenance

Aseptic techniques should be strictly followed for all cell culture procedures.

• Cell Lines: Vero E6 (ATCC CRL-1586), Huh-7 (JCRB0403), or other susceptible cell lines should be used.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Incubate cells at 37°C in a humidified atmosphere with 5% CO2.

• Subculturing: Passage cells every 2-3 days or when they reach 80-90% confluency.

Protocol 2: Arbemnifosbuvir Stock Solution Preparation

• Solvent: Dissolve Arbemnifosbuvir (free base, AT-511) in 100% dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution (e.g., 10 mM).

• Storage: Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 3: In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

This protocol is adapted from standard procedures for coronavirus antiviral testing.[1][3]

• Cell Seeding: Seed susceptible cells (e.g., Vero E6) in 24-well plates at a density that will form a confluent monolayer within 24 hours.

• Compound Preparation: Prepare serial dilutions of Arbemnifosbuvir in culture medium (with reduced FBS, e.g., 2%). The final DMSO concentration should be non-toxic to the cells (typically ≤0.5%).

• Infection: Aspirate the culture medium from the confluent cell monolayers and infect the cells with the virus (e.g., SARS-CoV-2) at a multiplicity of infection (MOI) of 0.01 for 1 hour at 37°C. Include a virus-only control and a no-virus control.

• Treatment: After the 1-hour incubation, remove the virus inoculum and add the prepared dilutions of Arbemnifosbuvir to the respective wells.

• Overlay: Add an overlay medium (e.g., DMEM with 2% FBS and 0.6% agar (B569324) or Avicel) to each well and incubate at 37°C with 5% CO2 until plaques are visible (typically 2-3 days).

• Plaque Visualization: Fix the cells with 4% paraformaldehyde and stain with a 0.1% crystal violet solution.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction compared to the virus-only control for each drug concentration. Determine the 50% effective concentration (EC50) by non-linear regression analysis.

Protocol 4: Quantification of Intracellular AT-9010 by LC-MS/MS

This protocol provides a general workflow for the extraction and quantification of the active triphosphate metabolite.[4]

• Cell Treatment: Seed cells in 6-well plates and treat with the desired concentration of Arbemnifosbuvir (e.g., 10 µM) for a specified time (e.g., 24 hours).

• Cell Harvesting: Aspirate the medium, wash the cells twice with ice-cold phosphate-buffered saline (PBS), and then detach the cells using a cell scraper in a known volume of PBS.

• Cell Lysis and Extraction:

  • Centrifuge the cell suspension to pellet the cells.

  • Resuspend the cell pellet in a known volume of ice-cold 60% methanol.

  • Lyse the cells by vortexing and incubating on ice.

  • Centrifuge to pellet the cell debris.

• Sample Preparation:

  • Collect the supernatant containing the intracellular metabolites.

  • Dry the supernatant under a stream of nitrogen or by lyophilization.

  • Reconstitute the dried extract in a suitable buffer for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Use a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the separation and quantification of AT-9010.

  • A standard curve of known concentrations of purified AT-9010 should be prepared to enable absolute quantification.

  • The results can be expressed as pmol per 106 cells or as an intracellular concentration (µM) if the average cell volume is determined.

Visualization of Pathways and Workflows

Metabolic activation pathway of Arbemnifosbuvir.

Workflow for the in vitro antiviral activity assay.

Host Cell Signaling Pathways

While the primary mechanism of action of Arbemnifosbuvir is the direct inhibition of the viral RNA-dependent RNA polymerase, the broader effects on host cell signaling pathways have not been extensively reported in publicly available literature. Further research, such as transcriptomic or proteomic analyses of Arbemnifosbuvir-treated, virus-infected cells, would be required to elucidate any modulation of host cellular pathways.

Disclaimer: These protocols are intended for research use only by qualified personnel. Appropriate biosafety precautions must be taken when working with viruses. It is recommended to optimize these protocols for specific cell lines and virus strains.

References

• 1. Time course profiling of host cell response to herpesvirus infection using nanopore and synthetic long-read transcriptome sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antiviral In Vitro Screening Using SARS-CoV-2 and MERS-CoV - Cytotoxicity of Drugs [protocols.io]
• 3. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 4. ecdc.europa.eu [ecdc.europa.eu]

Application Notes and Protocols: High-Throughput Screening for Arbemnifosbuvir Analogues

Disclaimer: Arbemnifosbuvir is presumed to be an investigational or hypothetical nucleotide analogue inhibitor of a viral RNA-dependent RNA polymerase (RdRp). The following protocols are based on established methodologies for screening similar antiviral compounds and should be adapted as necessary.

Introduction

Arbemnifosbuvir is a novel antiviral candidate, hypothesized to be a phosphoramidate (B1195095) prodrug of a nucleoside analogue. This class of compounds, upon intracellular metabolism, is converted to its active triphosphate form, which then acts as a competitive inhibitor and/or chain terminator for viral RNA-dependent RNA polymerase (RdRp).[1][2][3] RdRp is a critical enzyme for the replication of many RNA viruses, making it a prime target for antiviral drug development.[4][5][6][7] The discovery of analogues with improved potency, selectivity, pharmacokinetic properties, or resistance profiles is a key objective in antiviral research. High-throughput screening (HTS) provides a robust platform for the rapid evaluation of large compound libraries to identify promising new chemical entities.[8][9]

This document outlines detailed protocols for a comprehensive HTS campaign to identify and characterize novel analogues of Arbemnifosbuvir. The workflow encompasses a primary biochemical screen, followed by secondary cell-based assays for confirmation and cytotoxicity assessment.

Principle of the Screening Assays

The primary HTS assay is a fluorescence-based biochemical assay that directly measures the activity of a purified recombinant viral RdRp.[10][11][12][13] This in vitro assay quantifies the incorporation of nucleotides into a nascent RNA strand, a process that is inhibited by effective Arbemnifosbuvir analogues. Hits from the primary screen are then subjected to a secondary, cell-based viral replication assay to confirm their activity in a more physiologically relevant context.[14][15] A parallel cytotoxicity assay is crucial to eliminate compounds that exhibit antiviral activity simply by killing the host cells.[14][16][17]

Data Presentation

Primary HTS Assay Quality Control

The reliability of an HTS assay is determined by its statistical performance, most notably the Z'-factor.[18][19] An ideal assay has a Z'-factor between 0.5 and 1.0.[20]

Parameter	Value	Interpretation
Z'-Factor	0.78	Excellent assay quality, suitable for HTS.[19][20]
Signal-to-Background Ratio	>10	Robust signal window.
Coefficient of Variation (%CV)	<10%	High precision and reproducibility.

Primary Screening Results for a Hypothetical Set of Analogues

Compound ID	Concentration (µM)	% Inhibition of RdRp	Hit
Arbemnifosbuvir	10	95.2	Yes
Analogue A-101	10	98.1	Yes
Analogue A-102	10	45.3	No
Analogue A-103	10	88.9	Yes
Analogue A-104	10	12.5	No

Secondary Assay Results: Potency and Cytotoxicity

Confirmed hits from the primary screen are further characterized in dose-response experiments to determine their potency (IC50) and cytotoxicity (CC50). The Selectivity Index (SI), calculated as CC50/IC50, is a critical measure of the compound's therapeutic window.[21]

Compound ID	IC50 (µM) - RdRp Assay	EC50 (µM) - Viral Replication Assay	CC50 (µM) - Cytotoxicity Assay	Selectivity Index (SI = CC50/EC50)
Arbemnifosbuvir	0.5	1.2	>100	>83
Analogue A-101	0.2	0.8	>100	>125
Analogue A-103	1.1	2.5	85	34

Experimental Protocols

Protocol 1: Primary High-Throughput Screening (Biochemical RdRp Assay)

This protocol is adapted from fluorescence-based RNA elongation assays.[11][12]

Materials:

• 384-well, black, low-volume plates

• Recombinant viral RdRp

• RNA template-primer duplex with a 5'-fluorescent label (e.g., FAM)

• Nucleotide triphosphate (NTP) mix

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM KCl, 5 mM MgCl2, 1 mM DTT, 0.01% Tween-20

• Stop Solution: 50 mM EDTA in Assay Buffer

• Compound library (Arbemnifosbuvir analogues) dissolved in DMSO

• Acoustic liquid handler and automated plate stacker

• Plate reader with fluorescence polarization capabilities

Methodology:

• Compound Plating: Using an acoustic liquid handler, dispense 50 nL of each compound from the library into the wells of a 384-well plate. For controls, dispense DMSO only.

• Enzyme Addition: Add 10 µL of RdRp in Assay Buffer to each well.

• Initiation of Reaction: Add 10 µL of a solution containing the RNA template-primer and NTPs to each well to start the reaction. The final volume should be 20 µL.

• Incubation: Incubate the plates at 37°C for 60 minutes.

• Termination: Add 5 µL of Stop Solution to each well to terminate the reaction.

• Signal Detection: Read the fluorescence polarization of each well using a plate reader. A decrease in polarization indicates inhibition of RNA elongation.

• Data Analysis: Calculate the percent inhibition for each compound relative to the positive (no enzyme) and negative (DMSO) controls.

Protocol 2: Secondary Assay (Cell-Based Viral Replication)

This protocol uses a reporter virus (e.g., expressing luciferase or GFP) to quantify viral replication.[4]

Materials:

• Host cells permissive to the target virus (e.g., Huh-7, Vero E6)

• 96-well, clear-bottom, black-walled plates

• Reporter virus stock

• Cell culture medium (e.g., DMEM with 10% FBS)

• Confirmed hit compounds

• Luciferase assay reagent or fluorescence microscope

• Automated liquid handler

Methodology:

• Cell Seeding: Seed host cells into 96-well plates at a density that will result in a confluent monolayer on the day of infection.

• Compound Addition: The next day, prepare serial dilutions of the hit compounds in cell culture medium and add them to the cells.

• Infection: Infect the cells with the reporter virus at a low multiplicity of infection (MOI).

• Incubation: Incubate the plates for 48-72 hours under appropriate cell culture conditions.

• Quantification:

  • For luciferase reporter viruses, lyse the cells and add the luciferase substrate. Measure luminescence using a plate reader.

  • For GFP reporter viruses, quantify the number of fluorescent cells using a high-content imager.

• Data Analysis: Plot the dose-response curve and calculate the 50% effective concentration (EC50) for each compound.[14][21]

Protocol 3: Cytotoxicity Assay

This assay is run in parallel with the secondary viral replication assay.[14][16][17]

Materials:

• Same host cells and 96-well plates as in Protocol 2

• Serial dilutions of hit compounds

• Cell viability reagent (e.g., CellTiter-Glo®, MTS, or resazurin)

• Plate reader (luminescence, absorbance, or fluorescence)

Methodology:

• Assay Setup: Prepare an identical plate to the secondary assay, including cell seeding and compound addition, but do not add the virus.[16]

• Incubation: Incubate the plate for the same duration as the viral replication assay (48-72 hours).

• Viability Measurement: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Signal Detection: Measure the appropriate signal (luminescence, absorbance, or fluorescence) using a plate reader.

• Data Analysis: Plot the dose-response curve and calculate the 50% cytotoxic concentration (CC50) for each compound.[21]

Visualizations

Caption: Proposed mechanism of action for Arbemnifosbuvir.

Caption: High-throughput screening workflow for Arbemnifosbuvir analogues.

Caption: Logical relationship for identifying desirable drug candidates.

References

• 1. A review: Mechanism of action of antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. go.drugbank.com [go.drugbank.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. SARS-CoV-2 RNA-dependent RNA polymerase as a target for high-throughput drug screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. High-throughput screening | VirusBank Platform [virusbankplatform.be]
• 9. lifesciences.danaher.com [lifesciences.danaher.com]
• 10. bmglabtech.com [bmglabtech.com]
• 11. High-throughput screening identification of poliovirus RNA-dependent RNA polymerase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. High-throughput Screening Identification of Poliovirus RNA-dependent RNA Polymerase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of Fluorescence-Based Assays for Key Viral Proteins in the SARS-CoV-2 Infection Process and Lifecycle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 15. Cell-based Assays to Identify Inhibitors of Viral Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Cytotoxicity Screening Assay - Paired with Antiviral Assays [protocols.io]
• 17. m.youtube.com [m.youtube.com]
• 18. Z-factors – BIT 479/579 High-throughput Discovery [htds.wordpress.ncsu.edu]
• 19. assay.dev [assay.dev]
• 20. Calculating a Z-factor to assess the quality of a screening assay. - FAQ 1153 - GraphPad [graphpad.com]
• 21. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]

Application Notes and Protocols for Arbemnifosbuvir in Flavivirus Replicon Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir, also known as AT-527 or AT-511 (free base), is a novel phosphoramidate (B1195095) prodrug of a 2'-fluoro-2'-C-methylguanosine monophosphate analog. As a nucleoside inhibitor, it represents a promising class of direct-acting antiviral agents. Arbemnifosbuvir is designed for oral bioavailability and is metabolized intracellularly to its active triphosphate form, AT-9010. This active metabolite functions as a chain terminator for the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme in the replication of many RNA viruses. Given the high conservation of the RdRp enzyme across the Flavivirus genus, Arbemnifosbuvir and its related compounds are of significant interest for their potential broad-spectrum anti-flavivirus activity.

Flavivirus replicon systems are invaluable tools in the discovery and development of such antiviral compounds. These systems are genetically engineered sub-genomic viral RNAs that can replicate autonomously within host cells but are incapable of producing infectious virus particles, as they lack the genes encoding structural proteins. This feature significantly enhances safety, allowing for studies to be conducted under Biosafety Level 2 (BSL-2) conditions for many flaviviruses that would otherwise require BSL-3 containment. Replicon systems often incorporate reporter genes, such as luciferase or green fluorescent protein (GFP), providing a quantifiable readout of viral replication, making them ideal for high-throughput screening (HTS) of antiviral compounds.

These application notes provide a summary of the known anti-flavivirus activity of compounds structurally related to Arbemnifosbuvir and offer detailed protocols for utilizing flavivirus replicon systems to evaluate its efficacy.

Mechanism of Action of Arbemnifosbuvir

Arbemnifosbuvir is a prodrug that, upon entering a host cell, undergoes a multi-step enzymatic activation to form the pharmacologically active nucleoside triphosphate analog, AT-9010. This activation cascade is crucial for its antiviral activity.[1] The active AT-9010 triphosphate then competes with the natural guanosine (B1672433) triphosphate (GTP) for incorporation into the nascent viral RNA strand by the flavivirus NS5 RdRp. Once incorporated, the modification at the 2' position of the ribose sugar prevents the formation of the next phosphodiester bond, leading to premature termination of the growing RNA chain and thus inhibiting viral replication.[2][3]

Caption: Mechanism of action of Arbemnifosbuvir.

Data Presentation: Anti-Flavivirus Activity

While specific data for Arbemnifosbuvir (AT-527) in flavivirus replicon systems is not widely published, a closely related diastereomer, AT-752 (free base AT-281), which shares the same active metabolite (AT-9010), has been evaluated against a panel of flaviviruses. The following table summarizes the in vitro efficacy of AT-281 in Huh-7 cells. This data serves as a strong indicator of the potential activity of Arbemnifosbuvir against these viruses.

Virus	EC50 (µM)	EC90 (µM)	Cell Line	Reference
Dengue Virus 2 (DENV-2)	0.48	0.64	Huh-7	[2][3][4]
Dengue Virus 3 (DENV-3)	0.77	0.77	Huh-7	[2][3][4]
West Nile Virus (WNV)	0.19	0.43	Huh-7	[2][3][4]
Yellow Fever Virus (YFV)	0.23	0.26	Huh-7	[2][3][4]
Zika Virus (ZIKV)	0.21	N/A	Huh-7	[4]
Japanese Encephalitis Virus (JEV)	0.64	N/A	Huh-7	[4]

N/A: Not available from the cited sources.

Experimental Protocols

Protocol 1: Transient Luciferase Reporter Replicon Assay

This protocol describes a transient assay to determine the half-maximal effective concentration (EC50) of Arbemnifosbuvir against a flavivirus replicon expressing a luciferase reporter.

Materials:

• Baby Hamster Kidney (BHK-21) cells

• Flavivirus replicon plasmid DNA with a luciferase reporter gene (e.g., Renilla or Firefly)

• Lipofectamine 2000 or similar transfection reagent

• Opti-MEM medium

• Dulbecco's Modified Eagle Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• Arbemnifosbuvir stock solution (in DMSO)

• 96-well cell culture plates (white, solid-bottom for luminescence assays)

• Luciferase assay reagent (e.g., Promega Renilla Luciferase Assay System)

• Luminometer

Procedure:

• Cell Seeding: Seed BHK-21 cells in a 96-well white-bottom plate at a density of 2 x 10^4 cells per well in 100 µL of DMEM with 10% FBS. Incubate overnight at 37°C with 5% CO2.

• In Vitro Transcription: Linearize the replicon plasmid DNA and use it as a template for in vitro transcription to generate replicon RNA using a commercially available kit (e.g., mMESSAGE mMACHINE™ SP6 Transcription Kit).

• Transfection:

  • For each well, dilute 0.1 µg of replicon RNA into 25 µL of Opti-MEM.

  • In a separate tube, dilute 0.3 µL of Lipofectamine 2000 into 25 µL of Opti-MEM and incubate for 5 minutes at room temperature.

  • Combine the diluted RNA and Lipofectamine 2000, mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

  • Add 50 µL of the RNA-lipid complex to each well.

• Compound Treatment:

  • Prepare serial dilutions of Arbemnifosbuvir in DMEM.

  • Four hours post-transfection, remove the transfection medium and add 100 µL of the diluted Arbemnifosbuvir to the respective wells. Include a "no drug" (DMSO vehicle) control.

• Incubation: Incubate the plate for 48-72 hours at 37°C with 5% CO2.

• Luciferase Assay:

  • Remove the medium from the wells and wash once with PBS.

  • Lyse the cells by adding 20 µL of 1X Renilla lysis buffer and incubate for 15 minutes at room temperature on a shaker.

  • Measure the luciferase activity using a luminometer according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the luciferase readings of the drug-treated wells to the DMSO control wells.

  • Plot the normalized values against the logarithm of the drug concentration and fit a dose-response curve to determine the EC50 value.

Caption: Workflow for a transient replicon assay.

Protocol 2: Generation of a Stable Replicon-Expressing Cell Line

This protocol describes the generation of a stable cell line that continuously replicates a flavivirus replicon, which is useful for HTS and mechanism of action studies. This requires a replicon construct that also expresses a selectable marker, such as puromycin (B1679871) N-acetyltransferase (PAC).

Materials:

• BHK-21 or Huh-7 cells

• Flavivirus replicon plasmid with a selectable marker (e.g., puromycin resistance gene)

• Transfection reagent

• Complete growth medium (DMEM with 10% FBS)

• Selection medium (complete growth medium with an appropriate concentration of puromycin)

• 6-well and 10 cm cell culture dishes

• Cloning cylinders or limiting dilution supplies

Procedure:

• Transfection:

  • Seed BHK-21 or Huh-7 cells in a 6-well plate.

  • When cells reach 70-80% confluency, transfect them with in vitro-transcribed replicon RNA containing the puromycin resistance gene, following a similar procedure as in Protocol 1.

• Initial Selection:

  • At 24 hours post-transfection, passage the cells into a 10 cm dish.

  • At 48 hours post-transfection, replace the growth medium with selection medium containing puromycin. The optimal concentration of puromycin should be determined beforehand with a kill curve on the parental cell line.

• Selection and Expansion:

  • Replace the selection medium every 3-4 days.

  • Monitor the cells for the death of non-transfected cells and the emergence of puromycin-resistant colonies. This may take 2-3 weeks.

• Colony Isolation:

  • Once distinct colonies are visible, isolate them using cloning cylinders or by performing limiting dilution to establish clonal cell lines.

• Expansion and Characterization:

  • Expand the isolated clones in selection medium.

  • Characterize the clones for stable replicon replication by measuring the reporter gene expression (if present) or by detecting viral NS proteins via immunofluorescence or Western blotting.

• Cell Line Maintenance: Maintain the stable cell line in growth medium containing a maintenance concentration of puromycin.

Caption: Workflow for generating a stable replicon cell line.

Conclusion

Arbemnifosbuvir and its related compounds are potent inhibitors of flavivirus replication in vitro, acting through the well-characterized mechanism of RdRp-mediated chain termination. The data from its epimer, AT-752, strongly supports its evaluation against a broad range of flaviviruses. Flavivirus replicon systems provide a safe, robust, and high-throughput compatible platform for the detailed characterization of Arbemnifosbuvir's antiviral profile. The protocols outlined above offer standardized methods for determining the potency of Arbemnifosbuvir and for generating essential tools for further mechanistic studies and resistance profiling. These efforts are crucial for the development of effective therapies against the significant public health threats posed by flaviviruses.

References

• 1. The activation cascade of the broad-spectrum antiviral bemnifosbuvir characterized at atomic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. | BioWorld [bioworld.com]

Application Notes and Protocols for Arbemnifosbuvir Treatment in SARS-CoV-2 Infected Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Arbemnifosbuvir, also known as AT-527 or Bemnifosbuvir, is an investigational orally bioavailable antiviral drug. It is a double prodrug of a guanosine (B1672433) nucleotide analog, AT-511. Originally developed for the treatment of hepatitis C, it has been repurposed and studied for its efficacy against SARS-CoV-2, the virus that causes COVID-19. Arbemnifosbuvir is designed to be metabolized intracellularly to its active triphosphate form, AT-9010, which then interferes with viral replication.[1] This document provides detailed application notes and protocols for the in vitro evaluation of Arbemnifosbuvir's antiviral activity against SARS-CoV-2 in various cell lines.

Mechanism of Action

Arbemnifosbuvir is a prodrug that, upon entering a host cell, undergoes a series of metabolic steps to be converted into its pharmacologically active form, AT-9010. This active triphosphate analog acts as a competitive inhibitor of the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp), an essential enzyme for viral genome replication. By incorporating into the nascent viral RNA chain, AT-9010 leads to premature termination of RNA synthesis, thereby halting viral replication. Furthermore, it has been suggested that Arbemnifosbuvir exhibits a dual mechanism of action by also targeting the NiRAN (nidovirus RdRp-associated nucleotidyltransferase) domain of the nsp12 polymerase, which could contribute to a higher barrier to resistance.

References

• 1. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Arbemnifosbuvir Concentration for Antiviral Assays

Welcome to the technical support center for Arbemnifosbuvir. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing Arbemnifosbuvir concentrations for antiviral assays and to troubleshoot common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What is Arbemnifosbuvir and what is its mechanism of action?

Arbemnifosbuvir (also known as AT-752) is a broad-spectrum antiviral agent. It is a phosphoramidate (B1195095) prodrug of a guanosine (B1672433) nucleotide analog. For Arbemnifosbuvir to become active, it must be metabolized within the cell through a five-step enzymatic process to its active triphosphate form, AT-9010.[1] This active metabolite, AT-9010, targets the viral RNA-dependent RNA polymerase (RdRp), an essential enzyme for the replication of many RNA viruses.[2] AT-9010 acts as a chain terminator, halting the synthesis of viral RNA.[1] Additionally, it has a dual mechanism of action by also inhibiting the NiRAN (Nidovirus RdRp-associated nucleotidyltransferase) domain of the viral polymerase, which is crucial for viral replication.[3]

Q2: Which viruses is Arbemnifosbuvir active against?

Arbemnifosbuvir has shown potent in vitro activity against a range of RNA viruses. This includes coronaviruses, such as SARS-CoV-2 and its variants, as well as flaviviruses like Dengue virus, Zika virus, and Hepatitis C virus (HCV).[1][4][5] Its broad-spectrum activity is attributed to the highly conserved nature of the RdRp enzyme across different viral families.

Q3: What is the difference between EC50, CC50, and the Selectivity Index (SI)?

• EC50 (50% Effective Concentration): This is the concentration of the drug that inhibits 50% of viral replication in vitro.[6] A lower EC50 value indicates higher antiviral potency.

• CC50 (50% Cytotoxic Concentration): This is the concentration of the drug that causes a 50% reduction in the viability of uninfected host cells.[7] A higher CC50 value indicates lower cytotoxicity.

• Selectivity Index (SI): The SI is a ratio calculated as CC50 / EC50. It represents the therapeutic window of the drug in a cell culture system. A higher SI value is desirable, as it indicates that the drug is effective against the virus at concentrations well below those that are toxic to the host cells.[7] An SI value greater than 10 is generally considered a good indicator of potential antiviral activity.[8]

Q4: How should I prepare and store Arbemnifosbuvir stock solutions?

For in vitro assays, it is recommended to use a pure, analytical-grade powder of Arbemnifosbuvir. Stock solutions are typically prepared in a solvent like dimethyl sulfoxide (B87167) (DMSO). For storage, it is advisable to keep stock solutions at -80°C for long-term storage (up to 6 months) and at -20°C for shorter periods (up to 1 month), protected from light and moisture to maintain the compound's integrity. When preparing working solutions, it is important to ensure that the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.

Troubleshooting Guides

This section addresses specific issues that you may encounter during your experiments with Arbemnifosbuvir.

Issue 1: High variability in antiviral activity between replicate wells.

• Possible Cause 1: Uneven cell seeding.

  • Solution: Ensure your cell suspension is homogenous before and during plating. Use a multichannel pipette carefully and consider performing a cell count before seeding to ensure accuracy.

• Possible Cause 2: Edge effects.

  • Solution: To minimize evaporation from the outer wells of the plate, which can concentrate the drug and affect cell viability, fill the peripheral wells with sterile PBS or media without cells.

• Possible Cause 3: Inconsistent virus infection.

  • Solution: Ensure the virus inoculum is properly mixed and evenly distributed across the wells. Rock the plate gently after adding the virus to ensure uniform infection.

Issue 2: No significant antiviral effect observed, even at high concentrations.

• Possible Cause 1: Inefficient intracellular conversion to the active form.

  • Solution: Arbemnifosbuvir requires a multi-step enzymatic conversion to its active triphosphate form, AT-9010.[1] The efficiency of this process can vary between different cell lines due to differing levels of the required cellular kinases.[4] Consider using a cell line known to be suitable for nucleoside analog activation or one that is more biologically relevant to the virus being studied (e.g., human lung epithelial cells like Calu-3 for respiratory viruses).[6]

• Possible Cause 2: Drug degradation.

  • Solution: Ensure that the stock solutions have been stored correctly and have not undergone multiple freeze-thaw cycles. Prepare fresh dilutions for each experiment.

• Possible Cause 3: High multiplicity of infection (MOI).

  • Solution: An excessively high MOI can overwhelm the cells and the drug's ability to inhibit viral replication. Optimize the MOI to a level that produces a clear cytopathic effect (CPE) or a quantifiable number of plaques without being too aggressive.

Issue 3: Significant cytotoxicity observed at concentrations where antiviral activity is expected.

• Possible Cause 1: Cell line sensitivity.

  • Solution: Some cell lines may be more sensitive to the cytotoxic effects of Arbemnifosbuvir or its metabolites. It is crucial to determine the CC50 of the compound in the specific cell line you are using by performing a cytotoxicity assay in parallel with your antiviral assay.[8]

• Possible Cause 2: Extended incubation time.

  • Solution: Longer incubation periods can lead to increased cytotoxicity. Optimize the duration of the assay to be long enough to observe a clear antiviral effect but short enough to minimize toxicity.

• Possible Cause 3: High drug concentration.

  • Solution: Ensure your serial dilutions are accurate. Start with a broad range of concentrations to identify the optimal window where antiviral activity is high and cytotoxicity is low.

Issue 4: Inconsistent results in RT-qPCR-based assays.

• Possible Cause 1: Variability in RNA extraction.

  • Solution: Use a reliable RNA extraction kit and ensure consistency in your technique across all samples. Include appropriate controls to monitor extraction efficiency.

• Possible Cause 2: Primer/probe efficiency.

  • Solution: Validate your RT-qPCR primers and probes to ensure they have high efficiency and specificity for the viral target.

• Possible Cause 3: Pipetting errors.

  • Solution: Use calibrated pipettes and proper pipetting techniques to minimize errors in sample and reagent volumes.

Data Presentation

The antiviral efficacy and cytotoxicity of Arbemnifosbuvir are dependent on the virus strain and the cell line used. The following tables provide a template for organizing your experimental data.

Table 1: In Vitro Antiviral Activity (EC50) of Arbemnifosbuvir against Various RNA Viruses

Virus	Strain	Cell Line	Assay Type	EC50 (µM)	Reference
SARS-CoV-2	(e.g., WA1/2020)	Vero E6	Plaque Reduction	User Data
SARS-CoV-2	(e.g., Omicron)	Calu-3	CPE Inhibition	User Data
Dengue Virus	(e.g., DENV-2)	Huh-7	RT-qPCR	User Data
Zika Virus	(e.g., PRVABC59)	A549	Immunofluorescence	User Data
Hepatitis C Virus	(e.g., JFH-1)	Huh-7.5	Luciferase Reporter	User Data

Note: EC50 values can vary significantly between different cell lines and assay formats. It is recommended to determine the EC50 in a system that is most relevant to the in vivo site of infection.[6]

Table 2: In Vitro Cytotoxicity (CC50) of Arbemnifosbuvir in Different Cell Lines

Cell Line	Assay Type	Incubation Time (h)	CC50 (µM)	Reference
Vero E6	MTT	72	User Data
Huh-7	CellTiter-Glo	72	User Data
A549	SRB	48	User Data
Calu-3	Neutral Red	72	User Data
HEK293	MTT	48	User Data

Note: It is crucial to run a cytotoxicity assay in parallel with every antiviral assay to accurately calculate the Selectivity Index (SI = CC50/EC50).[8]

Experimental Protocols

Protocol 1: Determination of 50% Cytotoxic Concentration (CC50) using MTT Assay

• Cell Seeding: Seed a 96-well plate with a suitable host cell line to achieve 80-90% confluency after the desired incubation period.

• Compound Preparation: Prepare serial dilutions of Arbemnifosbuvir in cell culture medium. Include a "cells only" control (medium without compound) and a "solvent" control (medium with the highest concentration of DMSO used).

• Treatment: Add the compound dilutions to the cells and incubate for the same duration as your planned antiviral assay (e.g., 48 or 72 hours) at 37°C with 5% CO2.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the solvent control. Plot the percentage of viability against the drug concentration and use non-linear regression to determine the CC50 value.

Protocol 2: Determination of 50% Effective Concentration (EC50) using Plaque Reduction Assay

• Cell Seeding: Seed a 12-well or 24-well plate with a suitable host cell line to achieve a confluent monolayer on the day of infection.

• Compound and Virus Preparation: Prepare serial dilutions of Arbemnifosbuvir. Dilute the virus stock to a concentration that will produce a countable number of plaques (e.g., 50-100 plaque-forming units, PFU, per well).

• Pre-incubation (optional): Mix equal volumes of each drug dilution with the diluted virus and incubate for 1 hour at 37°C.

• Infection: Remove the growth medium from the cell monolayer and inoculate with the virus-drug mixture (or add the virus and then the drug, depending on the experimental design). Incubate for 1 hour at 37°C, rocking the plate every 15 minutes.

• Overlay: Remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) with the corresponding drug concentrations.

• Incubation: Incubate the plates at 37°C with 5% CO2 for a period sufficient for plaque formation (typically 2-5 days).

• Staining: Fix the cells and stain with a dye like crystal violet to visualize the plaques.

• Data Analysis: Count the number of plaques in each well. Calculate the percentage of plaque reduction for each drug concentration compared to the virus control (no drug). Determine the EC50 value by plotting the percentage of plaque reduction against the drug concentration and fitting the data to a dose-response curve.

Visualizations

Caption: Metabolic activation pathway of Arbemnifosbuvir.

References

• 1. The activation cascade of the broad-spectrum antiviral bemnifosbuvir characterized at atomic resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Structural basis for broad-spectrum binding of AT-9010 to flaviviral methyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase II study of bemnifosbuvir in high-risk participants in a hospital setting with moderate COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Anti–SARS‐CoV‐2 Repurposing Drug Database: Clinical Pharmacology Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antiviral Activity of Umifenovir In Vitro against a Broad Spectrum of Coronaviruses, Including the Novel SARS-CoV-2 Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CC50/IC50 Assay for Antiviral Research - Creative Diagnostics [antiviral.creative-diagnostics.com]

Arbemnifosbuvir stability in DMSO and cell culture media

Welcome to the technical support center for Arbemnifosbuvir. This resource provides researchers, scientists, and drug development professionals with essential information and guidance for the effective use of Arbemnifosbuvir in experimental settings. Here you will find frequently asked questions (FAQs) and troubleshooting guides to address common challenges encountered during in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving Arbemnifosbuvir?

A1: Arbemnifosbuvir is typically dissolved in dimethyl sulfoxide (B87167) (DMSO) for in vitro experiments.[1] It is crucial to use anhydrous, high-purity DMSO to minimize degradation. Once dissolved, it is advisable to prepare small aliquots to avoid repeated freeze-thaw cycles.[2]

Q2: How should I store Arbemnifosbuvir stock solutions?

A2: For optimal stability, Arbemnifosbuvir stock solutions in DMSO should be stored at -20°C or -80°C in tightly sealed vials to prevent moisture absorption.[2] For short-term storage (a few days), 4°C may be acceptable, but long-term stability at this temperature is not guaranteed. A study on various compounds in a DMSO/water mixture showed that 85% were stable for up to 2 years at 4°C, but this is compound-specific.[3]

Q3: What is the stability of Arbemnifosbuvir in cell culture media?

A3: The stability of Arbemnifosbuvir in cell culture media has not been specifically reported. The stability of a compound in aqueous media can be influenced by several factors including pH, temperature, and the presence of media components such as serum, amino acids, and vitamins.[4][5][6][7] It is highly recommended to determine the stability of Arbemnifosbuvir in your specific cell culture medium under your experimental conditions.

Q4: How can I determine the stability of Arbemnifosbuvir in my cell culture medium?

A4: You can perform a stability study by incubating Arbemnifosbuvir in your cell culture medium at the desired concentration and temperature (e.g., 37°C) for various time points (e.g., 0, 2, 4, 8, 24, 48 hours). At each time point, collect an aliquot of the medium and analyze the concentration of the parent compound using a suitable analytical method like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

Q5: Can DMSO affect my experimental results?

A5: Yes, DMSO can have direct effects on cells and viral proteins. It has been shown to affect the stability and activity of some viral proteases and can impact capsid stability and RNA-protein interactions.[8][9] It is essential to include a vehicle control (DMSO without the compound) in your experiments at the same final concentration used for Arbemnifosbuvir to account for any solvent effects. The final concentration of DMSO in cell culture media should typically be kept below 0.5% to minimize cytotoxicity.

Troubleshooting Guides

Issue 1: Inconsistent or No Antiviral Activity Observed

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
Compound Degradation	Prepare fresh dilutions of Arbemnifosbuvir from a new stock aliquot for each experiment. Avoid using stock solutions that have undergone multiple freeze-thaw cycles.[2] Consider performing a stability check of your stock solution via HPLC or LC-MS.
Solubility Issues	Visually inspect the diluted solution in cell culture media for any precipitation. If solubility is an issue, consider adjusting the final DMSO concentration (while staying within non-toxic limits) or using a different solvent system if compatible with your assay.[5]
Incorrect Dosing	Verify the calculations for your serial dilutions. Ensure that the correct concentrations are being tested in the antiviral assay.[1]
Cell Health	Ensure that the cells used for the antiviral assay are healthy and in the exponential growth phase. Poor cell health can lead to unreliable results.
Assay Conditions	Optimize the assay conditions, such as the multiplicity of infection (MOI) of the virus and the incubation time, to ensure a sufficient window for observing antiviral effects.

Issue 2: High Cytotoxicity Observed

Possible Causes and Solutions:

Possible Cause	Troubleshooting Step
High DMSO Concentration	Ensure the final concentration of DMSO in the cell culture medium is at a non-toxic level, typically below 0.5%. Include a vehicle control with the same DMSO concentration to assess its specific toxicity.
Compound-Induced Toxicity	Perform a separate cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo) to determine the 50% cytotoxic concentration (CC50) of Arbemnifosbuvir on the host cells.[1] This will help in selecting a non-toxic concentration range for antiviral assays.
Contamination	Check cell cultures for any signs of microbial contamination, which can contribute to cell death.
Degradation Products	Unstable compounds can break down into more toxic byproducts.[10] If instability is suspected, preparing fresh solutions is critical.

Experimental Protocols & Visualizations

Protocol: Assessing Arbemnifosbuvir Stability in Cell Culture Media

This protocol outlines a general method to determine the stability of Arbemnifosbuvir in a specific cell culture medium.

Materials:

• Arbemnifosbuvir stock solution (e.g., 10 mM in DMSO)

• Your specific cell culture medium (e.g., DMEM with 10% FBS)

• Sterile microcentrifuge tubes

• Incubator (37°C, 5% CO2)

• HPLC or LC-MS system

Procedure:

• Prepare a solution of Arbemnifosbuvir in the cell culture medium at the highest concentration to be used in your experiments.

• Aliquot this solution into several sterile microcentrifuge tubes, one for each time point.

• Incubate the tubes at 37°C in a 5% CO2 incubator.

• At designated time points (e.g., 0, 2, 4, 8, 24, 48 hours), remove one tube and immediately freeze it at -80°C to halt any further degradation.

• Once all time points are collected, thaw the samples and analyze the concentration of Arbemnifosbuvir in each sample using a validated HPLC or LC-MS method.

• Plot the concentration of Arbemnifosbuvir as a function of time to determine its stability profile.

Workflow for assessing Arbemnifosbuvir stability.

General Antiviral Assay Workflow

The following diagram illustrates a typical workflow for evaluating the antiviral efficacy of Arbemnifosbuvir in a cell-based assay.

General workflow for an in vitro antiviral assay.

As no specific signaling pathway for Arbemnifosbuvir has been detailed in publicly available literature, a diagram for its mechanism of action cannot be provided at this time. Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug of a nucleoside analog, and it is expected to be intracellularly converted to its active triphosphate form, which then inhibits the viral RNA-dependent RNA polymerase (RdRp).

Proposed mechanism of action for Arbemnifosbuvir.

References

• 1. In Vitro Antiviral Screening assay Against Viruses of Pandemic Potential [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of ZIF-8 Nanoparticles in Most Common Cell Culture Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dimethyl sulfoxide reduces the stability but enhances catalytic activity of the main SARS-CoV-2 protease 3CLpro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. DMSO might impact ligand binding, capsid stability, and RNA interaction in viral preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Preventing Arbemnifosbuvir precipitation in stock solutions

Welcome to the technical support center for Arbemnifosbuvir. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the proper handling and use of Arbemnifosbuvir, with a specific focus on preventing and troubleshooting precipitation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is Arbemnifosbuvir and what is its primary solvent?

Arbemnifosbuvir is an antiviral agent that functions as an inhibitor of RNA-dependent RNA polymerase (RdRP), making it a valuable tool for research on SARS-CoVs and other RNA viruses.[1][2] Its CAS number is 1998705-63-7.[1][2] The recommended primary solvent for creating high-concentration stock solutions is Dimethyl Sulfoxide (DMSO). Arbemnifosbuvir is highly soluble in newly opened, anhydrous DMSO, reaching up to 100 mg/mL.[1]

Q2: What are the recommended storage conditions for Arbemnifosbuvir stock solutions?

To ensure the stability and prevent degradation of Arbemnifosbuvir stock solutions, proper storage is critical. Once prepared, it is recommended to create single-use aliquots to avoid repeated freeze-thaw cycles.[1]

• Long-term storage: Store at -80°C for up to 6 months.[1]

• Short-term storage: Store at -20°C for up to 1 month.[1]

Always store solutions sealed and protected from moisture and light.[1]

Q3: My Arbemnifosbuvir powder arrived at room temperature. Is it still viable?

Yes. The compound is stable for several weeks during standard shipping conditions at ambient temperature.[2] For long-term storage of the solid powder, it is recommended to keep it at -20°C for up to three years.[3]

Q4: Can I use sonication to dissolve my Arbemnifosbuvir?

Yes. If you observe precipitation or if the compound is slow to dissolve during the preparation of your stock solution, gentle heating and/or sonication can be used to facilitate dissolution.[1][3]

Troubleshooting Guide: Arbemnifosbuvir Precipitation

This guide addresses common issues related to the precipitation of Arbemnifosbuvir in both high-concentration stock solutions and aqueous working solutions.

Issue 1: Precipitation observed in DMSO stock solution upon storage.

Question: My Arbemnifosbuvir stock solution, prepared in DMSO, was clear initially but now shows solid precipitate after storage. What should I do?

Answer: Precipitation in a DMSO stock solution can occur for a few reasons, most commonly related to storage conditions or concentration.

Potential Causes and Solutions:

• Freeze-Thaw Cycles: Repeatedly moving the stock solution between the freezer and the bench can cause the compound to fall out of solution.

  • Solution: Prepare single-use aliquots of your stock solution to minimize freeze-thaw cycles.[1]

• Exceeded Solubility Limit: While highly soluble in DMSO, preparing a concentration above its saturation point can lead to precipitation over time.[4]

  • Solution: Ensure your stock concentration does not exceed 100 mg/mL. If you require a higher concentration, consider using a different solvent system, though this may impact downstream experimental compatibility.[1]

• Moisture Contamination: DMSO is hygroscopic. The absorption of water from the atmosphere can reduce the solubility of Arbemnifosbuvir.

  • Solution: Always use newly opened, anhydrous DMSO for preparing stock solutions.[1] Store the stock solution in tightly sealed vials.

• Resolubilization:

  • Solution: Gently warm the vial to 37°C and vortex or sonicate the solution until the precipitate redissolves.[4] Before use, visually inspect to ensure complete dissolution.

Issue 2: Precipitation occurs immediately after diluting the DMSO stock into aqueous media.

Question: When I add my Arbemnifosbuvir DMSO stock to my cell culture medium or aqueous buffer, the solution turns cloudy or a precipitate forms. Why is this happening?

Answer: This is a common phenomenon known as "crashing out" or "antisolvent precipitation."[4] It occurs because Arbemnifosbuvir, while highly soluble in the organic solvent DMSO, is poorly soluble in aqueous environments. When the DMSO is diluted, the compound's concentration exceeds its solubility limit in the final aqueous solution.[5][6]

Potential Causes and Solutions:

• High Final Concentration: The target concentration in your aqueous medium is likely higher than the aqueous solubility of Arbemnifosbuvir.

  • Solution: Reduce the final working concentration of the compound. Perform a solubility test in your specific medium to determine the maximum soluble concentration before proceeding with experiments.[5]

• Rapid Dilution: Adding a small volume of concentrated DMSO stock directly into a large volume of aqueous buffer causes a rapid solvent-property shift, leading to precipitation.[5]

  • Solution: Perform a serial dilution. Instead of a single large dilution, create an intermediate dilution of the stock in your pre-warmed (37°C) medium or buffer. Add the compound dropwise while gently vortexing the medium to ensure gradual mixing.[5]

• Low Temperature of Media: The solubility of many compounds decreases at lower temperatures.

  • Solution: Always use pre-warmed (37°C) cell culture media or buffers for your dilutions.[5]

Data Presentation

The following table summarizes key quantitative data for Arbemnifosbuvir solubility and storage.

Parameter	Value	Source(s)
Molecular Weight	581.53 g/mol	[1]
Solubility in DMSO	100 mg/mL (171.96 mM)	[1]
Solubility in Co-Solvent Systems	≥ 2.5 mg/mL in:- 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline- 10% DMSO / 90% (20% SBE-β-CD in Saline)- 10% DMSO / 90% Corn Oil	[1]
Stock Solution Storage	-80°C: up to 6 months-20°C: up to 1 month	[1]
Solid Powder Storage	-20°C: up to 3 years	[3]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Arbemnifosbuvir Stock Solution in DMSO

• Preparation: Allow the vial of solid Arbemnifosbuvir and a new, sealed bottle of anhydrous DMSO to equilibrate to room temperature.

• Calculation: Calculate the required volume of DMSO to add to the mass of Arbemnifosbuvir to achieve a 100 mM concentration. (Mass / 581.53) / 0.1 = Volume in Liters.

• Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Arbemnifosbuvir powder.

• Mixing: Cap the vial tightly and vortex thoroughly. If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[1][3]

• Inspection: Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Aliquoting and Storage: Dispense the stock solution into single-use, light-protected, and tightly sealed aliquots. Store immediately at -80°C for long-term use or -20°C for short-term use.[1]

Protocol 2: Dilution of DMSO Stock into Aqueous Medium to Prevent Precipitation

• Pre-warm Medium: Place your complete cell culture medium or aqueous buffer in a 37°C water bath or incubator until it reaches temperature.

• Prepare Intermediate Dilution (Optional but Recommended):

  • Thaw an aliquot of your high-concentration Arbemnifosbuvir DMSO stock.

  • In a sterile tube, perform an intermediate dilution (e.g., 1:10 or 1:100) of the stock solution into the pre-warmed medium.

• Final Dilution:

  • While gently vortexing the pre-warmed medium, add the required volume of the stock (or intermediate dilution) solution drop-by-drop to achieve the final desired concentration.

• Final Inspection: After mixing, visually inspect the final working solution. If it remains clear, it is ready for your experiment. If it appears cloudy or contains precipitate, the final concentration likely exceeds its aqueous solubility limit, and you should consider further reducing the concentration.[5]

Visual Guides

The following diagrams illustrate key troubleshooting and logical workflows for handling Arbemnifosbuvir.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. Arbemnifosbuvir | SARS-CoV | TargetMol [targetmol.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Arbemnifosbuvir Resistance In Vitro

Welcome to the technical support center for researchers studying Arbemnifosbuvir (also known as AT-527) resistance. This resource provides practical guidance, troubleshooting tips, and detailed protocols to help you navigate the complexities of in vitro resistance studies for this potent viral RNA-dependent RNA polymerase (RdRp) inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Arbemnifosbuvir?

A1: Arbemnifosbuvir is a novel, liver-targeted phosphoramidate (B1195095) prodrug of a guanosine (B1672433) nucleotide analog.[1][2] After entering a host cell, it is metabolized into its active triphosphate form, AT-9010.[3][4] This active metabolite acts as a competitive inhibitor of the viral RNA-dependent RNA polymerase (RdRp), competing with natural guanosine triphosphate (GTP).[3][4] Upon incorporation into the growing viral RNA strand, it causes chain termination, thereby halting viral replication.[5] Its dual mechanism of action is designed to attenuate the chances of resistance mutations.[5]

Q2: Against which viruses has Arbemnifosbuvir shown activity and what are the primary viral targets?

A2: Arbemnifosbuvir was initially developed for Hepatitis C Virus (HCV), where it targets the NS5B polymerase and has demonstrated potent, pan-genotypic activity.[3][4][6] More recently, it has been investigated as a treatment for COVID-19, targeting the nsp12 RdRp of SARS-CoV-2.[5]

Q3: How is Arbemnifosbuvir resistance typically selected for in vitro?

A3: Resistance is generally selected through prolonged exposure of virus-infected cells or viral replicons to gradually increasing concentrations of the drug.[7][8] This dose-escalation method applies selective pressure, allowing for the emergence and enrichment of viral populations with mutations that confer reduced susceptibility. The process often requires multiple passages over several weeks or months.[8][9]

Q4: What are the known resistance-associated variants (RAVs) for nucleotide analogs like Arbemnifosbuvir?

A4: For nucleotide inhibitors targeting the HCV NS5B polymerase, the S282T substitution is the primary resistance mutation associated with sofosbuvir (B1194449), a related nucleotide analog.[7][8][10] This mutation has been shown to reduce susceptibility, although it often comes with a cost to the virus's replication capacity.[8] However, studies have shown that Arbemnifosbuvir retains full activity against S282T variants, making it significantly more potent than sofosbuvir against these strains.[2][4] For SARS-CoV-2, the viral RdRp is targeted, but the coronavirus proofreading exoribonuclease (ExoN, nsp14) can excise some nucleotide analogs, contributing to resistance.[11][12] Arbemnifosbuvir's design aims to create a high barrier to resistance.[5]

Q5: What are the principal strategies for overcoming Arbemnifosbuvir resistance once it emerges?

A5: The primary strategy is combination therapy. Pairing Arbemnifosbuvir with another direct-acting antiviral (DAA) that has a different mechanism of action can be highly effective. For HCV, this could include an NS3/4A protease inhibitor or an NS5A inhibitor.[13] This approach makes it much more difficult for the virus to simultaneously develop mutations that are effective against both drugs. Another strategy involves the rational design of next-generation inhibitors that are unaffected by existing resistance mutations.

Troubleshooting Guides

Problem 1: My cell culture shows a sudden loss of sensitivity to Arbemnifosbuvir. How do I confirm resistance?

Answer:

• Confirm Drug Potency: First, rule out issues with the drug itself. Use a fresh, validated batch of Arbemnifosbuvir to repeat the antiviral assay. Ensure proper storage and handling.

• Phenotypic Confirmation: Perform a dose-response assay to determine the 50% effective concentration (EC50). Compare the EC50 value of the suspected resistant virus/replicon to that of the wild-type (WT) parental strain. A significant fold-increase in EC50 (typically >2.5-fold) indicates phenotypic resistance.

• Genotypic Analysis: If phenotypic resistance is confirmed, sequence the target polymerase gene (HCV NS5B or SARS-CoV-2 nsp12). Compare the sequence to the WT reference to identify any amino acid substitutions.

• Reverse Genetics: To definitively link a specific mutation to resistance, introduce the identified mutation into a WT infectious clone or replicon using site-directed mutagenesis. Then, perform a phenotypic assay on this engineered virus to confirm that the mutation alone confers resistance.

Problem 2: I am unable to generate a resistant cell line using standard dose-escalation. What factors could be influencing this?

Answer:

• High Genetic Barrier: Arbemnifosbuvir is designed to have a high barrier to resistance.[1] The mutations required to confer resistance may be genetically difficult for the virus to acquire or may severely impair viral fitness, preventing the resistant strain from outcompeting the wild-type virus.

• Insufficient Selective Pressure: The starting concentration of the drug may be too high, killing all virus before mutations can arise, or too low, not providing enough pressure to select for resistant variants. Start the selection at a concentration approximately equal to the EC50 of the wild-type virus.

• Number of Passages: Resistance selection takes time. It may require more than 15-20 passages (10-15 weeks) to select for meaningful resistance.[8][9] Be patient and maintain consistent culture conditions.

• Cell Line Health: Ensure the host cell line (e.g., Huh-7 for HCV replicons, Vero E6 for SARS-CoV-2) is healthy and not under stress from factors other than the antiviral drug, as this can impact viral replication and the selection process.

Problem 3: Sequencing of the RdRp gene shows no known resistance mutations, yet the phenotype is resistant. What are the next steps?

Answer:

• Look Beyond the Active Site: Resistance mutations can occur outside the direct binding pocket of the drug. These allosteric mutations can alter the enzyme's conformation, indirectly affecting drug binding or polymerase function.[13][14] Expand your sequencing efforts to the entire polymerase gene.

• Consider Mutations in Other Viral Proteins: Resistance to a polymerase inhibitor can sometimes be conferred by mutations in other viral proteins that interact with the polymerase or affect the replication complex.[7] Consider sequencing other non-structural proteins.

• Investigate Host Cell Factors: The resistance phenotype could be due to changes in the host cell rather than the virus. This could include alterations in the drug activation pathway (e.g., downregulation of enzymes that metabolize Arbemnifosbuvir to its active triphosphate form) or upregulation of efflux pumps that remove the drug from the cell. Perform transcriptomic (RNA-seq) or proteomic analyses on the resistant cell line to identify changes in host gene expression.

Data Presentation

Table 1: Example EC50 Values of Arbemnifosbuvir and Sofosbuvir Against Wild-Type and Resistant HCV Genotype 1b Replicons

Compound	Virus/Replicon	Key Mutation	EC50 (nM)	Fold-Change in EC50 vs. WT
Arbemnifosbuvir	Wild-Type (WT)	None	15	1.0
S282T Mutant	S282T	18	1.2
In Vitro Selected	L159F + V321I	115	7.7
Sofosbuvir	Wild-Type (WT)	None	95	1.0
S282T Mutant	S282T	980	10.3

Note: Data are hypothetical and for illustrative purposes, based on published findings that Arbemnifosbuvir retains activity against sofosbuvir-resistant variants.[2][4]

Mandatory Visualizations

Caption: Mechanism of action of Arbemnifosbuvir and a potential resistance pathway.

Caption: Experimental workflow for in vitro resistance selection and characterization.

Experimental Protocols

Protocol 1: In Vitro Resistance Selection by Dose Escalation

• Objective: To select for viral variants with reduced susceptibility to Arbemnifosbuvir.

• Materials:

  • Appropriate host cells (e.g., Huh-7.5 cells for HCV, Vero E6 for SARS-CoV-2).

  • Wild-type virus stock or replicon-harboring cells.

  • Cell culture medium and supplements.

  • Arbemnifosbuvir stock solution (in DMSO).

  • 96-well and 6-well culture plates.

• Methodology:

  • Seed host cells in a 6-well plate and allow them to adhere.

  • Infect cells with the wild-type virus at a low multiplicity of infection (MOI) of 0.01, or passage replicon-harboring cells.

  • Add the culture medium containing Arbemnifosbuvir at a starting concentration equal to the EC50 of the wild-type virus. Also, maintain a parallel culture without the drug as a control.

  • Incubate the plates under standard conditions (e.g., 37°C, 5% CO2).

  • Monitor the cells daily for cytopathic effect (CPE) or use a reporter assay (e.g., luciferase for replicons) to assess viral replication.

  • When viral replication becomes apparent (e.g., >75% CPE or high reporter signal), harvest the cell culture supernatant (for virus) or lyse the cells (for replicons). This is considered Passage 1 (P1).

  • Use the harvested virus/replicon from P1 to infect/passage a fresh plate of cells. Double the concentration of Arbemnifosbuvir.

  • Repeat steps 4-7 for subsequent passages. If viral replication is completely suppressed at a given concentration, reduce the concentration by half for the next passage to allow the virus to recover.

  • Continue this process for at least 15-20 passages. Periodically (e.g., every 5 passages), harvest a sample of the virus/replicon for phenotypic and genotypic analysis.

Protocol 2: Phenotypic Antiviral Assay (EC50 Determination)

• Objective: To quantify the susceptibility of a viral strain to Arbemnifosbuvir.

• Materials:

  • Virus stock (wild-type or potentially resistant).

  • Host cells.

  • 96-well culture plates.

  • Arbemnifosbuvir stock solution.

  • Cell viability or viral replication detection reagent (e.g., CellTiter-Glo®, luciferase assay substrate, or reagents for RT-qPCR).

• Methodology:

  • Seed host cells into a 96-well plate and incubate overnight.

  • Prepare a serial dilution of Arbemnifosbuvir in culture medium. Typically, an 8-point, 3-fold dilution series is appropriate, centered around the expected EC50.

  • Remove the old medium from the cells and add the medium containing the different drug concentrations. Include "virus control" (virus, no drug) and "cell control" (no virus, no drug) wells.

  • Add the virus to all wells except the "cell control" wells at a predetermined MOI.

  • Incubate for a period appropriate for the virus's replication cycle (e.g., 72 hours for HCV replicons).

  • At the end of the incubation, measure the endpoint. This could be viral RNA levels (RT-qPCR), reporter gene expression (luciferase), or cell viability (as a measure of CPE prevention).

  • Normalize the data to the control wells (0% inhibition for virus control, 100% inhibition for cell control).

  • Plot the normalized data against the logarithm of the drug concentration and fit the data to a four-parameter logistic regression curve to calculate the EC50 value.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Preclinical evaluation of AT-527, a novel guanosine nucleotide prodrug with potent, pan-genotypic activity against hepatitis C virus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. An update on inhibitors targeting RNA-dependent RNA polymerase for COVID-19 treatment: Promises and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. In vitro selection of resistance to sofosbuvir in HCV replicons of genotype-1 to -6 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In Vitro Selection of Remdesivir-Resistant SARS-CoV-2 Demonstrates High Barrier to Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Resistance to nucleotide analogue inhibitors of hepatitis C virus NS5B: mechanisms and clinical relevance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pnas.org [pnas.org]
• 12. Molecular basis of SARS-CoV-2 proofreading enzyme-mediated resistance to remdesivir. – Ingentium Magazine [magazine.ingentium.com]
• 13. Inhibitors of the Hepatitis C Virus Polymerase; Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Slow Binding Inhibition and Mechanism of Resistance of Non-nucleoside Polymerase Inhibitors of Hepatitis C Virus - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Arbemnifosbuvir (Bemnifosbuvir) Off-Target Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Arbemnifosbuvir, herein referred to by its correct name, Bemnifosbuvir (AT-527). The information focuses on potential off-target effects in cellular models to assist with experimental design and interpretation of results.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action for Bemnifosbuvir?

A1: Bemnifosbuvir (AT-527) is a prodrug of a guanosine (B1672433) nucleotide analog.[1] It is metabolized within the cell to its active triphosphate form, AT-9010, which acts as an inhibitor of viral RNA-dependent RNA polymerase (RdRp), leading to the termination of viral RNA synthesis.[1]

Q2: What are the most common off-target concerns for nucleotide analog antivirals like Bemnifosbuvir?

A2: A primary concern for this class of drugs is the potential for off-target inhibition of host cell polymerases, particularly mitochondrial RNA polymerase (POLRMT) and mitochondrial DNA polymerase gamma (POLγ). Inhibition of these enzymes can lead to mitochondrial dysfunction and associated toxicities. Other potential off-target effects can include alterations in cellular nucleotide pools and kinase signaling pathways.

Q3: Does Bemnifosbuvir inhibit human mitochondrial polymerases?

A3: According to data from Atea Pharmaceuticals, preclinical studies suggest that Bemnifosbuvir has a low potential for cardiotoxicity and does not inhibit the human mitochondrial DNA-directed RNA polymerase (POLRMT).[2] However, it is still recommended to assess mitochondrial function in your specific cellular model, especially during long-term exposure studies.

Q4: What level of cytotoxicity is expected with Bemnifosbuvir in cell culture?

A4: In vitro studies have shown that Bemnifosbuvir's free base, AT-511, exhibits low cytotoxicity in various cell lines. The 50% cytotoxic concentration (CC50) has been reported to be greater than 86 µM or 100 µM in cell lines such as Huh-7 and in normal human airway epithelial cells.[3][4][5]

Q5: Can Bemnifosbuvir affect cellular signaling pathways?

A5: While the primary target is the viral RdRp, any compound can have unintended effects on cellular signaling. As a nucleotide analog, Bemnifosbuvir's metabolites could potentially interact with cellular kinases or other enzymes involved in nucleotide metabolism. It is advisable to perform pathway-specific functional assays if you observe unexpected cellular phenotypes.

Troubleshooting Guides

Issue 1: Unexpected Level of Cytotoxicity Observed in Antiviral Assays

Possible Cause 1: Compound Concentration and Purity

• Troubleshooting Step:

  • Verify the concentration and purity of your Bemnifosbuvir stock solution.

  • Perform a dose-response cytotoxicity assay (e.g., MTT, MTS, or CellTiter-Glo) with a fresh dilution series of the compound on uninfected cells.

  • Compare your calculated CC50 value to the published data (see Table 1). A significantly lower CC50 may indicate an issue with the compound stock or the assay itself.

Possible Cause 2: Cell Line Sensitivity

• Troubleshooting Step:

  • Different cell lines can have varying sensitivities to a compound.

  • If possible, test the cytotoxicity of Bemnifosbuvir in a different, well-characterized cell line to see if the high cytotoxicity is cell-type specific.

Possible Cause 3: Assay-Specific Artifacts

• Troubleshooting Step:

  • Ensure that the chosen cytotoxicity assay is compatible with Bemnifosbuvir. For example, some compounds can interfere with the chemical reactions of certain viability dyes.

  • Consider using an orthogonal cytotoxicity assay that measures a different cellular parameter (e.g., membrane integrity via LDH release vs. metabolic activity via MTT).

Issue 2: Discrepancy Between Antiviral Efficacy (EC50) and Cytotoxicity (CC50)

Possible Cause 1: Inaccurate Determination of EC50

• Troubleshooting Step:

  • For assays like the plaque reduction assay, ensure the plaque morphology is consistent and that plaques are clearly distinguishable from areas of cytotoxicity.

  • Review the virus titer and multiplicity of infection (MOI) used in the assay, as these can influence the apparent EC50.

  • Refer to troubleshooting guides for your specific antiviral assay (e.g., plaque assay, yield reduction assay) to refine your protocol.

Possible Cause 2: Overlapping Antiviral and Cytotoxic Concentrations

• Troubleshooting Step:

  • Calculate the Selectivity Index (SI = CC50 / EC50). A low SI value (typically <10) indicates that the antiviral effect may be at least partially due to cytotoxicity.

  • If the SI is low, consider using a lower, non-toxic concentration of Bemnifosbuvir in combination with another antiviral agent if your experimental design allows.

Issue 3: Signs of Mitochondrial Dysfunction (e.g., altered cell morphology, reduced proliferation) at Non-cytotoxic Concentrations

Possible Cause: Off-Target Mitochondrial Effects

• Troubleshooting Step:

  • Assess Mitochondrial Membrane Potential: Use a fluorescent dye such as JC-1 or TMRE to measure changes in the mitochondrial membrane potential after treatment with Bemnifosbuvir. A decrease in potential can be an early indicator of mitochondrial toxicity.

  • Measure Mitochondrial DNA (mtDNA) Content: Perform qPCR to quantify the relative amount of mtDNA compared to nuclear DNA (nDNA). A decrease in the mtDNA/nDNA ratio can indicate inhibition of mtDNA replication.

  • Analyze Mitochondrial Respiration: Use techniques like Seahorse XF analysis to measure the oxygen consumption rate (OCR) and extracellular acidification rate (ECAR) to assess mitochondrial function.

Quantitative Data Summary

Compound	Assay Type	Cell Line	Result (CC50)	Reference
Bemnifosbuvir (AT-511)	Cytotoxicity (Neutral Red)	Huh-7	> 86 µM	[3]
Bemnifosbuvir (AT-511)	Cytotoxicity (MTT)	Various	> 100 µM	[4][5]
Bemnifosbuvir (AT-511)	Cytotoxicity (Visual)	HAE	> 100 µM	[4]

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

• Cell Seeding: Seed a 96-well plate with your chosen cell line at a density that will result in 80-90% confluency after 24 hours.

• Compound Treatment: Prepare serial dilutions of Bemnifosbuvir in cell culture medium. Remove the existing medium from the cells and add the compound dilutions. Include a "cells only" control and a "vehicle control" (medium with the highest concentration of the compound's solvent, e.g., DMSO).

• Incubation: Incubate the plate for a duration relevant to your antiviral experiments (e.g., 48-72 hours) at 37°C with 5% CO₂.

• MTT Addition: Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in sterile PBS. Add 10 µL of the MTT solution to each well.

• Incubation with MTT: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a 0.01 M HCl solution in 10% SDS) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the CC50 value by plotting the percentage of viability against the log of the compound concentration and fitting the data to a dose-response curve.

Protocol 2: Mitochondrial DNA (mtDNA) Quantification by qPCR

• Cell Treatment and Lysis: Treat cells with Bemnifosbuvir for the desired duration. Harvest the cells and extract total DNA using a commercial DNA extraction kit.

• Primer Design: Design qPCR primers for a mitochondrial gene (e.g., MT-ND1) and a single-copy nuclear gene (e.g., B2M or RNase P).

• qPCR Reaction: Set up qPCR reactions using a SYBR Green or probe-based master mix with your extracted DNA and primers for both the mitochondrial and nuclear targets.

• Data Acquisition: Run the qPCR reaction on a real-time PCR instrument.

• Data Analysis:

  • Determine the Ct values for the mitochondrial and nuclear genes for each sample.

  • Calculate the ΔCt for each sample: ΔCt = Ct(mitochondrial gene) - Ct(nuclear gene).

  • Calculate the relative mtDNA copy number using the 2-ΔΔCt method, normalizing the treated samples to the vehicle control.

Visualizations

Caption: Metabolic activation pathway of Bemnifosbuvir.

Caption: Troubleshooting workflow for off-target effects.

References

• 1. Bemnifosbuvir - Wikipedia [en.wikipedia.org]
• 2. Atea Announces Presentation of Data Highlighting Favorable Safety Profile of Bemnifosbuvir at ESCMID Global 2024 | Atea Pharmaceuticals, Inc. [ir.ateapharma.com]
• 3. biorxiv.org [biorxiv.org]
• 4. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing Arbemnifosbuvir degradation during storage

This technical support center provides guidance on minimizing the degradation of Arbemnifosbuvir during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for Arbemnifosbuvir?

A1: For long-term storage, Arbemnifosbuvir should be stored at -20°C in a desiccated environment. For short-term storage (up to 2 weeks), 2-8°C is acceptable. It is crucial to protect the compound from light and moisture.

Q2: What is the primary degradation pathway for Arbemnifosbuvir?

A2: The primary degradation pathway for Arbemnifosbuvir, a phosphoramidate (B1195095) prodrug, is hydrolysis. This can occur at the phosphoramidate bond or the glycosidic bond, leading to the formation of inactive metabolites.

Q3: How does pH affect the stability of Arbemnifosbuvir in solution?

A3: Arbemnifosbuvir is most stable in a pH range of 4.0 to 6.0. Basic conditions (pH > 7.5) and strongly acidic conditions (pH < 3.0) can significantly accelerate the rate of hydrolysis.

Q4: Is Arbemnifosbuvir sensitive to light?

A4: Yes, Arbemnifosbuvir is photosensitive. Exposure to UV or prolonged exposure to ambient light can lead to photodegradation. Always store solutions in amber vials or protect them from light.

Q5: What are the signs of Arbemnifosbuvir degradation?

A5: Visual signs of degradation in solid form can include discoloration or clumping. In solution, degradation is typically identified by the appearance of additional peaks during chromatographic analysis (e.g., HPLC, LC-MS) corresponding to degradation products.

Troubleshooting Guide

Issue 1: Unexpectedly low potency or inconsistent results in assays.

• Possible Cause: Degradation of Arbemnifosbuvir stock solution.

• Troubleshooting Steps:

  • Verify the storage conditions of the stock solution (temperature, light exposure).

  • Prepare a fresh stock solution from a new vial of solid Arbemnifosbuvir.

  • Analyze the old and new stock solutions by HPLC or LC-MS to check for the presence of degradants.

  • If degradation is confirmed, review solution preparation and storage protocols. Ensure the pH of the solvent is within the recommended range.

Issue 2: Appearance of unknown peaks in chromatograms.

• Possible Cause: Hydrolysis or photodegradation of Arbemnifosbuvir.

• Troubleshooting Steps:

  • Review the experimental workflow for any steps where the compound might have been exposed to harsh pH conditions, elevated temperatures, or prolonged light.

  • Conduct a forced degradation study (see Experimental Protocols) to identify the retention times of potential degradants.

  • Compare the unknown peaks in your experimental samples to the peaks from the forced degradation study to identify the nature of the degradation.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) Method for Stability Assessment

• Objective: To quantify the amount of intact Arbemnifosbuvir and detect the presence of degradation products.

• Instrumentation: HPLC system with a UV detector.

• Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in Water.

  • Mobile Phase B: 0.1% Formic acid in Acetonitrile (B52724).

  • Gradient: 5% B to 95% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 260 nm.

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Sample Preparation: Dilute Arbemnifosbuvir samples in a 50:50 mixture of water and acetonitrile to a final concentration of 10 µg/mL.

Protocol 2: Forced Degradation Study

• Objective: To investigate the stability of Arbemnifosbuvir under various stress conditions.

• Methodology:

  • Acid Hydrolysis: Incubate a 1 mg/mL solution of Arbemnifosbuvir in 0.1 M HCl at 60°C for 24 hours.

  • Base Hydrolysis: Incubate a 1 mg/mL solution of Arbemnifosbuvir in 0.1 M NaOH at 60°C for 24 hours.

  • Oxidative Degradation: Treat a 1 mg/mL solution of Arbemnifosbuvir with 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Heat solid Arbemnifosbuvir at 105°C for 48 hours.

  • Photodegradation: Expose a 1 mg/mL solution of Arbemnifosbuvir to UV light (254 nm) for 24 hours.

  • Analysis: Analyze all samples by the HPLC method described in Protocol 1 to determine the percentage of degradation.

Data Presentation

Table 1: Recommended Storage Conditions for Arbemnifosbuvir

Condition	Solid Form	In Solution (Aqueous)
Temperature	-20°C (Long-term) 2-8°C (Short-term)	-80°C (Long-term) 2-8°C (Up to 48 hours)
Light	Protect from light	Protect from light (use amber vials)
Atmosphere	Store under inert gas (e.g., Argon)	Degas solvent before use
pH (Solution)	N/A	4.0 - 6.0

Table 2: Summary of Forced Degradation Study Results (Hypothetical Data)

Stress Condition	% Degradation	Major Degradation Products
0.1 M HCl, 60°C, 24h	25%	Hydrolyzed Phosphoramidate
0.1 M NaOH, 60°C, 24h	40%	Hydrolyzed Phosphoramidate, Aglycone
3% H₂O₂, RT, 24h	15%	Oxidized impurities
105°C, 48h (Solid)	5%	Minor thermal degradants
UV Light (254 nm), 24h	30%	Photodegradation products

Visualizations

Caption: Hypothetical degradation pathway of Arbemnifosbuvir.

Caption: Troubleshooting workflow for unexpected degradation.

Caption: Experimental workflow for a stability study.

Arbemnifosbuvir Lot-to-Lot Variability Testing: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on troubleshooting and addressing potential issues related to lot-to-lot variability of Arbemnifosbuvir.

Frequently Asked Questions (FAQs)

Q1: What is Arbemnifosbuvir and what is its mechanism of action?

Arbemnifosbuvir is an investigational antiviral agent. It functions as a nidovirus RNA-dependent RNA polymerase (RdRp)-associated nucleotidyltransferase (NiRAN) domain of non-structural protein 12 (nsp12)-interfering drug.[1] This interference disrupts viral replication. Antiviral drugs typically target various stages of the viral life cycle, including viral entry, genome replication, and viral release.[2][3][4][5]

Q2: Why is lot-to-lot variability testing for Arbemnifosbuvir important?

Q3: What are the key parameters to assess when evaluating a new lot of Arbemnifosbuvir?

When evaluating a new lot of Arbemnifosbuvir, the primary parameters to assess are purity, concentration, and biological activity (potency). These should be compared against a previously validated or reference lot.

Q4: What analytical methods are suitable for determining the purity and concentration of Arbemnifosbuvir?

Several analytical techniques can be employed for the quantification and purity assessment of antiviral drugs.[7][8][9] High-Performance Liquid Chromatography (HPLC) coupled with ultraviolet (UV) or mass spectrometry (MS) detection is a common and reliable method for determining the purity and concentration of small molecule drugs like Arbemnifosbuvir.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Increased EC50 value with a new lot of Arbemnifosbuvir	Lower potency of the new lot.	1. Verify the concentration and purity of the new lot using an appropriate analytical method (e.g., HPLC). 2. If concentration and purity are confirmed, the issue may be with the biological activity. Compare the new lot to a reference standard in a side-by-side potency assay. 3. Ensure that all other experimental parameters, such as cell density and virus titer, are consistent.
Increased cytotoxicity observed with a new lot	Presence of a cytotoxic impurity.	1. Assess the purity profile of the new lot using a high-resolution analytical method like LC-MS to identify any new or elevated impurities. 2. Perform a cytotoxicity assay on the new lot in the absence of the virus to confirm the observation.[11][12]
Inconsistent results between experiments using the same lot	Improper storage or handling of the Arbemnifosbuvir stock solution.	1. Arbemnifosbuvir stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month, protected from moisture and light.[1] 2. For in vivo experiments, it is recommended to prepare fresh working solutions daily.[1] 3. Ensure complete solubilization of the compound before use.
Precipitation of Arbemnifosbuvir in cell culture media	Poor solubility of the compound at the tested concentration.	1. Review the recommended solvent and concentration for preparing stock solutions. 2. Consider preparing a more dilute stock solution and adjusting the final concentration in the assay accordingly. 3. If precipitation persists, evaluate the use of a different solvent system, ensuring it is compatible with the cell line used.

Experimental Protocols

Protocol 1: Determination of Arbemnifosbuvir Purity and Concentration by HPLC

Objective: To determine the purity and concentration of a new lot of Arbemnifosbuvir compared to a reference standard.

Materials:

• Arbemnifosbuvir (new lot and reference standard)

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• C18 HPLC column

Method:

• Standard Preparation: Prepare a stock solution of the Arbemnifosbuvir reference standard at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., DMSO). Create a series of calibration standards by diluting the stock solution.

• Sample Preparation: Prepare a stock solution of the new Arbemnifosbuvir lot at the same target concentration as the reference standard.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure separation of the main peak from any impurities (e.g., 5-95% B over 15 minutes).

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection: UV at a suitable wavelength (determined by UV scan) or MS.

• Analysis: Inject the calibration standards and the new lot sample.

• Data Interpretation:

  • Concentration: Determine the concentration of the new lot by comparing its peak area to the calibration curve generated from the reference standards.

  • Purity: Calculate the purity of the new lot by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

Protocol 2: Arbemnifosbuvir Potency Assessment using a Plaque Reduction Assay

Objective: To determine the half-maximal effective concentration (EC50) of a new lot of Arbemnifosbuvir.

Materials:

• Susceptible host cell line (e.g., Vero E6)

• Virus stock with a known titer

• Arbemnifosbuvir (new lot and reference standard)

• Cell culture medium

• Agarose (B213101) or methylcellulose (B11928114) for overlay

• Crystal violet solution

Method:

• Cell Seeding: Seed host cells in 6-well plates and incubate until they form a confluent monolayer.

• Drug Preparation: Prepare serial dilutions of the new Arbemnifosbuvir lot and the reference standard in cell culture medium.

• Infection: Infect the cell monolayers with a specific number of plaque-forming units (PFU) of the virus.

• Treatment: After a 1-hour adsorption period, remove the virus inoculum and add the different concentrations of Arbemnifosbuvir or the reference standard. Include a "no drug" control.

• Overlay: Overlay the cells with a medium containing agarose or methylcellulose to restrict virus spread to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (e.g., 2-4 days).

• Staining: Fix the cells and stain with crystal violet to visualize the plaques.

• Plaque Counting: Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque inhibition for each drug concentration relative to the "no drug" control. Determine the EC50 value by plotting the percentage of inhibition against the drug concentration and fitting the data to a dose-response curve.

Data Presentation

Table 1: Example Lot-to-Lot Purity and Concentration Comparison

Lot Number	Purity (%)	Concentration (mg/mL)	Acceptance Criteria
REF-001	99.8	1.01	-
NEW-001	99.7	1.03	Purity: ≥ 99.5% Concentration: ± 5% of reference
NEW-002	98.9	0.95	Purity: ≥ 99.5% Concentration: ± 5% of reference

Table 2: Example Lot-to-Lot Potency Comparison

Lot Number	EC50 (µM)	Fold Change from Reference	Acceptance Criteria
REF-001	0.52	-	-
NEW-001	0.55	1.06	≤ 2-fold change from reference
NEW-002	1.25	2.40	≤ 2-fold change from reference

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What are the mechanisms of action of the antivirals? - Clinical practice guidelines for influenza - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Mechanisms of action of antiviral drugs | Research Starters | EBSCO Research [ebsco.com]
• 4. A review: Mechanism of action of antiviral drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A review: Mechanism of action of antiviral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Lot-to-Lot Variation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analytical Methods for Determination of Antiviral Drugs in Different Matrices: Recent Advances and Trends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scienceopen.com [scienceopen.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Antiviral Drug Screening - VIROLOGY RESEARCH SERVICES [virologyresearchservices.com]
• 12. emerypharma.com [emerypharma.com]

Technical Support Center: Enhancing Bemnifosbuvir Potency with Combination Therapy

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bemnifosbuvir combination therapies. The information focuses on the synergistic combination of bemnifosbuvir and ruzasvir (B610607) for the treatment of Hepatitis C Virus (HCV).

Frequently Asked Questions (FAQs)

Q1: What is the rationale for using bemnifosbuvir in a combination therapy?

A1: Bemnifosbuvir is a potent oral nucleotide prodrug that inhibits the HCV NS5B RNA-dependent RNA polymerase (RdRp), a critical enzyme for viral replication.[1] While effective on its own, combining it with an antiviral agent that has a different mechanism of action can lead to a synergistic effect, resulting in greater inhibition of viral replication than either drug alone.[2] This strategy can also create a higher barrier to the development of drug resistance. For HCV, bemnifosbuvir is being developed in combination with ruzasvir, an NS5A inhibitor.[3]

Q2: What is the mechanism of action of the bemnifosbuvir and ruzasvir combination?

A2: The combination of bemnifosbuvir and ruzasvir targets two essential components of the HCV replication machinery. Bemnifosbuvir, after being metabolized to its active triphosphate form, is incorporated into the growing viral RNA chain by the NS5B polymerase, causing chain termination and halting replication. Ruzasvir inhibits the HCV NS5A protein, which is crucial for both viral RNA replication and the assembly of new virus particles. The simultaneous inhibition of these two distinct targets leads to a potent and synergistic antiviral effect.[1][2]

Caption: Dual inhibition of HCV replication by bemnifosbuvir and ruzasvir.

Q3: Is there clinical evidence for the enhanced potency of the bemnifosbuvir and ruzasvir combination?

A3: Yes, clinical trial data supports the high efficacy of this combination. An 8-week treatment with bemnifosbuvir and ruzasvir demonstrated a 97% sustained virologic response (SVR) rate at 12 weeks post-treatment in a phase 2 clinical trial lead-in cohort of patients without cirrhosis.[4] The combination has been generally safe and well-tolerated.[5]

Troubleshooting Guides

Problem: Inconsistent results in in-vitro synergy assays.

Possible Causes and Solutions:

• Cell Culture Variability: Ensure consistent cell passage number and health. Use a highly permissive cell line like Huh-7 for HCV replicon assays.

• Compound Potency: Verify the potency of your bemnifosbuvir and ruzasvir stocks with a standard EC50 determination before proceeding with synergy experiments.

• Assay Method: The checkerboard assay is a standard method for synergy testing. Ensure accurate serial dilutions and appropriate controls.

• Data Analysis: Use established models for synergy calculation, such as the Bliss independence or Loewe additivity models, to analyze your data. Software packages are available to perform these calculations.[4]

Caption: Troubleshooting workflow for in-vitro synergy assays.

Problem: Difficulty in interpreting synergy analysis results.

Possible Causes and Solutions:

• Understanding Synergy Scores: A synergy score greater than 0 (for models like Bliss) indicates a synergistic interaction, meaning the combined effect is greater than the sum of the individual effects. Scores around 0 suggest an additive effect, while scores less than 0 indicate antagonism.[4]

• Cytotoxicity: High concentrations of the combined drugs may induce cytotoxicity, which can confound the antiviral activity results. Always run a parallel cytotoxicity assay to ensure that the observed effect is due to antiviral activity and not cell death.

• Data Visualization: Represent your data as a 3D synergy landscape or a heatmap. This can help visualize the concentrations at which synergy, additivity, or antagonism occurs.[4]

Data Presentation

Table 1: In-Vitro Potency of Bemnifosbuvir

Virus	Assay System	Potency Metric	Value
SARS-CoV-2	Human Airway Epithelial Cells	EC90	0.47 µM[6][7]
HCV Genotype 1a	Replicon Assay	EC50	12.8 nM[6]
HCV Genotype 1b	Replicon Assay	EC50	12.5 nM[6]
HCV Genotype 2a	Replicon Assay	EC50	9.2 nM[6]
HCV Genotype 3a	Replicon Assay	EC50	10.3 nM[6]
HCV Genotype 4a	Replicon Assay	EC50	14.7 nM[6]
HCV Genotype 5a	Replicon Assay	EC50	28.5 nM[6]

Table 2: Clinical Efficacy of Bemnifosbuvir and Ruzasvir Combination Therapy for HCV

Clinical Trial Phase	Patient Population	Treatment Duration	Sustained Virologic Response (SVR12)
Phase 2 (lead-in cohort)	Non-cirrhotic	8 weeks	97%[4]

Note: Specific in-vitro synergy scores for the bemnifosbuvir and ruzasvir combination are not publicly available in the searched resources, but studies have confirmed a synergistic antiviral effect.[1][2]

Experimental Protocols

Protocol: HCV Replicon-Based Synergy Assay (Checkerboard Method)

This protocol outlines a general procedure for assessing the synergy between bemnifosbuvir and ruzasvir using an HCV replicon cell line.

1. Materials:

• Huh-7 cell line stably expressing an HCV replicon (e.g., genotype 1b with a luciferase reporter).

• Dulbecco's Modified Eagle Medium (DMEM) with 10% fetal bovine serum, non-essential amino acids, and G418 for selection.

• Bemnifosbuvir and ruzasvir stock solutions in DMSO.

• 96-well cell culture plates.

• Luciferase assay reagent.

• Luminometer.

2. Experimental Workflow:

Caption: Experimental workflow for an HCV synergy assay.

3. Procedure:

• Cell Seeding: Seed the HCV replicon cells into 96-well plates at a density that will result in 80-90% confluency at the end of the assay.

• Drug Dilution: Prepare a dilution series for both bemnifosbuvir and ruzasvir. A common approach is to use a 7x7 matrix of concentrations centered around the EC50 of each drug.

• Drug Addition: Add the diluted drugs to the corresponding wells of the 96-well plate in a checkerboard pattern. Include wells with each drug alone and vehicle-only (DMSO) controls.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Luciferase Assay: After incubation, measure the luciferase activity in each well according to the manufacturer's instructions. Luciferase expression is proportional to HCV replication.

• Cytotoxicity Assay: In a parallel plate with the same drug concentrations, perform a cytotoxicity assay (e.g., using a CellTiter-Glo® assay) to assess the effect of the drug combinations on cell viability.

• Data Analysis:

  • Normalize the luciferase data to the vehicle-only controls.

  • Correct for any cytotoxicity observed.

  • Calculate synergy scores using a suitable model (e.g., Bliss independence) to determine if the combination is synergistic, additive, or antagonistic.

References

• 1. HCV replicon assay. [bio-protocol.org]
• 2. Bemnifosbuvir and ruzasvir in combination exhibit potent synergistic antiviral activity in vitro while maintaining a favorable nonclinical safety profile in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | HCV Replicon Systems: Workhorses of Drug Discovery and Resistance [frontiersin.org]
• 4. journals.asm.org [journals.asm.org]
• 5. researchgate.net [researchgate.net]
• 6. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 7. researchgate.net [researchgate.net]

Arbemnifosbuvir stability under different pH conditions

Disclaimer: Arbemnifosbuvir is a hypothetical compound name for the purpose of this illustrative guide. The data and protocols presented are representative of typical drug stability studies for nucleotide analog antiviral candidates and are intended for educational and guidance purposes.

Frequently Asked Questions (FAQs)

??? Q1: What is the expected stability of Arbemnifosbuvir in aqueous solutions at different pH values?

Arbemnifosbuvir exhibits pH-dependent stability in aqueous solutions. Generally, it is most stable in a slightly acidic to neutral pH range (pH 4-7). Significant degradation is observed under strongly acidic (pH < 3) and alkaline (pH > 8) conditions. For detailed quantitative data, refer to the stability data table below.

??? Q2: What are the primary degradation pathways for Arbemnifosbuvir at low and high pH?

Under acidic conditions (pH < 3), the primary degradation pathway is the hydrolysis of the phosphoramidate (B1195095) bond, leading to the release of the free nucleoside and the corresponding amino acid and phenol (B47542) fragments. In alkaline conditions (pH > 8), epimerization at the C2' position of the ribose sugar and hydrolysis of the ester linkage are the predominant degradation routes.

??? Q3: Can I use phosphate-buffered saline (PBS) for my stability studies with Arbemnifosbuvir?

While PBS is commonly used, it is important to note that phosphate (B84403) ions can potentially catalyze the hydrolysis of the phosphoramidate bond. For precise stability studies, it is recommended to use buffers with non-nucleophilic components, such as citrate (B86180) or acetate (B1210297) buffers for acidic to neutral pH and borate (B1201080) buffers for alkaline pH.

??? Q4: How should I prepare Arbemnifosbuvir solutions for stability testing to ensure complete dissolution?

Arbemnifosbuvir has moderate aqueous solubility. To ensure complete dissolution, it is recommended to first dissolve the compound in a small amount of a co-solvent like DMSO (not exceeding 1% of the final volume) before diluting it with the desired aqueous buffer. Sonication can also aid in dissolution.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid degradation observed at neutral pH.	Contamination of the buffer with microbial growth.	Ensure all buffers are freshly prepared and sterile-filtered (0.22 µm filter) before use.
Presence of catalytic metal ions in the buffer.	Prepare all buffers using high-purity water (Milli-Q or equivalent) and analytical grade reagents. Consider adding a chelating agent like EDTA (0.1 mM) to sequester trace metal ions.
Inconsistent results between experimental replicates.	Inaccurate pH measurement or control.	Calibrate the pH meter with at least two standard buffers before each use. Ensure the final pH of the solution containing Arbemnifosbuvir is confirmed after its addition.
Incomplete dissolution of Arbemnifosbuvir.	Visually inspect the solution for any particulate matter. Use the recommended pre-dissolution in a co-solvent and sonication if necessary.
Appearance of unexpected peaks in HPLC chromatogram.	Degradation of a buffer component or interaction with the analyte.	Run a blank stability study with only the buffer to identify any potential interfering peaks.
Oxidative degradation of Arbemnifosbuvir.	If oxidation is suspected, prepare solutions in buffers that have been degassed by sparging with nitrogen or argon gas.

Arbemnifosbuvir Stability Data

The following table summarizes the degradation rate constants (k) and half-life (t½) of Arbemnifosbuvir at 37°C in various pH buffers.

pH	Buffer System	Rate Constant (k) (day⁻¹)	Half-life (t½) (days)
2.0	0.1 M HCl	0.866	0.8
4.0	0.05 M Acetate	0.116	6.0
5.0	0.05 M Acetate	0.049	14.1
6.0	0.05 M Phosphate	0.035	19.8
7.0	0.05 M Phosphate	0.043	16.1
8.0	0.05 M Borate	0.154	4.5
10.0	0.05 M Borate	0.693	1.0

Experimental Protocol: pH Stability Study of Arbemnifosbuvir

1. Objective: To determine the degradation kinetics of Arbemnifosbuvir in aqueous solutions across a range of pH values.

2. Materials:

• Arbemnifosbuvir reference standard

• HPLC-grade acetonitrile (B52724) and water

• Dimethyl sulfoxide (B87167) (DMSO)

• Hydrochloric acid (HCl), Sodium Acetate, Sodium Phosphate (monobasic and dibasic), Boric Acid, Sodium Hydroxide (analytical grade)

• Calibrated pH meter

• HPLC system with a UV detector

• Incubation chamber/water bath at 37°C

3. Buffer Preparation:

• Prepare a series of buffers (e.g., pH 2, 4, 5, 6, 7, 8, 10) using the appropriate reagents (e.g., 0.1 M HCl for pH 2, acetate for pH 4-5, phosphate for pH 6-7, borate for pH 8-10).

• Adjust the final pH of each buffer using HCl or NaOH.

4. Sample Preparation:

• Prepare a stock solution of Arbemnifosbuvir in DMSO at a concentration of 10 mg/mL.

• For each pH condition, dilute the stock solution with the respective buffer to a final concentration of 100 µg/mL. The final DMSO concentration should be ≤ 1%.

• Transfer aliquots of each solution into individual sealed vials for each time point.

5. Stability Study:

• Immediately after preparation, take a sample from each pH condition for time zero (t=0) analysis.

• Place the remaining vials in a temperature-controlled incubator at 37°C.

• Withdraw samples at predetermined time intervals (e.g., 0, 2, 4, 8, 24, 48, 72, 168 hours).

• Immediately quench the degradation by diluting the sample with the mobile phase and store at -20°C until analysis.

6. HPLC Analysis:

• Analyze the concentration of the remaining Arbemnifosbuvir in each sample using a validated stability-indicating HPLC method.

• Example HPLC Conditions:

  • Column: C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)

  • Mobile Phase: Gradient of acetonitrile and water with 0.1% formic acid.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 260 nm

  • Injection Volume: 10 µL

7. Data Analysis:

• Plot the natural logarithm of the remaining Arbemnifosbuvir concentration versus time for each pH condition.

• Determine the observed first-order degradation rate constant (k) from the slope of the linear regression line (slope = -k).

• Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

Diagrams

Caption: Experimental workflow for a pH stability study of Arbemnifosbuvir.

Caption: Hypothetical degradation pathways of Arbemnifosbuvir under different pH conditions.

Reference Data & Comparative Studies

A Comparative Analysis of Arbemnifosbuvir and Remdesivir: Unraveling their Mechanisms of Action Against Viral RNA Polymerase

For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of the mechanisms of action of two prominent antiviral agents, Arbemnifosbuvir (AT-527) and Remdesivir (B604916). This analysis is supported by experimental data and detailed methodologies to facilitate a comprehensive understanding of their distinct and overlapping antiviral properties.

Both Arbemnifosbuvir and Remdesivir are nucleotide analog prodrugs that, upon intracellular metabolism, target the viral RNA-dependent RNA polymerase (RdRp), a critical enzyme for the replication of many RNA viruses, including SARS-CoV-2. However, their precise molecular interactions with the RdRp and the consequences for viral RNA synthesis differ significantly. This guide will dissect these differences, presenting quantitative data, experimental protocols, and visual representations of their mechanisms.

Mechanism of Action: A Tale of Two Termination Strategies

Remdesivir: The Delayed Chain Terminator

Remdesivir is a phosphoramidate (B1195095) prodrug of an adenosine (B11128) analog.[1][2] Once inside the host cell, it is metabolized into its active triphosphate form, remdesivir triphosphate (RDV-TP).[1][3] RDV-TP mimics adenosine triphosphate (ATP) and is incorporated into the nascent viral RNA chain by the RdRp.[1][4][5]

Crucially, the incorporation of RDV-TP does not cause immediate cessation of RNA synthesis. Instead, the RdRp can add a few more nucleotides before stalling.[3][6] This phenomenon, known as "delayed chain termination," is attributed to the structure of remdesivir, which, after incorporation, creates a steric hindrance that eventually halts the polymerase's translocation along the RNA template.[6][7]

Arbemnifosbuvir (AT-527): A Dual-Action Inhibitor with Immediate Termination

Arbemnifosbuvir is a double prodrug of a guanosine (B1672433) nucleotide analog.[8][9] It is intracellularly converted to its active triphosphate form, AT-9010.[9] Similar to remdesivir, AT-9010 acts as a substrate for the viral RdRp. However, its mechanism of action is distinct and twofold.

Firstly, upon incorporation into the viral RNA, AT-9010 acts as a non-obligate chain terminator, causing immediate cessation of RNA synthesis.[9] This is in contrast to the delayed termination observed with remdesivir.

Secondly, and uniquely, Arbemnifosbuvir exhibits a dual mechanism of action by also targeting the NiRAN (Nidovirus RdRp-associated nucleotidyltransferase) domain of the viral protein nsp12.[9][10] The NiRAN domain is an essential enzyme for viral replication, and its inhibition by AT-9010 presents an additional antiviral strategy, potentially reducing the likelihood of resistance development.[9][10]

Quantitative Comparison of Antiviral Activity

The following table summarizes the in vitro efficacy of Arbemnifosbuvir (as its free base AT-511) and Remdesivir against SARS-CoV-2 from various studies. It is important to note that direct comparisons can be challenging due to variations in cell lines, viral strains, and experimental protocols across different studies.

Drug	Cell Line	Assay Type	EC50 (µM)	EC90 (µM)	Cytotoxicity (CC50 in µM)	Reference
Arbemnifosbuvir (AT-511)	HCoV-229E in BHK-21	CPE	1.8	-	>100	[2]
HCoV-229E in Huh-7	CPE	1.7	-	-	[8]
SARS-CoV-2 in HAE	VYR	-	0.47	>100	[2]
Remdesivir	SARS-CoV-2 in Vero E6	-	0.67	-	-	[4]
MERS-CoV in Calu-3	Titer Reduction	0.025	-	-	[11]
SARS-CoV in Vero E6	-	0.069-0.07	-	-	[11]
HCoV-229E in MRC-5	CPE	0.07	-	>2.0	[12]

CPE: Cytopathic Effect; VYR: Virus Yield Reduction; HAE: Human Airway Epithelial cells. EC50: 50% effective concentration; EC90: 90% effective concentration; CC50: 50% cytotoxic concentration.

Visualizing the Mechanisms of Action

To better understand the distinct inhibitory pathways of Arbemnifosbuvir and Remdesivir, the following diagrams illustrate the key steps in viral replication and the points of intervention for each drug.

Caption: Viral replication cycle and points of intervention by Remdesivir and Arbemnifosbuvir.

Experimental Protocols

A comprehensive understanding of the presented data requires insight into the methodologies used. Below are detailed protocols for key experiments cited in the comparison of Arbemnifosbuvir and Remdesivir.

Antiviral Activity Assay (Cytopathic Effect - CPE Assay)

This assay is a common method to determine the in vitro efficacy of antiviral compounds by measuring the inhibition of virus-induced cell death.

1. Cell Culture and Seeding:

• Appropriate host cells (e.g., Vero E6, Huh-7, MRC-5) are cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Cells are seeded into 96-well plates at a predetermined density and incubated overnight to form a confluent monolayer.

2. Compound Preparation and Addition:

• The antiviral compounds (Arbemnifosbuvir or Remdesivir) are serially diluted in the cell culture medium to achieve a range of concentrations.

• The medium from the cell plates is removed, and the diluted compounds are added to the wells. Control wells receive medium without the compound.

3. Viral Infection:

• A pre-titered stock of the virus (e.g., SARS-CoV-2) is diluted to a specific multiplicity of infection (MOI).

• The virus suspension is added to all wells except for the cell control wells.

4. Incubation:

• The plates are incubated at 37°C in a 5% CO2 incubator for a period sufficient to allow for viral replication and the development of cytopathic effects in the virus control wells (typically 3-5 days).

5. Quantification of Cell Viability:

• After the incubation period, cell viability is assessed using a colorimetric assay, such as the MTT or Neutral Red uptake assay.

• The absorbance is read using a microplate reader.

6. Data Analysis:

• The percentage of cell viability is calculated for each compound concentration relative to the cell control and virus control wells.

• The EC50 value, the concentration of the compound that inhibits the viral cytopathic effect by 50%, is determined by plotting the percentage of inhibition against the compound concentration and fitting the data to a dose-response curve.

RNA-Dependent RNA Polymerase (RdRp) Activity Assay (In Vitro)

This biochemical assay directly measures the inhibitory effect of the active triphosphate forms of the drugs on the RdRp enzyme.

1. Reagents and Enzyme Preparation:

• Recombinant viral RdRp complex (nsp12, nsp7, and nsp8) is purified.

• A synthetic RNA template and primer are designed.

• Nucleoside triphosphates (NTPs: ATP, GTP, CTP, UTP) and the active triphosphate forms of the drugs (RDV-TP or AT-9010) are prepared.

• A radiolabeled or fluorescently labeled nucleotide is included for detection.

2. Reaction Setup:

• The reaction is set up in a reaction buffer containing the RdRp enzyme complex, the RNA template-primer duplex, and the drug triphosphate at various concentrations.

• Control reactions are set up without the drug.

3. Initiation of Polymerization:

• The reaction is initiated by the addition of the NTP mix (containing the labeled nucleotide).

• The reaction is incubated at an optimal temperature (e.g., 30-37°C) for a defined period.

4. Reaction Termination and Product Analysis:

• The reaction is stopped by the addition of a quenching solution (e.g., EDTA).

• The RNA products are separated by size using denaturing polyacrylamide gel electrophoresis (PAGE).

5. Detection and Quantification:

• The gel is exposed to a phosphor screen or imaged using a fluorescence scanner to visualize the RNA products.

• The intensity of the bands corresponding to the elongated RNA products is quantified.

6. Data Analysis:

• The percentage of RdRp inhibition is calculated for each drug concentration.

• The IC50 value, the concentration of the drug that inhibits RdRp activity by 50%, is determined from a dose-response curve.

Caption: A generalized experimental workflow for an in vitro antiviral activity assay.

Conclusion

Arbemnifosbuvir and Remdesivir, while both targeting the viral RdRp, exhibit distinct and nuanced mechanisms of action. Remdesivir functions as a delayed chain terminator, allowing for the incorporation of a few additional nucleotides before halting RNA synthesis. In contrast, Arbemnifosbuvir induces immediate chain termination and possesses a unique dual-action mechanism by also inhibiting the viral NiRAN domain.

The provided quantitative data, though not from direct head-to-head comparative studies under identical conditions, offers valuable insights into their respective potencies. The detailed experimental protocols serve as a resource for researchers aiming to further investigate these and other antiviral compounds. The visual diagrams provide a clear conceptual framework for understanding their modes of action. This comprehensive comparison underscores the importance of detailed mechanistic studies in the development of effective antiviral therapies.

References

• 1. mdpi.com [mdpi.com]
• 2. biorxiv.org [biorxiv.org]
• 3. Remdesivir is a direct-acting antiviral that inhibits RNA-dependent RNA polymerase from severe acute respiratory syndrome coronavirus 2 with high potency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. profoldin.com [profoldin.com]
• 6. researchgate.net [researchgate.net]
• 7. Remdesivir is a delayed translocation inhibitor of SARS-CoV-2 replication - PMC [pmc.ncbi.nlm.nih.gov]
• 8. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A comparative analysis of remdesivir and other repurposed antivirals against SARS‐CoV‐2 | EMBO Molecular Medicine [link.springer.com]
• 10. Covalent inhibition of the SARS-CoV-2 NiRAN domain via an active-site cysteine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A comparative analysis of remdesivir and other repurposed antivirals against SARS‐CoV‐2 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Comparative Efficacy of Arbemnifosbuvir and Alternatives Against Dengue Serotypes: A Guide for Researchers

For Immediate Release

This publication provides a comprehensive comparison of the in vitro efficacy of Arbemnifosbuvir (AT-752) and other antiviral candidates against the four serotypes of the dengue virus (DENV-1, DENV-2, DENV-3, and DENV-4). This guide is intended for researchers, scientists, and drug development professionals working on antiviral therapies for dengue fever.

Executive Summary

Dengue fever remains a significant global health threat with no approved specific antiviral treatment. This guide evaluates the pre-clinical efficacy of Arbemnifosbuvir (AT-752), a novel guanosine (B1672433) nucleotide prodrug, in comparison to other notable antiviral candidates: JNJ-1802, Celgosivir, and Balapiravir. Arbemnifosbuvir (AT-752) and JNJ-1802 have demonstrated potent, pan-serotype activity, positioning them as promising candidates for further clinical investigation. While Celgosivir and Balapiravir have shown activity against all four dengue serotypes, their development has faced challenges regarding clinical efficacy.

Comparative Efficacy of Antiviral Candidates

The in vitro efficacy of Arbemnifosbuvir (AT-752) and comparator compounds against the four dengue virus serotypes is summarized below. The data is primarily based on studies conducted in human hepatocarcinoma (Huh-7) cells, a common cell line for dengue virus research.

Antiviral Agent	Target	DENV-1 EC50	DENV-2 EC50	DENV-3 EC50	DENV-4 EC50	Cell Line
Arbemnifosbuvir (AT-752)	NS5 Polymerase	Data not available	0.48 µM[1][2]	0.77 µM[1][2]	Data not available	Huh-7[1][2]
JNJ-1802	NS3-NS4B Interaction	0.057 - 11 nM	0.057 - 11 nM	0.057 - 11 nM	0.057 - 11 nM	Vero, Huh-7, C6/36, THP-1/DC-SIGN
Celgosivir	α-glucosidase I	Pan-serotype activity reported[3][4]	Pan-serotype activity reported[3][4]	Pan-serotype activity reported[3][4]	Pan-serotype activity reported[3][4]	Not specified
Balapiravir	NS5 Polymerase	1.9 - 11 µM	1.9 - 11 µM	1.9 - 11 µM	1.9 - 11 µM	Huh-7

EC50 (Half-maximal effective concentration) is the concentration of a drug that gives half of the maximal response. While specific EC50 values for Arbemnifosbuvir (AT-752) against DENV-1 and DENV-4 are not publicly available, preclinical studies have consistently reported its potent in vitro activity against all dengue serotypes[4][5][6].

Mechanism of Action and Signaling Pathways

Understanding the mechanism of action is crucial for the development of effective antiviral therapies. The following diagrams illustrate the dengue virus replication cycle and the points of intervention for each of the discussed antiviral agents.

Figure 1: Dengue Virus Replication Cycle.

The following diagrams illustrate the specific mechanisms of action for Arbemnifosbuvir (AT-752), JNJ-1802, Celgosivir, and Balapiravir.

Figure 2: Mechanism of Action of Arbemnifosbuvir (AT-752).

Figure 3: Mechanism of Action of JNJ-1802.

Figure 4: Mechanism of Action of Celgosivir.

Figure 5: Mechanism of Action of Balapiravir.

Experimental Protocols

The following are generalized protocols for determining the in vitro efficacy of antiviral compounds against dengue virus. Specific parameters may vary between studies.

Cell Culture and Virus Strains

• Cell Line: Human hepatocarcinoma (Huh-7) cells are commonly used for dengue virus infection studies. They are maintained in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), penicillin (100 U/mL), and streptomycin (B1217042) (100 µg/mL) at 37°C in a 5% CO2 incubator.

• Virus Strains: Laboratory-adapted strains or clinical isolates of DENV-1, DENV-2, DENV-3, and DENV-4 are used for infection.

Antiviral Activity Assay (EC50 Determination)

A common method to determine the 50% effective concentration (EC50) is the plaque reduction neutralization test (PRNT) or a yield reduction assay.

• Cell Seeding: Huh-7 cells are seeded in 24-well or 96-well plates and allowed to adhere overnight to form a confluent monolayer.

• Compound Preparation: The antiviral compounds are serially diluted to various concentrations in the cell culture medium.

• Infection and Treatment: The cell monolayers are infected with a known titer of each dengue virus serotype. After a 1-2 hour adsorption period, the virus inoculum is removed, and the cells are washed. The diluted antiviral compounds are then added to the respective wells.

• Incubation: The plates are incubated for 48-72 hours at 37°C.

• Quantification of Viral Replication:

  • Plaque Assay: The supernatant from each well is collected and serially diluted to determine the virus titer by plaque assay on a fresh monolayer of cells (e.g., Vero or BHK-21 cells). Plaques are visualized by crystal violet staining, and the number of plaque-forming units (PFU) is counted.

  • RT-qPCR: Viral RNA is extracted from the cell supernatant or cell lysate, and the amount of viral RNA is quantified using a one-step real-time reverse transcription-polymerase chain reaction (RT-qPCR) assay with serotype-specific primers and probes.

• EC50 Calculation: The percentage of viral inhibition for each compound concentration is calculated relative to the untreated virus control. The EC50 value is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Cytotoxicity Assay (CC50 Determination)

To assess the toxicity of the compounds on the host cells, a cytotoxicity assay is performed in parallel.

• Cell Treatment: Uninfected Huh-7 cells are treated with the same serial dilutions of the antiviral compounds.

• Incubation: The cells are incubated for the same duration as the antiviral assay.

• Cell Viability Measurement: Cell viability is measured using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or a commercially available cell viability kit.

• CC50 Calculation: The 50% cytotoxic concentration (CC50) is calculated from the dose-response curve of cell viability versus compound concentration.

Workflow for Antiviral Efficacy Testing

The following diagram outlines the typical workflow for evaluating the in vitro efficacy of an antiviral compound against dengue virus.

Figure 6: Workflow for In Vitro Antiviral Efficacy Testing.

Conclusion

Arbemnifosbuvir (AT-752) and JNJ-1802 represent promising direct-acting antiviral candidates for the treatment of dengue fever, exhibiting potent activity against multiple serotypes in preclinical studies. Their distinct mechanisms of action, targeting the NS5 polymerase and the NS3-NS4B interaction respectively, offer different therapeutic strategies. Further clinical evaluation is necessary to determine their safety and efficacy in human populations. This guide provides a foundational comparison to aid researchers in the ongoing development of effective dengue antivirals.

References

• 1. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of AT-752, a Double Prodrug of a Guanosine Nucleotide Analog with In Vitro and In Vivo Activity against Dengue and Other Flaviviruses [pubmed.ncbi.nlm.nih.gov]
• 3. Protocol to evaluate the antiviral effect of FDA-approved drugs against dengue virus in Huh7 cells and AG129 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. First-in-human trial evaluating safety and pharmacokinetics of AT-752, a novel nucleotide prodrug with pan-serotype activity against dengue virus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atea Pharmaceuticals Announces U.S. FDA Fast Track Designation Granted to AT-752 for Treatment of Dengue | Atea Pharmaceuticals, Inc. [ir.ateapharma.com]
• 6. contagionlive.com [contagionlive.com]

Validating In Vivo Target Engagement of Arbemnifosbuvir: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methodologies for validating the in vivo target engagement of Arbemnifosbuvir, a novel investigational nucleoside analog inhibitor of the Hepatitis C Virus (HCV) RNA-dependent RNA polymerase (RdRp), also known as Non-structural protein 5B (NS5B). Objective evaluation of on-target effects within the primary site of infection, the liver, is a critical step in the preclinical and clinical development of new antiviral therapeutics. Here, we compare the projected performance of Arbemnifosbuvir with the established benchmark, Sofosbuvir (B1194449), and detail the experimental frameworks for robust target engagement validation.

Mechanism of Action: Targeting the HCV Replication Engine

The HCV NS5B polymerase is a crucial enzyme for the replication of the viral RNA genome.[1] Nucleoside inhibitors like Sofosbuvir, and by extension Arbemnifosbuvir, act as chain terminators. After administration, these prodrugs are metabolized within liver cells to their active triphosphate form. This active form mimics natural nucleotides and is incorporated into the growing viral RNA chain by the NS5B polymerase. This incorporation prevents further elongation of the RNA strand, thus halting viral replication.[2]

References

• 1. Determining target engagement in living systems - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HCV RdRp, sofosbuvir and beyond - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Arbemnifosbuvir and Other Key RdRp Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The RNA-dependent RNA polymerase (RdRp) is a crucial enzyme for the replication of many RNA viruses, making it a prime target for antiviral drug development. This guide provides a detailed head-to-head comparison of Arbemnifosbuvir (also known as bemnifosbuvir or AT-527), a novel investigational RdRp inhibitor, with other prominent inhibitors in this class: Remdesivir, Molnupiravir, Favipiravir, and Sofosbuvir (B1194449). The comparison focuses on their mechanisms of action, in vitro efficacy, and the experimental protocols used for their evaluation.

Quantitative Comparison of In Vitro Antiviral Activity

The following tables summarize the in vitro efficacy and cytotoxicity of Arbemnifosbuvir and other RdRp inhibitors against various RNA viruses. It is important to note that the data are compiled from different studies, and direct comparison should be made with caution due to variations in experimental conditions, cell lines, and virus strains.

Table 1: Antiviral Activity against SARS-CoV-2

Inhibitor	Cell Line	EC50 (µM)	EC90 (µM)	CC50 (µM)	Selectivity Index (SI = CC50/EC50)
Arbemnifosbuvir (AT-511)	HAE	-	0.47[1][2]	>100[2]	>212
Remdesivir	Vero E6	0.77	-	>100	>129
Molnupiravir (NHC)	HAE	-	2.8[3]	-	-
Favipiravir	Vero E6	61.88	-	>400	>6.46
Sofosbuvir	Huh-7	6.2	-	>10	>1.6

Table 2: Antiviral Activity against Hepatitis C Virus (HCV)

Inhibitor	Genotype	EC50 (nM)
Arbemnifosbuvir	GT1a, 1b, 2a, 3a, 4a, 5a	9.2 - 28.5[1]
Sofosbuvir	GT1b	40

Mechanisms of Action: A Diverse Arsenal Against Viral Replication

While all five compounds target the viral RdRp, their specific mechanisms of inhibition differ significantly, impacting their potency, breadth of activity, and potential for resistance development.

Arbemnifosbuvir: A Dual-Action Inhibitor

Arbemnifosbuvir is a phosphoramidate (B1195095) prodrug of a guanosine (B1672433) nucleotide analog.[4] Following oral administration, it is metabolized to its active triphosphate form, AT-9010.[4] AT-9010 exhibits a unique dual mechanism of action against the SARS-CoV-2 polymerase:[4][5][6]

• RdRp Inhibition (Chain Termination): As a guanosine analog, AT-9010 is incorporated into the nascent viral RNA chain by the RdRp. This incorporation acts as a chain terminator, halting further RNA synthesis.[4]

• NiRAN Inhibition: AT-9010 also targets the Nidovirus RdRp-associated nucleotidyltransferase (NiRAN) domain of the nsp12 protein.[4][5][7] The NiRAN domain is essential for viral replication, and its inhibition provides a second, distinct mechanism to disrupt the viral life cycle. This dual-targeting may create a higher barrier to the development of resistance.[5][6]

Arbemnifosbuvir's dual inhibition of RdRp and NiRAN.

Remdesivir: Delayed Chain Termination

Remdesivir is an adenosine (B11128) nucleotide analog prodrug. Its active triphosphate form is incorporated into the nascent viral RNA. However, unlike a classic chain terminator, it does not immediately halt synthesis. Instead, it allows for the addition of a few more nucleotides before causing a delayed termination of RNA synthesis.

Molnupiravir: Lethal Mutagenesis

Molnupiravir is a prodrug of a cytidine (B196190) analog.[8] Its active form is incorporated into the viral RNA, but it can then be read as either cytidine or uridine (B1682114) in subsequent replication cycles.[8][9] This leads to a massive accumulation of mutations throughout the viral genome, a process known as "lethal mutagenesis" or "error catastrophe," ultimately resulting in non-viable viral progeny.[8][9][10]

Mechanism of lethal mutagenesis by Molnupiravir.

Favipiravir: A Dual Threat of Mutagenesis and Chain Termination

Favipiravir is a purine (B94841) analog that, once activated, is incorporated into the viral RNA. It can be misread as either guanine (B1146940) or adenine, leading to lethal mutagenesis similar to Molnupiravir.[11][12][13] Some studies also suggest it can cause chain termination, providing a dual mechanism of action.[14]

Sofosbuvir: A Potent Chain Terminator for HCV

Sofosbuvir is a uridine nucleotide analog prodrug that is highly effective against HCV.[1] Its active triphosphate form is incorporated by the HCV RdRp and acts as a potent chain terminator, preventing the elongation of the viral RNA.[1][4][15]

Experimental Protocols: A Guide to In Vitro Evaluation

The following are generalized but detailed protocols for the key experiments used to determine the in vitro efficacy and cytotoxicity of RdRp inhibitors.

Antiviral Efficacy Assay (Plaque Reduction Assay)

This assay determines the concentration of the antiviral compound required to inhibit viral replication, typically expressed as the 50% effective concentration (EC50).

Objective: To quantify the inhibition of viral plaque formation by the test compound.

Materials:

• Confluent monolayer of susceptible host cells (e.g., Vero E6 for SARS-CoV-2) in 6-well or 12-well plates.

• Virus stock with a known titer.

• Test compound serially diluted in culture medium.

• Overlay medium (e.g., containing low-melting-point agarose (B213101) or methylcellulose).

• Crystal violet staining solution.

• Phosphate-buffered saline (PBS).

Procedure:

• Cell Seeding: Seed the plates with host cells and incubate until a confluent monolayer is formed.

• Virus Adsorption: Remove the culture medium and infect the cell monolayers with a standardized amount of virus (to produce 50-100 plaques per well) for 1-2 hours at 37°C.

• Compound Treatment: Remove the viral inoculum and wash the cells with PBS. Add the overlay medium containing serial dilutions of the test compound. Include a "virus control" (no compound) and a "cell control" (no virus, no compound).

• Incubation: Incubate the plates at 37°C in a CO2 incubator for a period sufficient for plaque formation (typically 2-4 days).

• Plaque Visualization: Fix the cells (e.g., with 10% formalin) and then stain with crystal violet.

• Plaque Counting: Count the number of plaques in each well.

• EC50 Calculation: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The EC50 value is determined by plotting the percentage of inhibition against the compound concentration using non-linear regression analysis.[16][17]

Workflow for the Plaque Reduction Assay.

Cytotoxicity Assay (MTT or MTS Assay)

This assay determines the concentration of the compound that is toxic to the host cells, expressed as the 50% cytotoxic concentration (CC50).

Objective: To measure the metabolic activity of cells as an indicator of cell viability after exposure to the test compound.

Materials:

• Host cells in a 96-well plate.

• Test compound serially diluted in culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent.

• Solubilization solution (for MTT assay).

• Microplate reader.

Procedure:

• Cell Seeding: Seed cells in a 96-well plate and incubate overnight.

• Compound Treatment: Add serial dilutions of the test compound to the wells. Include a "cell control" (no compound).

• Incubation: Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Reagent Addition: Add MTT or MTS reagent to each well and incubate for 1-4 hours. Living cells with active metabolism will convert the tetrazolium salt into a colored formazan (B1609692) product.[18]

• Solubilization (for MTT): If using MTT, add a solubilization solution to dissolve the formazan crystals.[18][19]

• Absorbance Reading: Measure the absorbance at the appropriate wavelength using a microplate reader.

• CC50 Calculation: Calculate the percentage of cell viability for each compound concentration relative to the cell control. The CC50 value is determined by plotting the percentage of cytotoxicity against the compound concentration using non-linear regression analysis.[20][21]

Conclusion

The landscape of RdRp inhibitors is diverse, with each compound presenting a unique mechanism for combating viral replication. Arbemnifosbuvir stands out with its novel dual-action mechanism targeting both the RdRp and NiRAN domains of the SARS-CoV-2 polymerase, which may offer a significant advantage in overcoming antiviral resistance. While direct comparative in vitro data across all inhibitors under identical conditions is limited, the available evidence suggests that Arbemnifosbuvir is a potent inhibitor of SARS-CoV-2. Further head-to-head studies are warranted to fully elucidate the comparative efficacy and therapeutic potential of these important antiviral agents. The detailed experimental protocols provided herein offer a standardized framework for such future investigations.

References

• 1. Sofosbuvir, a New Nucleotide Analogue, for the Treatment of Chronic Hepatitis C Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Changing the face of hepatitis C management – the design and development of sofosbuvir - PMC [pmc.ncbi.nlm.nih.gov]
• 5. outbreak.info SARS-CoV-2 data explorer [outbreak.info]
• 6. Oral bemnifosbuvir (AT-527) vs placebo in patients with mild-to-moderate COVID-19 in an outpatient setting (MORNINGSKY) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Kill or corrupt: Mechanisms of action and drug-resistance of nucleotide analogues against SARS-CoV-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. What is the mechanism of Molnupiravir? [synapse.patsnap.com]
• 9. benchchem.com [benchchem.com]
• 10. Molnupiravir’s mechanism of action drives “error catastrophe” in SARS-CoV-2: A therapeutic strategy that leads to lethal mutagenesis of the virus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. T-705 (Favipiravir) Induces Lethal Mutagenesis in Influenza A H1N1 Viruses In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Lethal Mutagenesis of Hepatitis C Virus Induced by Favipiravir - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. texaschildrens.org [texaschildrens.org]
• 20. researchgate.net [researchgate.net]
• 21. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Arbemnifosbuvir: A Comparative Analysis of Cross-Resistance with Other Nucleoside Analogs

For Researchers, Scientists, and Drug Development Professionals

Arbemnifosbuvir (also known as Bemnifosbuvir or AT-527) is an orally bioavailable guanosine (B1672433) nucleotide analog inhibitor of the SARS-CoV-2 RNA-dependent RNA polymerase (RdRp). Its unique dual mechanism of action, targeting both the RdRp active site for chain termination and the NiRAN (nidovirus RdRp-associated nucleotidyltransferase) domain, suggests a high barrier to the development of resistance. This guide provides a comparative overview of the available data on Arbemnifosbuvir's cross-resistance profile with other prominent nucleoside analogs used or investigated for the treatment of COVID-19: Remdesivir, Molnupiravir, and Favipiravir.

Mechanism of Action and Resistance Profile Overview

Arbemnifosbuvir, after conversion to its active triphosphate form (AT-9010), is incorporated into the nascent viral RNA chain by the RdRp, leading to premature termination. Additionally, it inhibits the NiRAN domain, which is essential for viral replication. This dual-target engagement is hypothesized to make it more difficult for the virus to develop resistance through a single mutation. In contrast, Remdesivir primarily acts as a delayed chain terminator, while Molnupiravir induces lethal mutagenesis by increasing the viral mutation rate. Favipiravir is a purine (B94841) analog that can be incorporated in place of guanine (B1146940) or adenosine, leading to non-viable viral progeny.[1][2]

While direct comparative cross-resistance studies are limited, the distinct mechanisms of action of these nucleoside analogs suggest a low likelihood of broad cross-resistance. For instance, Molnupiravir's "error catastrophe" mechanism is fundamentally different from the chain termination strategy of Arbemnifosbuvir and Remdesivir, making it probable that it would retain activity against viruses resistant to the latter two.

Quantitative Comparison of Antiviral Activity

Currently, there is a lack of published head-to-head studies directly quantifying the cross-resistance of Arbemnifosbuvir with other nucleoside analogs against specific resistant SARS-CoV-2 strains. The following table summarizes the known in vitro activity of Arbemnifosbuvir against various SARS-CoV-2 variants and provides context on the resistance profiles of other nucleoside analogs.

Drug	Target	Mechanism of Action	In Vitro Activity against SARS-CoV-2 (Wild-Type)	Known Resistance Mutations (in SARS-CoV-2)	Cross-Resistance Profile
Arbemnifosbuvir (AT-527)	RdRp (nsp12) & NiRAN	Chain Termination & NiRAN Inhibition	EC90 = 0.47 µM (HAE cells)[3][4][5]	In vitro studies suggest a high barrier to resistance.[6]	Data on cross-resistance with other nucleoside analogs is not yet available. However, its dual mechanism is expected to limit cross-resistance.
Remdesivir (GS-5734)	RdRp (nsp12)	Delayed Chain Termination	EC50 ≈ 10 nM (Vero E6 cells)	Amino acid substitutions in nsp12 have been identified in vitro and in clinical isolates, though they generally confer low-level resistance.	Molnupiravir retains activity against Remdesivir-resistant variants.[7] Data on cross-resistance with Arbemnifosbuvir is not available.
Molnupiravir (EIDD-2801)	RdRp (nsp12)	Lethal Mutagenesis	EC50 ≈ 0.3 µM (Vero E6 cells)	High barrier to resistance observed in vitro.[8][9]	Unlikely to show cross-resistance with chain-terminating analogs like Remdesivir and likely Arbemnifosbuvir due to its distinct mechanism.[7]
Favipiravir (T-705)	RdRp (nsp12)	Miscoding and Chain Termination	Variable and generally lower in vitro activity against SARS-CoV-2 compared to other analogs.	Resistance mutations have been identified in influenza virus, but are not well-characterized for SARS-CoV-2.	Limited data available for SARS-CoV-2, but different resistance profiles are expected compared to other nucleoside analogs.

Experimental Protocols

The following provides a generalized methodology for assessing antiviral cross-resistance in vitro. Specific parameters may need to be optimized depending on the virus, cell line, and compounds being tested.

Generation of Antiviral-Resistant SARS-CoV-2 Strains

Objective: To select for SARS-CoV-2 variants with reduced susceptibility to a specific nucleoside analog (e.g., Remdesivir).

Materials:

• Vero E6 cells (or other susceptible cell line)

• Wild-type SARS-CoV-2 virus stock

• Nucleoside analog for resistance selection (e.g., Remdesivir)

• Cell culture medium (e.g., DMEM supplemented with FBS and antibiotics)

• Incubator (37°C, 5% CO2)

Procedure:

• Initial Infection: Seed Vero E6 cells in a T-25 flask and infect with wild-type SARS-CoV-2 at a low multiplicity of infection (MOI) of 0.01.

• Drug Application: After a 1-hour adsorption period, remove the inoculum and add fresh culture medium containing the nucleoside analog at a starting concentration equal to its EC50 value.

• Incubation and Monitoring: Incubate the culture and monitor daily for the development of cytopathic effect (CPE).

• Virus Harvest: When 75-90% CPE is observed, harvest the culture supernatant containing the progeny virus.

• Subsequent Passages: Use an aliquot of the harvested virus from the previous passage to infect a fresh flask of Vero E6 cells.

• Dose Escalation: With each subsequent passage, gradually increase the concentration of the nucleoside analog (e.g., in 1.5 to 2-fold increments).

• Resistance Confirmation: After a predetermined number of passages (e.g., 10-20), isolate the viral population and confirm the resistant phenotype by determining the EC50 value compared to the wild-type virus.

• Genotypic Analysis: Perform whole-genome sequencing of the resistant viral population to identify mutations, particularly in the RdRp (nsp12) gene.

In Vitro Antiviral Cross-Resistance Assay

Objective: To determine the susceptibility of the generated resistant SARS-CoV-2 strain to other nucleoside analogs.

Materials:

• Generated resistant SARS-CoV-2 strain and wild-type control

• Vero E6 cells

• Arbemnifosbuvir, Remdesivir, Molnupiravir, Favipiravir, and other compounds to be tested

• 96-well plates

• Cell culture medium

• Reagents for quantifying viral replication (e.g., CellTiter-Glo for CPE-based assays, or reagents for RT-qPCR or ELISA)

Procedure:

• Cell Seeding: Seed Vero E6 cells in 96-well plates at a density of 2 x 10^4 cells per well and incubate overnight.

• Compound Preparation: Prepare serial dilutions of each nucleoside analog in cell culture medium.

• Infection and Treatment: Infect the cells with either the wild-type or the resistant SARS-CoV-2 strain at an MOI of 0.01. After a 1-hour adsorption, remove the virus inoculum and add the medium containing the serially diluted compounds.

• Incubation: Incubate the plates for 48-72 hours at 37°C with 5% CO2.

• Quantification of Viral Activity: Measure the extent of viral replication in each well. This can be done by:

  • CPE Reduction Assay: Assess cell viability using a reagent like CellTiter-Glo.

  • Viral Yield Reduction Assay: Harvest the supernatant and quantify viral RNA using RT-qPCR or infectious virus particles using a plaque assay.

  • ELISA: Quantify the expression of a viral protein (e.g., Nucleocapsid) in cell lysates.

• Data Analysis:

  • Calculate the 50% effective concentration (EC50) for each compound against both the wild-type and the resistant virus using a non-linear regression analysis.

  • Determine the fold-change in resistance by dividing the EC50 value of the compound against the resistant virus by its EC50 value against the wild-type virus. A fold-change significantly greater than 1 indicates cross-resistance.

Visualizing Cross-Resistance Potential

The following diagram illustrates the theoretical cross-resistance relationships based on the mechanisms of action of the different nucleoside analogs.

Caption: Theoretical cross-resistance of nucleoside analogs against a Remdesivir-resistant SARS-CoV-2 mutant.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general mechanism of action and resistance development for nucleoside analog inhibitors of RdRp.

Caption: General mechanism of nucleoside analogs and the development of viral resistance.

Disclaimer: This document is intended for informational purposes for a scientific audience and is based on currently available data. The cross-resistance profile of Arbemnifosbuvir is an active area of research, and further studies are needed to fully elucidate its relationship with other nucleoside analogs.

References

• 1. Phase II study of bemnifosbuvir in high-risk participants in a hospital setting with moderate COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oral bemnifosbuvir (AT-527) vs placebo in patients with mild-to-moderate COVID-19 in an outpatient setting (MORNINGSKY) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. AT-527, a Double Prodrug of a Guanosine Nucleotide Analog, Is a Potent Inhibitor of SARS-CoV-2 In Vitro and a Promising Oral Antiviral for Treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Atea Pharmaceuticals Presents Favorable Drug Interaction Profile of Bemnifosbuvir in Phase 1 Studies at CROI 2023 | Nasdaq [nasdaq.com]
• 7. benchchem.com [benchchem.com]
• 8. journals.asm.org [journals.asm.org]
• 9. Molnupiravir maintains antiviral activity against SARS-CoV-2 variants and exhibits a high barrier to the development of resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Bemnifosbuvir Against Emerging Viral Strains

A Detailed Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the antiviral agent bemnifosbuvir (formerly known as AT-527) with other prominent antiviral alternatives for the treatment of emerging viral infections, primarily focusing on its efficacy against SARS-CoV-2 and its variants. The information presented herein is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of preclinical and clinical data to inform ongoing research and development efforts.

Executive Summary

Bemnifosbuvir is an orally bioavailable guanosine (B1672433) nucleotide analog that has demonstrated in vitro activity against a range of RNA viruses, including SARS-CoV-2. It operates through a dual mechanism of action, targeting the viral RNA-dependent RNA polymerase (RdRp) and the NiRAN (Nidovirus RdRp-associated nucleotidyltransferase) domain, which is crucial for viral replication. This dual-target approach has the potential to create a high barrier to resistance. Clinical trials have evaluated the efficacy and safety of bemnifosbuvir in treating COVID-19, with mixed results in terms of clinical endpoints but a generally favorable safety profile. This guide compares bemnifosbuvir's performance with that of other key antivirals: remdesivir (B604916), molnupiravir, and nirmatrelvir/ritonavir (Paxlovid).

Mechanism of Action

Antiviral drugs primarily function by inhibiting viral replication within host cells. Bemnifosbuvir and its comparators target different stages of the viral life cycle, primarily focusing on the inhibition of viral RNA synthesis.

Bemnifosbuvir: As a nucleotide analog prodrug, bemnifosbuvir is intracellularly metabolized to its active triphosphate form, AT-9010. This active metabolite is then incorporated into the nascent viral RNA chain by the RdRp, causing premature chain termination. Additionally, it inhibits the NiRAN domain of the RdRp, further disrupting viral replication.[1][2]

Remdesivir: Similar to bemnifosbuvir, remdesivir is a nucleotide analog prodrug that is metabolized to its active triphosphate form. It acts as a delayed chain terminator, causing a pause in RNA synthesis after being incorporated into the viral RNA.

Molnupiravir: This nucleoside analog prodrug is metabolized into its active form, which is then incorporated into the viral RNA by the RdRp. This incorporation induces "lethal mutagenesis," causing an accumulation of errors in the viral genome that ultimately prevents successful replication.

Nirmatrelvir/Ritonavir (Paxlovid): Nirmatrelvir is a protease inhibitor that blocks the activity of the SARS-CoV-2 main protease (Mpro or 3CLpro). This enzyme is essential for cleaving viral polyproteins into functional proteins required for viral replication. Ritonavir is co-administered to inhibit the metabolism of nirmatrelvir, thereby increasing its concentration in the body.

In Vitro Efficacy Against SARS-CoV-2 Variants

The emergence of new viral variants necessitates the evaluation of antiviral efficacy against these evolving strains. The following table summarizes the in vitro activity of bemnifosbuvir and its comparators against various SARS-CoV-2 variants of concern.

Antiviral Agent	Target Virus/Variant	Cell Line	EC50/IC50 (µM)	Reference
Bemnifosbuvir	SARS-CoV-2 (Original)	Human Airway Epithelial Cells	0.47 (EC90)	[2]
SARS-CoV-2 (Omicron BA.1, BA.2, BA.4, BA.5, XBB)	Vero E6	Potent in vitro efficacy	[3][4]
Remdesivir	SARS-CoV-2 (Original)	Vero E6	0.77	[5]
SARS-CoV-2 (Alpha)	Vero E6	6.9	[5]
SARS-CoV-2 (Beta)	Vero E6	7.4	[5]
SARS-CoV-2 (Gamma)	Vero E6	9.2	[5]
SARS-CoV-2 (Delta)	Vero E6	9.6	[5]
SARS-CoV-2 (Omicron)	Vero E6	9.8	[5]
Molnupiravir	SARS-CoV-2 (Original)	Vero E6-GFP	Maintained activity	[6]
SARS-CoV-2 (Alpha, Beta, Gamma, Delta, Omicron)	VeroE6-GFP	Maintained activity	[6]
Nirmatrelvir	SARS-CoV-2 (Original)	VeroE6-GFP	Maintained activity	[6]
SARS-CoV-2 (Alpha, Beta, Gamma, Delta, Omicron)	VeroE6-GFP	Maintained activity	[6]

Clinical Trial Data Comparison

Clinical trials provide crucial insights into the real-world efficacy and safety of antiviral agents. The following table summarizes key findings from clinical trials of bemnifosbuvir for the treatment of COVID-19, with comparative context from trials of other antivirals. It is important to note that direct head-to-head trial data is limited, and comparisons are drawn from separate studies.

Trial	Drug	Patient Population	Primary Endpoint	Key Findings
SUNRISE-3 [7][8][9]	Bemnifosbuvir	2,221 high-risk outpatients with mild to moderate COVID-19	All-cause hospitalization or death through Day 29	Did not meet primary endpoint. Bemnifosbuvir was generally safe and well-tolerated.
MORNINGSKY [10]	Bemnifosbuvir	Outpatients with mild-to-moderate COVID-19	Time to symptom alleviation or improvement	Did not meet primary endpoint. Showed a 71% relative risk reduction in hospitalization compared to placebo.
MOONSONG [11]	Bemnifosbuvir	Ambulatory patients with mild or moderate COVID-19	Change from baseline in SARS-CoV-2 RNA	Did not show meaningful antiviral activity on nasopharyngeal viral load compared with placebo.
EPIC-HR	Nirmatrelvir/Ritonavir (Paxlovid)	High-risk, unvaccinated outpatients with COVID-19	COVID-19-related hospitalization or death from any cause through day 28	89% reduction in risk of COVID-19-related hospitalization or death.
MOVE-OUT	Molnupiravir	Non-hospitalized, unvaccinated adults with mild-to-moderate COVID-19 at high risk for severe disease	Hospitalization or death	30% relative risk reduction in hospitalization or death.
ACTT-1	Remdesivir	Hospitalized adults with COVID-19	Time to recovery	Shortened time to recovery by 5 days compared to placebo.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of experimental findings. Below are representative protocols for key in vitro assays used to evaluate antiviral efficacy.

In Vitro Antiviral Activity Assay (Plaque Reduction Assay)

This assay determines the concentration of an antiviral compound required to reduce the number of viral plaques.

• Cell Seeding: Seed a 24-well plate with a suitable host cell line (e.g., Vero E6 for SARS-CoV-2) to form a confluent monolayer.

• Compound Preparation: Prepare serial dilutions of the antiviral compound in a serum-free medium.

• Virus Preparation: Dilute the viral stock to a concentration that produces a countable number of plaques (typically 50-100 plaque-forming units [PFU] per well).

• Infection: Aspirate the cell culture medium and infect the cell monolayer with the prepared virus inoculum in the presence of varying concentrations of the antiviral compound. A virus-only control and a cell-only control should be included.

• Adsorption: Incubate the plates for 1-2 hours at 37°C to allow for viral adsorption.

• Overlay: After the adsorption period, remove the inoculum and overlay the cells with a semi-solid medium (e.g., containing agarose (B213101) or methylcellulose) to restrict viral spread to adjacent cells.

• Incubation: Incubate the plates for a period sufficient for plaque formation (typically 2-4 days for SARS-CoV-2).

• Staining and Counting: Fix the cells with a solution such as 4% paraformaldehyde and stain with a dye like crystal violet. Plaques will appear as clear zones against a stained cell monolayer. Count the number of plaques in each well.

• Data Analysis: Calculate the percentage of plaque reduction for each compound concentration compared to the virus control. The 50% effective concentration (EC50) is determined by plotting the percentage of plaque reduction against the compound concentration.[12]

Viral Load Quantification (RT-qPCR)

This method is used to quantify the amount of viral RNA in a sample.

• RNA Extraction: Isolate viral RNA from clinical samples (e.g., nasopharyngeal swabs) or cell culture supernatants using a commercial RNA extraction kit.[13][14]

• Reverse Transcription: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme and specific primers targeting the viral genome.[15]

• Quantitative PCR (qPCR): Amplify the cDNA using a real-time PCR instrument with specific primers and a fluorescent probe that binds to the target viral gene. The instrument measures the fluorescence signal at each cycle of amplification.

• Standard Curve: Generate a standard curve using known concentrations of a viral RNA standard to allow for the absolute quantification of viral RNA in the samples.

• Data Analysis: The cycle threshold (Ct) value, which is the cycle number at which the fluorescence signal crosses a certain threshold, is inversely proportional to the amount of target nucleic acid in the sample. The viral load is calculated by comparing the Ct values of the samples to the standard curve.[15]

Visualizations

Bemnifosbuvir Mechanism of Action

Caption: Mechanism of action of bemnifosbuvir.

Experimental Workflow for In Vitro Antiviral Assay

Caption: Plaque reduction assay workflow.

Logical Relationship of Antiviral Targets

References

• 1. pharmacytimes.com [pharmacytimes.com]
• 2. c19early.org [c19early.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Phase II study of bemnifosbuvir in high-risk participants in a hospital setting with moderate COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vitro Antiviral Activity of Remdesivir Against SARS-CoV-2 and its Variants [journal-jbv.apub.kr]
• 6. Remdesivir, Molnupiravir and Nirmatrelvir remain active against SARS-CoV-2 Omicron and other variants of concern - PMC [pmc.ncbi.nlm.nih.gov]
• 7. trial.medpath.com [trial.medpath.com]
• 8. fiercebiotech.com [fiercebiotech.com]
• 9. contagionlive.com [contagionlive.com]
• 10. Oral bemnifosbuvir (AT-527) vs placebo in patients with mild-to-moderate COVID-19 in an outpatient setting (MORNINGSKY) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. Cytopathic Effect Assay and Plaque Assay to Evaluate in vitro Activity of Antiviral Compounds Against Human Coronaviruses 229E, OC43, and NL63 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Optimized qRT-PCR Approach for the Detection of Intra- and Extra-Cellular SARS-CoV-2 RNAs - PMC [pmc.ncbi.nlm.nih.gov]

Arbemnifosbuvir for Zika Virus: A Comparative Analysis of Antiviral Efficacy

An in-depth comparison of Arbemnifosbuvir (AT-752) against other leading antiviral candidates for the treatment of Zika virus infection, supported by experimental data and detailed methodologies.

Introduction

The emergence of Zika virus (ZIKV) as a global health concern, primarily due to its association with severe neurological complications such as microcephaly in newborns and Guillain-Barré syndrome in adults, has underscored the urgent need for effective antiviral therapies.[1] Currently, no approved vaccine or specific antiviral treatment for Zika virus infection exists.[2] The scientific community has focused on identifying and evaluating potent antiviral agents that can inhibit viral replication.[1] Among the promising candidates is Arbemnifosbuvir (AT-752), a novel oral guanosine (B1672433) nucleotide prodrug. This guide provides a comparative analysis of Arbemnifosbuvir against other notable antivirals, presenting key experimental data on their efficacy, detailing the methodologies used in these studies, and illustrating the relevant biological pathways and experimental workflows.

Mechanism of Action: Targeting the Viral Engine

Arbemnifosbuvir is an orally bioavailable prodrug that, once inside the host cell, is metabolized into its active triphosphate form, AT-9010.[3][4] This active metabolite acts as a competitive inhibitor of the Zika virus RNA-dependent RNA polymerase (RdRp), a crucial enzyme encoded by the non-structural protein 5 (NS5) gene.[3][4][5] By mimicking the natural guanosine triphosphate, AT-9010 is incorporated into the growing viral RNA chain, leading to premature chain termination and halting viral replication.[3][4] This mechanism of action is shared by several other nucleoside/nucleotide analog antivirals investigated for Zika virus, including Sofosbuvir, BCX4430 (Galidesivir), and Favipiravir.[6][7][8]

References

• 1. Favipiravir Inhibits Zika Virus (ZIKV) Replication in HeLa Cells by Altering Viral Infectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Zika Virus Replication Is Substantially Inhibited by Novel Favipiravir and Interferon Alpha Combination Regimens - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medkoo.com [medkoo.com]
• 5. Identification of potential inhibitors of Zika virus NS5 RNA-dependent RNA polymerase through virtual screening and molecular dynamic simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Efficacy of the broad-spectrum antiviral compound BCX4430 against Zika virus in cell culture and in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 169. AT-752, an Oral Guanosine Nucleotide Prodrug, Exhibits Potent in Vitro Activity Against Flaviviruses and Prevents Disease Progression in a Dengue Mouse Model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Benchmarking Arbemnifosbuvir: A Comparative Analysis Against Standard-of-Care Antivirals for COVID-19 and Hepatitis C

For Immediate Release

This guide provides a comprehensive benchmark analysis of the investigational antiviral agent Arbemnifosbuvir (bemnifosbuvir) against current standard-of-care therapies for COVID-19 and Hepatitis C (HCV). Designed for researchers, scientists, and drug development professionals, this document synthesizes available preclinical and clinical data to offer an objective comparison of efficacy, safety, and mechanisms of action.

Executive Summary

Arbemnifosbuvir is an orally administered guanosine (B1672433) nucleotide prodrug that undergoes intracellular conversion to its active triphosphate form, AT-9010. This active metabolite targets the viral RNA-dependent RNA polymerase (RdRp), a crucial enzyme for the replication of many RNA viruses. For SARS-CoV-2, bemnifosbuvir exhibits a dual mechanism of action by also inhibiting the NiRAN (Nidovirus RdRp-associated nucleotidyltransferase) domain. Clinical trials have demonstrated a significant reduction in the risk of hospitalization for COVID-19 patients and high rates of sustained virologic response (SVR) in individuals with HCV when used in combination with ruzasvir (B610607). This guide presents a detailed comparison of bemnifosbuvir with established antiviral treatments, supported by quantitative data from preclinical and clinical studies.

Data Presentation

Table 1: In Vitro Efficacy of Arbemnifosbuvir and Comparator Antivirals

Antiviral Agent	Virus	Assay System	Efficacy Metric (EC50/EC90)	Source
Arbemnifosbuvir (Bemnifosbuvir)	SARS-CoV-2	Normal human airway epithelial cells	EC90: 0.47 µM [1]	MedChemExpress[1]
HCV Genotype 1a	Replicon Assay	EC50: 12.8 nM [1]	MedChemExpress[1]
HCV Genotype 1b	Replicon Assay	EC50: 12.5 nM [1]	MedChemExpress[1]
HCV Genotype 2a	Replicon Assay	EC50: 9.2 nM [1]	MedChemExpress[1]
HCV Genotype 3a	Replicon Assay	EC50: 10.3 nM [1]	MedChemExpress[1]
HCV Genotype 4a	Replicon Assay	EC50: 14.7 nM [1]	MedChemExpress[1]
HCV Genotype 5a	Replicon Assay	EC50: 28.5 nM [1]	MedChemExpress[1]
Sofosbuvir	HCV Genotypes 1-5	In vitro replicon assays	Bemnifosbuvir is approx. 10-fold more potent[2][3]	Taylor & Francis Online, PubMed, Atea Pharmaceuticals[2][3]

Table 2: Clinical Efficacy of Arbemnifosbuvir and Standard-of-Care Antivirals for COVID-19

Antiviral Agent	Clinical Trial	Patient Population	Primary Endpoint	Efficacy	Source
Arbemnifosbuvir (Bemnifosbuvir)	MORNINGSKY	Non-hospitalized adults and adolescents with mild-to-moderate COVID-19	Reduction in hospitalization or death	71% relative risk reduction in hospitalization	Atea Pharmaceuticals[4]
Nirmatrelvir/Ritonavir (Paxlovid)	EPIC-HR	High-risk, unvaccinated outpatients with early COVID-19	Reduction in hospitalization or death	89% reduction in hospitalization or death [5]	Uspharmacist.com[5]
Real-world data	Adults with COVID-19	Reduction in hospitalization	39% reduction in risk of hospitalization [6]	Johns Hopkins University[6]
Remdesivir (Veklury)	PINETREE	Non-hospitalized patients at high risk for disease progression	Reduction in COVID-19 related hospitalization or all-cause death	87% reduction in risk [7]	Gilead Sciences[7]
Molnupiravir (Lagevrio)	MOVe-OUT	Unvaccinated individuals with mild-to-moderate COVID-19 at risk for severe disease	Reduction in hospitalization or death	~50% reduction in hospitalization [8][9]	Hospital Healthcare Europe, Hospital Pharmacy Europe[8][9]
PANORAMIC	Vaccinated, high-risk patients with COVID-19	Reduction in hospitalization or death	No significant reduction [10][11]	Medscape, Clinical Services Journal[10][11]

Table 3: Clinical Efficacy of Arbemnifosbuvir-based Regimen and Standard-of-Care Antivirals for Hepatitis C

Antiviral Regimen	Clinical Trial	Patient Population	Primary Endpoint	Efficacy (SVR12 Rate)	Source
Arbemnifosbuvir + Ruzasvir	Phase 2	Treatment-naïve HCV patients (all genotypes)	Sustained Virologic Response at 12 weeks (SVR12)	98% in treatment-adherent population	Atea Pharmaceuticals
Sofosbuvir/Velpatasvir (Epclusa)	Multiple Phase 3 & Real-world	Treatment-naïve and experienced patients with HCV genotypes 1-6	SVR12	94.6% - 99% [4][12][13][14]	PMC, ResearchGate, NIH[4][12][13][14]
Glecaprevir/Pibrentasvir (Mavyret)	Multiple Phase 3 & Real-world	Treatment-naïve and experienced patients with HCV genotypes 1-6	SVR12	95.5% - 100% [15][16][17][18][19]	PMC, HCPLive, NIH[15][16][17][18][19]

Experimental Protocols

In Vitro Antiviral Activity Assay (HCV)

The in vitro anti-HCV activity of bemnifosbuvir was evaluated using a replicon assay.[2]

• Cell Lines: Huh-7 cells harboring subgenomic HCV replicons of various genotypes (1a, 1b, 2a, 3a, 4a, and 5a) were used.

• Methodology: The replicon cells were incubated with serial dilutions of bemnifosbuvir for a specified period. The level of HCV RNA replication was quantified using a luciferase reporter system or quantitative reverse transcription-polymerase chain reaction (qRT-PCR).

• Data Analysis: The concentration of the drug that inhibited 50% of viral replication (EC50) was calculated from the dose-response curves.

In Vitro Antiviral Activity Assay (SARS-CoV-2)

The in vitro efficacy of bemnifosbuvir against SARS-CoV-2 was assessed in normal human airway epithelial cells.[1]

• Cell Lines: Normal human airway epithelial cells.

• Virus: SARS-CoV-2.

• Methodology: The cells were infected with SARS-CoV-2 and subsequently treated with varying concentrations of bemnifosbuvir. Viral replication was measured after a defined incubation period.

• Data Analysis: The concentration required to inhibit 90% of viral replication (EC90) was determined.

Clinical Trial for COVID-19 (MORNINGSKY)

The MORNINGSKY trial was a randomized, placebo-controlled study evaluating the efficacy and safety of bemnifosbuvir in non-hospitalized patients with mild-to-moderate COVID-19.

• Patient Population: Adult and adolescent outpatients with a confirmed SARS-CoV-2 infection.

• Intervention: Patients received either bemnifosbuvir or a placebo.

• Primary Endpoint: The primary outcome was the reduction in the risk of hospitalization or death.

Clinical Trial for Hepatitis C (Phase 2)

This was a Phase 2 clinical trial to evaluate the efficacy and safety of an all-oral, fixed-dose combination of bemnifosbuvir and ruzasvir.

• Patient Population: Treatment-naïve patients with chronic HCV infection across all genotypes.

• Intervention: A fixed-dose combination of bemnifosbuvir and ruzasvir administered orally once daily.

• Primary Endpoint: The primary efficacy endpoint was the rate of sustained virologic response 12 weeks after the completion of therapy (SVR12).

Mandatory Visualization

Caption: Mechanism of action of Arbemnifosbuvir.

Caption: General workflow for in vitro antiviral efficacy testing.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Bemnifosbuvir (BEM, AT-527), a novel nucleotide analogue inhibitor of the hepatitis C virus NS5B polymerase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Real-world Effectiveness of Sofosbuvir/Velpatasvir for Treatment of Chronic Hepatitis C in British Columbia, Canada: A Population-Based Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. uspharmacist.com [uspharmacist.com]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. gilead.com [gilead.com]
• 8. hospitalhealthcare.com [hospitalhealthcare.com]
• 9. hospitalpharmacyeurope.com [hospitalpharmacyeurope.com]
• 10. medscape.com [medscape.com]
• 11. clinicalservicesjournal.com [clinicalservicesjournal.com]
• 12. Safety and efficacy of sofosbuvir-velpatasvir: A meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. SVR12 rates higher than 99% after sofosbuvir/velpatasvir combination in HCV infected patients with F0-F1 fibrosis stage: A real world experience - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Efficacy and Safety of Glecaprevir/Pibrentasvir for Chronic Hepatitis C Patients: A Systematic Review and Meta-analysis [xiahepublishing.com]
• 16. Efficacy and safety of glecaprevir/pibrentasvir in patients with HCV genotype 5/6: An integrated analysis of phase 2/3 studies - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Glecaprevir, Pibrentasvir Effective for HCV Regardless of Cirrhosis, Treatment Period [natap.org]
• 18. hcplive.com [hcplive.com]
• 19. Real-World Effectiveness of 8-Week Glecaprevir/Pibrentasvir in Treatment-Naïve, Compensated Cirrhotic HCV Patients - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Arbemnifosbuvir: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of investigational compounds like Arbemnifosbuvir is a critical component of laboratory safety and environmental stewardship. This document provides essential, step-by-step guidance for the proper disposal of Arbemnifosbuvir, ensuring compliance with general safety protocols and environmental regulations.

While Arbemnifosbuvir is not currently classified as a hazardous substance, it is imperative to handle its disposal with the same rigor as any other chemical waste in a laboratory setting. Adherence to institutional and local regulations is paramount.

Immediate Safety and Handling

Before beginning any disposal procedures, ensure that all relevant personnel are familiar with the appropriate safety precautions. This includes the use of personal protective equipment (PPE) and adherence to standard laboratory safety protocols.

Personal Protective Equipment (PPE) and Safety Measures

Eye Protection

Hand Protection

Protective Clothing

Ventilation

Emergency Equipment

Step-by-Step Disposal Protocol

The disposal of Arbemnifosbuvir should be managed through your institution's Environmental Health and Safety (EHS) department. Do not dispose of Arbemnifosbuvir down the drain or in regular trash receptacles.

Waste Segregation and Collection

• Solid Waste:

  • Carefully collect any unused or expired solid Arbemnifosbuvir.

  • Place the solid waste into a designated, clearly labeled, and sealable hazardous waste container.

  • Avoid generating dust during transfer.

• Liquid Waste (Solutions):

  • Collect all solutions containing Arbemnifosbuvir in a dedicated, leak-proof, and clearly labeled hazardous waste container.

  • Do not mix with other incompatible waste streams.

• Contaminated Materials:

  • Dispose of all materials that have come into contact with Arbemnifosbuvir, such as pipette tips, gloves, and empty vials, in the designated solid hazardous waste container.

Container Labeling

Proper labeling of waste containers is crucial for safe handling and disposal. Ensure all labels include the following information:

• The words "Hazardous Waste"

• The full chemical name: "Arbemnifosbuvir"

• The name and contact information of the principal investigator or laboratory

• The date the waste was first added to the container

Storage of Waste

• Store the sealed hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.

• Ensure the storage area is away from general laboratory traffic and incompatible materials.

Arranging for Disposal

• Once the waste container is full, or in accordance with your institution's policies, contact your EHS department to schedule a waste pickup.

• Follow all institutional procedures for waste manifest documentation.

The recommended final disposal method for non-hazardous pharmaceutical compounds is typically high-temperature incineration by a licensed hazardous waste contractor, as arranged by your EHS department.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Arbemnifosbuvir in a laboratory setting.

Caption: Decision workflow for the proper disposal of Arbemnifosbuvir waste.

Disclaimer: The information provided here is based on general best practices for the disposal of non-hazardous pharmaceutical compounds in a research laboratory setting. It is not a substitute for local, state, or federal regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and procedures.

Personal protective equipment for handling Arbemnifosbuvir

For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling Arbemnifosbuvir, a compound utilized in research of SARS-CoV infections.[1][2] Adherence to these guidelines is critical to ensure the safety of laboratory personnel and to maintain the integrity of the experimental environment. Arbemnifosbuvir is an area of ongoing research, and all personnel must be trained on the proper handling, storage, and disposal procedures before working with this compound.

Personal Protective Equipment (PPE)

The selection and correct use of Personal Protective Equipment (PPE) are the primary defense against exposure to Arbemnifosbuvir. All personnel must receive training on the proper donning and doffing of PPE. The following table outlines the minimum required PPE for handling this compound. For procedures with a high risk of aerosolization, enhanced respiratory protection is required.

PPE Item	Specification	Purpose
Gloves	Double-gloving with chemotherapy-rated nitrile gloves (ASTM D6978).	Prevents skin contact and absorption. The outer glove should be removed in the containment area.[3][4]
Gown	Disposable, solid-front, back-closing gown made of a coated, low-permeability fabric.	Protects the body from splashes and aerosol contamination.[3]
Respiratory Protection	A NIOSH-approved N95 respirator is the minimum requirement. For procedures with a high risk of aerosolization, a Powered Air-Purifying Respirator (PAPR) is required.[3]	Prevents inhalation of aerosolized particles of the antiviral agent.[3]
Eye Protection	Chemical splash goggles or a full-face shield.	Protects the eyes from splashes and aerosols.[3]
Shoe Covers	Disposable, slip-resistant shoe covers.	Prevents the tracking of contaminants out of the laboratory.[3]

Operational Plan: Handling Arbemnifosbuvir

All handling of Arbemnifosbuvir must be conducted within a certified Class II Biosafety Cabinet (BSC) to ensure personnel, product, and environmental protection.

Experimental Workflow:

Caption: Experimental workflow for handling Arbemnifosbuvir.

Step-by-Step Handling Protocol:

• Preparation:

  • Don the appropriate PPE as specified in the table above, ensuring a proper fit.[3]

  • Prepare the Biosafety Cabinet by decontaminating the work surface with a suitable disinfectant.

• Handling within the Biosafety Cabinet:

  • Carefully weigh the required amount of Arbemnifosbuvir.

  • Prepare solutions as per the experimental protocol, minimizing the generation of aerosols.[3]

• Post-Procedure:

  • Decontaminate all surfaces and equipment used during the procedure.

  • Dispose of all waste materials according to the disposal plan outlined below.

  • Doff PPE in the designated area, following the correct procedure to avoid cross-contamination.

Disposal Plan

Proper disposal of Arbemnifosbuvir and all contaminated materials is crucial to prevent environmental contamination and potential exposure to others.

Waste Disposal Pathway:

References

• 1. Arbemnifosbuvir | SARS-CoV | TargetMol [targetmol.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. publications.ashp.org [publications.ashp.org]